Strategic Utilization of 2-Chloroquinoxalin-6-ol in Medicinal Chemistry
CAS 55687-04-2 | A Bifunctional Heteroaromatic Scaffold Executive Summary 2-Chloroquinoxalin-6-ol (CAS 55687-04-2) represents a high-value "dual-handle" scaffold in medicinal chemistry. Unlike its more common isomer used...
Author: BenchChem Technical Support Team. Date: February 2026
CAS 55687-04-2 | A Bifunctional Heteroaromatic Scaffold
Executive Summary
2-Chloroquinoxalin-6-ol (CAS 55687-04-2) represents a high-value "dual-handle" scaffold in medicinal chemistry. Unlike its more common isomer used in agrochemistry (6-chloroquinoxalin-2-ol, a precursor to Quizalofop), this specific regioisomer offers a unique substitution pattern that is highly coveted for kinase inhibitor design and peptidomimetic synthesis.
Its core value lies in orthogonal reactivity :
C2-Position (Electrophilic): The chlorine atom at position 2 is activated by the adjacent diaza-ring nitrogens, making it highly susceptible to Nucleophilic Aromatic Substitution (
).
C6-Position (Nucleophilic): The hydroxyl group at position 6 acts as a phenolic handle, allowing for etherification or acylation to tune solubility and pharmacokinetic (PK) properties.
This guide details the physicochemical profile, synthetic logic, and validated protocols for utilizing this scaffold in drug discovery.[1]
Physicochemical Profile
The following data aggregates experimental values and high-confidence predictive models essential for formulation and synthesis planning.
Property
Value / Description
Significance
CAS Number
55687-04-2
Unique Identifier
Molecular Formula
Core Stoichiometry
Molecular Weight
180.59 g/mol
Fragment-based drug design (FBDD) compliant
Appearance
Pale yellow to beige crystalline solid
Typical of oxidized quinoxalines
Predicted pKa (OH)
~9.2
Phenolic character; deprotonates with weak bases ()
ClogP
~1.8 - 2.1
Moderate lipophilicity; good membrane permeability potential
Solubility
DMSO, DMF (High); Water (Low); MeOH (Moderate)
Requires polar aprotic solvents for reactions
H-Bond Donors/Acceptors
1 Donor (OH) / 3 Acceptors (N, O)
Good capacity for active site interactions
Synthetic Utility & Reactivity Logic
The strategic advantage of 2-chloroquinoxalin-6-ol is the ability to sequentially functionalize the molecule without protecting groups, provided the correct order of operations is followed.
The "Dual-Handle" Reactivity Map
The quinoxaline ring system is electron-deficient (
-deficient), which activates the C2-chlorine. However, the C6-hydroxyl is an electron-donating group (EDG) by resonance, which slightly deactivates the ring but primarily serves as a nucleophile.
Figure 1: Orthogonal reactivity map showing the electrophilic C2 center and nucleophilic C6 center.
Chemoselectivity Principles
Order of Operations: It is generally recommended to perform O-alkylation at C6 first .
Reasoning: The phenoxide anion generated during alkylation is a hard nucleophile. If you attempt
at C2 first (using an amine), the resulting 2-amino group acts as an EDG, deactivating the ring and potentially complicating subsequent clean chemistry at the phenol due to zwitterionic solubility issues.
Exception: If the C2-substituent is sensitive to the basic conditions of O-alkylation, perform
second.
Experimental Protocols
These protocols are designed to be self-validating. The completion of Reaction A provides the starting material for Reaction B, creating a streamlined library generation workflow.
Dissolution: Dissolve 2-chloroquinoxalin-6-ol in DMF (0.2 M concentration) in a round-bottom flask under
.
Deprotonation: Add
and stir at room temperature for 30 minutes. The suspension may darken, indicating phenoxide formation.
Addition: Add the alkyl halide (electrophile) dropwise.
Reaction: Heat the mixture to 60°C. Monitor via LC-MS.
Checkpoint: The product should show a mass shift corresponding to the alkyl chain. The Cl isotope pattern (3:1 ratio of M:M+2) must remain, confirming the C2-Cl is intact.
Workup: Dilute with water (precipitation often occurs). Filter the solid or extract with EtOAc. Wash organic layer with brine to remove DMF.
Purification: Flash chromatography (DCM/MeOH).
Protocol B: C2-Amination (
for Hinge Binding)
Objective: To displace the C2-chloride with an aniline or primary amine, a common motif in kinase inhibitors (e.g., targeting EGFR or VEGFR).
Reagents:
Substrate: Product from Protocol A (1.0 equiv)
Nucleophile: 3-Chloro-4-fluoroaniline (1.2 equiv)
Catalyst (Optional): p-TsOH (0.1 equiv) or DIPEA (2.0 equiv) depending on amine basicity.
Solvent: n-Butanol or Isopropanol.
Procedure:
Setup: Combine substrate and amine in n-Butanol (0.5 M).
Activation: Add DIPEA. If the aniline is unreactive, catalytic acid (p-TsOH) can activate the quinoxaline nitrogen (protonation of N1 makes C2 more electrophilic).
Reflux: Heat to 100-110°C for 4-12 hours.
Monitoring: LC-MS should show total loss of the chlorine isotope pattern and formation of the product mass.
Isolation: Cool to RT. The product often precipitates. Filter and wash with cold ether. If no precipitate, evaporate and purify via prep-HPLC.
Medicinal Chemistry Applications
The 2-chloroquinoxalin-6-ol scaffold is a bioisostere of the quinoline and quinazoline scaffolds found in FDA-approved drugs.
Kinase Inhibition (Type I/II Inhibitors)
Quinoxalines are "privileged structures" in kinase drug discovery.
Mechanism: The N1 and N4 nitrogens can accept hydrogen bonds from the kinase hinge region (e.g., Met793 in EGFR).
Role of C6-OH: When alkylated with a morpholine or piperazine chain, this moiety extends into the solvent-exposed region of the ATP binding pocket, improving solubility and bioavailability.
Case Study Context: While Quizalofop (herbicide) utilizes the 6-Cl-2-aryloxy motif, anticancer agents like Lenvatinib (quinoline-based) utilize similar topology. Researchers use 55687-04-2 to synthesize "Quinoxaline-Lenvatinib" analogs to bypass resistance mutations.
Although 55687-04-2 is the reduced form, it serves as a precursor to Quinoxaline-1,4-dioxides (QdNOs).
Workflow: Functionalization of 55687-04-2
Oxidation with m-CPBA QdNO.
Activity: These derivatives generate free radicals under hypoxia, showing potency against M. tuberculosis and anaerobic bacteria.
Library Synthesis Workflow
The following diagram illustrates how this scaffold generates diverse chemical libraries.
Figure 2: Sequential diversification workflow for generating focused small-molecule libraries.
Safety & Handling
Hazard Classification: Irritant (Skin/Eye).
Reactivity Hazard: Reacts violently with strong oxidizing agents.
Storage: Keep cool (2-8°C) and dry. The C2-chloride is hydrolytically stable at neutral pH but can hydrolyze to the quinoxalinone under prolonged acidic/basic aqueous conditions.
PPE: Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during
reactions involving volatile amines.
References
Chemical Identity & Properties
National Center for Biotechnology Information. (2025).[2][3] PubChem Compound Summary for CID 24893766, 2-Chloroquinoxalin-6-ol. Retrieved from [Link]
Quinoxaline Scaffold in Medicinal Chemistry
Pereira, J. A., et al. (2015).[4] Quinoxaline, its derivatives and applications: A State-of-the-Art review. European Journal of Medicinal Chemistry. (Discusses the broad biological profile of the quinoxaline core). Retrieved from [Link]
Mechanistic Insight (
Reactivity):
Carta, A., et al. (2006).[5] Chemistry, Biological Properties and SAR Analysis of Quinoxalinones. Mini-Reviews in Medicinal Chemistry. (Details the tautomerism and reactivity of hydroxy-quinoxalines). Retrieved from [Link]
Agrochemical Context (Isomer Contrast)
PubChem. (2025).[2] Quizalofop-P-ethyl (Herbicide Class). (Provides structural contrast where the 6-position is chlorinated, not hydroxylated). Retrieved from [Link]
A Comparative Analysis of 2-Chloroquinoxalin-6-ol and 6-Chloroquinoxalin-2-ol: A Technical Guide for Medicinal Chemists
Executive Summary: In the landscape of medicinal chemistry, the quinoxaline scaffold is a privileged structure, forming the core of numerous therapeutic agents.[1] Positional isomerism, while seemingly subtle, can dramat...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: In the landscape of medicinal chemistry, the quinoxaline scaffold is a privileged structure, forming the core of numerous therapeutic agents.[1] Positional isomerism, while seemingly subtle, can dramatically alter a molecule's physicochemical properties, reactivity, and biological activity. This guide provides an in-depth technical comparison of two critical quinoxaline isomers: 2-Chloroquinoxalin-6-ol and 6-Chloroquinoxalin-2-ol. We will dissect their structural nuances, including the pivotal role of tautomerism, explore divergent synthetic strategies, and contrast their chemical reactivity. This analysis aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to strategically leverage these isomers as versatile building blocks in the synthesis of novel bioactive compounds.
The Quinoxaline Scaffold: A Cornerstone in Drug Discovery
The quinoxaline ring system, a fusion of a benzene and a pyrazine ring, is a structural motif of immense interest in the pharmaceutical industry.[2] Its derivatives are known to exhibit a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][3] The ability to functionalize the quinoxaline core at various positions allows for the fine-tuning of a molecule's steric and electronic properties, making it a highly adaptable scaffold for drug design.
Fundamental Isomeric Distinction: Structure and Tautomerism
The core difference between 2-Chloroquinoxalin-6-ol and 6-Chloroquinoxalin-2-ol lies in the placement of the chloro and hydroxyl substituents on the quinoxaline framework. This seemingly simple transposition has profound chemical consequences.
2-Chloroquinoxalin-6-ol: The chlorine atom is located at the C2 position of the electron-deficient pyrazine ring, while the hydroxyl group resides at the C6 position of the carbocyclic benzene ring.
6-Chloroquinoxalin-2-ol: Conversely, this isomer features a chlorine atom at the C6 position of the benzene ring and a hydroxyl group at the C2 position of the pyrazine ring.
A critical feature of the 2-hydroxyquinoxaline moiety is its existence in a tautomeric equilibrium with its keto form, 6-Chloro-2(1H)-quinoxalinone.[4][5] This equilibrium, a type of constitutional isomerism involving proton migration, generally favors the more thermodynamically stable keto (lactam) form.[6][7] This preference is crucial as it dictates the molecule's hydrogen bonding capabilities and overall chemical behavior.
Caption: Keto-enol tautomerism of 6-Chloroquinoxalin-2-ol.
The IUPAC name for this compound, 6-chloro-1H-quinoxalin-2-one, reflects the predominance of the keto tautomer.[8]
Caption: Chemical structures of the two isomers.
Comparative Physicochemical and Spectroscopic Properties
The distinct substituent patterns of these isomers result in different physical and spectroscopic characteristics. While comprehensive experimental data for 2-Chloroquinoxalin-6-ol is less commonly published, we can compile a comparison based on available data for the isomers and related structures.
Note: Data for 2-Chloroquinoxalin-6-ol is less available in public databases. Properties are inferred from its structure.
Synthesis Strategies: A Tale of Two Isomers
The synthetic routes to these isomers are distinct, typically relying on the strategic choice of starting materials that already contain the requisite substitution pattern.
Synthesis of 6-Chloroquinoxalin-2-ol (6-Chloro-1H-quinoxalin-2-one)
A common and improved method for synthesizing 6-chloro-1H-quinoxalin-2-one starts from p-chloroaniline.[11] The process involves a multi-step sequence that builds the pyrazinone ring onto the pre-existing chlorobenzene derivative.
Caption: General synthetic workflow for 6-Chloro-1H-quinoxalin-2-one.
Exemplary Protocol for 6-Chloro-1H-quinoxalin-2-one Synthesis: [11]
Condensation: React p-chloroaniline with chloroacetyl chloride to form an N-acylated intermediate. This step protects the amino group and introduces the carbon framework needed for the second ring.
Nitration: Introduce a nitro group ortho to the amino group using standard nitrating agents (e.g., HNO₃/H₂SO₄).
Reduction: Reduce the nitro group to an amine using a selective reducing agent like iron powder in an acidic medium, which preserves the chloro-substituent.[11] This creates the necessary 1,2-diaminobenzene moiety.
Cyclization and Oxidation: The resulting N-(2-amino-4-chlorophenyl) intermediate undergoes intramolecular cyclization, often facilitated by heat or a mild base, followed by oxidation to yield the stable quinoxalinone ring system.[12]
Synthesis of 2-Chloroquinoxalin-6-ol
The synthesis of this isomer typically involves demethylation of a corresponding methoxy precursor.[12] This approach is advantageous as the methoxy group can be carried through the quinoxaline ring formation and then converted to the hydroxyl group in a final step.
Exemplary Protocol for Synthesis via Demethylation: [12]
Ring Formation: Start with a 4-methoxy-o-phenylenediamine and condense it with a suitable two-carbon electrophile (e.g., glyoxylic acid) to form 6-methoxy-2(1H)-quinoxalinone.
Chlorination: Convert the hydroxyl group (in its keto form) at the C2 position to a chlorine atom. This is a crucial activation step, commonly achieved using reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), to yield 2-chloro-6-methoxyquinoxaline.
Demethylation: Cleave the methyl ether to unmask the hydroxyl group. A powerful Lewis acid such as boron tribromide (BBr₃) is highly effective for this transformation, yielding the final product, 2-Chloroquinoxalin-6-ol, in high yield.[12]
The Critical Difference: Chemical Reactivity and Synthetic Utility
The most significant distinction between the two isomers lies in their chemical reactivity, which directly impacts their application in drug development.
Reactivity of 2-Chloroquinoxalin-6-ol
The chlorine atom at the C2 position is highly activated towards nucleophilic aromatic substitution (SNAr). This is because it is attached to the electron-deficient pyrazine ring, and the nitrogen atoms can effectively stabilize the negative charge of the Meisenheimer intermediate formed during the reaction.[13]
This high reactivity makes the 2-chloro position an invaluable "handle" for chemical diversification. A wide range of nucleophiles—such as amines, thiols, and alkoxides—can be readily introduced at this position, allowing for the rapid generation of extensive compound libraries for structure-activity relationship (SAR) studies.[14] The reaction of 2-chloroquinoxalines with various amines, for example, is a cornerstone for creating pharmacologically active derivatives.[14] This reaction is often rapid, with microwave-assisted methods reducing reaction times from days to minutes.[14]
Caption: SNAr reaction at the C2 position of 2-Chloroquinoxalin-6-ol.
Exemplary Protocol for SNAr Reaction:
Setup: Dissolve 2-Chloroquinoxalin-6-ol (1 equivalent) in a suitable solvent such as DMF or NMP.
Reagents: Add the desired nucleophile (e.g., a primary or secondary amine, 1.1 equivalents) and a non-nucleophilic base (e.g., DIPEA or K₂CO₃, 2 equivalents).
Reaction: Heat the mixture, either conventionally or using microwave irradiation, until TLC or LC-MS analysis indicates the consumption of the starting material.
Workup: Cool the reaction, dilute with water, and extract the product with an organic solvent like ethyl acetate. Purify the product via column chromatography.
Reactivity of 6-Chloroquinoxalin-2-ol
In this isomer, the chlorine atom at the C6 position is on the benzene ring and is not activated by the pyrazine nitrogens. Consequently, it is significantly less reactive towards SNAr compared to its C2 counterpart. While it can be displaced under more forcing conditions (e.g., using a palladium catalyst in a Buchwald-Hartwig amination), it is generally considered a more stable substituent.
The primary site of reactivity in 6-Chloro-2(1H)-quinoxalinone is the lactam (keto) moiety. The N-H proton is acidic and can be deprotonated with a base, allowing for N-alkylation or N-arylation. The carbonyl oxygen can also participate in hydrogen bonding or be a target for electrophilic attack after tautomerization.
Implications in Drug Discovery and Development
The divergent reactivities of these isomers define their roles as synthetic building blocks.
2-Chloroquinoxalin-6-ol is an ideal scaffold for generating libraries of analogues. Its activated 2-chloro position serves as a versatile anchor point for introducing a wide variety of functional groups. This is particularly useful in the lead optimization phase of drug discovery, where exploring the chemical space around a core scaffold is essential. The well-known herbicide Quizalofop and its derivatives, which act as acetyl-CoA carboxylase inhibitors, are synthesized from precursors like 2,6-dichloroquinoxaline, highlighting the utility of a reactive C2-chloro group.[15][16]
6-Chloroquinoxalin-2-ol (as the quinoxalinone) is used when the C6-chloro substituent is a desired final feature of the target molecule, potentially for its electronic properties or for blocking a metabolic site. The synthetic focus then shifts to modifying the N1 or C3 positions of the quinoxalinone ring. This isomer is a valuable intermediate in its own right for building more complex heterocyclic systems.[9]
Conclusion
While 2-Chloroquinoxalin-6-ol and 6-Chloroquinoxalin-2-ol are constitutional isomers with the same molecular formula, they are fundamentally different chemical entities. The key distinctions arise from:
Positional Isomerism: The location of the chloro and hydroxyl groups on different rings of the quinoxaline system.
Tautomerism: The pronounced tendency of the 2-hydroxy variant to exist as the 2-keto (quinoxalinone) tautomer.
Chemical Reactivity: The highly activated C2-chloro position in 2-Chloroquinoxalin-6-ol is a prime site for nucleophilic substitution, whereas the C6-chloro in the isomeric quinoxalinone is relatively inert.
A thorough understanding of these differences is paramount for medicinal chemists. It allows for the rational design of synthetic routes and the strategic selection of the appropriate isomer to achieve specific drug design goals, ultimately accelerating the development of new and effective quinoxaline-based therapeutics.
References
El-Sayed, M. A. A. et al. (2018). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. International Journal of Organic Chemistry, 8, 267-332. [Link]
Abdel-Hafez, A. A. et al. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Chemistry, 5(4), 2638-2679. [Link]
Ng, S. W. (2009). 2-Chloroquinoxaline. Acta Crystallographica Section E: Crystallographic Communications, 65(3), o581. [Link]
Wang, Y. et al. (2012). An improved synthesis of 6-chloro-1H-quinoxalin-2-one. Research on Chemical Intermediates, 38, 1421-1427. [Link]
GSP CROP SCIENCE PVT. LTD. (2019). Novel And Improved Process For The Synthesis Of 2. Indian Patent Application IN201721023778A. [Link]
National Center for Biotechnology Information. 2-Chloroquinoxaline. PubChem Compound Summary for CID 238938. [Link]
Li, Y. et al. (2020). Both Bioorthogonal Ligations and Cleavages via Reactions of Chloroquinoxalines with ortho-Dithiophenols. Angewandte Chemie International Edition, 59(9), 3671-3677. [Link]
ResearchGate. Keto-enol tautomerism of quinoline-2(1H)-one. [Link]
Pereira, J. A. et al. (2016). Quinoxaline, its derivatives and applications: A State of the Art review. European Journal of Medicinal Chemistry, 120, 153-173. [Link]
ResearchGate. Investigation on reactivity of dichloroquinoxaline (1 a) with different nucleophilic reagents. [Link]
Chou, P.-T. et al. (2000). Proton-Transfer Tautomerism of 7-Hydroxyquinolines Mediated by Hydrogen-Bonded Complexes. The Journal of Physical Chemistry A, 104(29), 6849-6858. [Link]
Li, Y. et al. (2020). Bioorthogonal Ligation and Cleavage by Reactions of Chloroquinoxalines with ortho-Dithiophenols. Angewandte Chemie International Edition in English, 59(9), 3671-3677. [Link]
The Quinoxaline Scaffold: A Cornerstone of Medicinal Chemistry
An In-Depth Technical Guide to the Chloro-Hydroxy-Quinoxaline Scaffold in Medicinal Chemistry Executive Summary: The quinoxaline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous c...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Chloro-Hydroxy-Quinoxaline Scaffold in Medicinal Chemistry
Executive Summary: The quinoxaline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities. This guide provides an in-depth analysis of the chloro-hydroxy-quinoxaline scaffold, focusing on its synthesis, chemical reactivity, and application in drug discovery, particularly in the development of kinase inhibitors. We will address the critical role of isomerism, detailing the synthetic routes to key intermediates and outlining robust protocols for derivatization via modern cross-coupling reactions. Furthermore, this whitepaper offers practical, step-by-step methodologies for the biological evaluation of novel analogs, providing researchers and drug development professionals with a comprehensive resource to leverage this versatile molecular framework.
Quinoxaline, a bicyclic heterocycle composed of a fused benzene and pyrazine ring, is a cornerstone in the design of biologically active molecules.[1] Its rigid, planar structure and ability to form key hydrogen bonds make it an ideal anchor for interacting with biological targets. Consequently, quinoxaline derivatives have demonstrated a vast array of pharmacological properties, including anticancer, antibacterial, antiviral, and anti-inflammatory activities.[1][2]
A Note on Isomerism: 2-Chloroquinoxalin-6-ol vs. 6-Chloroquinoxalin-2-ol
The precise placement of substituents on the quinoxaline ring is critical for both chemical reactivity and biological function. The user's query specified 2-Chloroquinoxalin-6-ol . However, a thorough review of the scientific literature reveals that its isomer, 6-Chloroquinoxalin-2-ol , is far more prevalent in synthetic and medicinal chemistry research. This is largely due to more established and higher-yielding synthetic pathways starting from readily available materials like p-chloroaniline.[3]
Furthermore, 6-chloroquinoxalin-2-ol exists in tautomeric equilibrium with its more stable amide form, 6-chloro-1H-quinoxalin-2-one .[4] This tautomerism influences its reactivity and biological interactions.
Because the vast majority of available data pertains to the 6-chloro-2-ol/one isomer, this guide will focus on this scaffold as a representative and highly relevant example to illustrate the core principles of synthesis, derivatization, and biological application. The strategies and protocols discussed are broadly applicable to other isomers, including the 2-chloro-6-ol variant, with appropriate adjustments.
Synthesis of the Core Scaffold: 6-Chloro-1H-quinoxalin-2-one
A robust and scalable synthesis of the core scaffold is paramount for any medicinal chemistry program. An improved, multi-step synthesis starting from p-chloroaniline provides a reliable route to 6-chloro-1H-quinoxalin-2-one.[3]
Causality in Synthesis: The chosen pathway is logical and efficient. It begins with the protection of the amine in p-chloroaniline, followed by nitration directed to the ortho position. Reduction of the nitro group unmasks the second amine, creating the required 1,2-phenylenediamine. Finally, cyclization with an appropriate two-carbon unit (glyoxylic acid) and subsequent oxidation yields the target quinoxalinone core. Using chloroacetyl chloride for protection is advantageous as it is a simple, effective group that can be removed under the reaction conditions for cyclization.
Synthetic Workflow Diagram
Caption: Synthetic pathway for 6-chloro-1H-quinoxalin-2-one.
Step-by-Step Synthesis Protocol[3]
Protection: To a solution of p-chloroaniline in a suitable solvent (e.g., dichloromethane), add chloroacetyl chloride dropwise at 0 °C. Allow the reaction to warm to room temperature and stir until completion. The resulting N-(4-chlorophenyl)-2-chloroacetamide is isolated after an aqueous workup.
Nitration: Dissolve the protected aniline in concentrated sulfuric acid at 0 °C. Add a nitrating mixture (HNO₃/H₂SO₄) dropwise, maintaining the low temperature. After stirring, the reaction is carefully quenched with ice, and the precipitated N-(4-chloro-2-nitrophenyl)-2-chloroacetamide is collected by filtration.
Reduction: Suspend the nitro compound in a mixture of ethanol and water. Add iron powder and a catalytic amount of hydrochloric acid. Heat the mixture to reflux. The progress is monitored by TLC. Upon completion, the mixture is filtered hot through celite, and the solvent is removed to yield N-(2-amino-4-chlorophenyl)-2-chloroacetamide.
Cyclization: The amino compound is heated with glyoxylic acid in an aqueous or alcoholic solvent. This step simultaneously removes the chloroacetyl protecting group and forms the heterocyclic ring.
Oxidation (if necessary): Depending on the precise conditions, the intermediate may be a dihydro-quinoxalinone. A mild oxidant can be used to ensure complete conversion to the aromatic 6-chloro-1H-quinoxalin-2-one. The final product is purified by recrystallization or column chromatography.
Chemical Reactivity and Derivatization Strategies
The utility of a scaffold is defined by its capacity for controlled, selective diversification. The chloro-hydroxy-quinoxaline system offers two primary vectors for modification, which are typically accessed after converting the initial product into a more reactive intermediate: 2,6-dichloroquinoxaline . This is achieved by treating 6-chloro-1H-quinoxalin-2-one with a strong chlorinating agent like phosphorus oxychloride (POCl₃).
The C2-chloro position is significantly more reactive than the C6-chloro position towards both nucleophilic substitution and palladium-catalyzed reactions due to the electronic influence of the adjacent ring nitrogens. This difference in reactivity is a key advantage, allowing for selective functionalization.
Derivatization Workflow Diagram
Caption: Key derivatization pathways from the core scaffold.
Protocol: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)[6]
This reaction is a cornerstone for installing aryl or heteroaryl groups at the C2 position, which is critical for exploring SAR in areas like kinase inhibition.
Rationale: The palladium(0) catalyst is the engine of the cycle. The ligand (e.g., a phosphine) stabilizes the catalyst and modulates its reactivity. The base is crucial for activating the boronic acid to facilitate transmetalation to the palladium center.[6] A mixed solvent system like dioxane/water often provides the necessary solubility for both organic and inorganic reagents.
Step-by-Step Methodology:
Setup: To an oven-dried reaction vial, add 2,6-dichloroquinoxaline (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv).
Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.05 equiv) or a more advanced pre-catalyst like XPhos Pd G3 (0.01-0.02 equiv).
Solvent & Degassing: Add the solvent (e.g., 1,4-dioxane and water, 4:1 v/v). Seal the vial and degas the mixture by bubbling argon or nitrogen through it for 10-15 minutes. This is critical to prevent oxidation of the Pd(0) catalyst.
Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Protocol: Buchwald-Hartwig Amination (C-N Bond Formation)[8][9]
This reaction is essential for introducing primary or secondary amines at the C2 position, a common feature in many bioactive molecules.
Rationale: Similar to the Suzuki coupling, this reaction relies on a palladium catalyst. However, specialized bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos) are often required to facilitate the challenging reductive elimination step that forms the C-N bond. A strong, non-nucleophilic base like NaOtBu or K₃PO₄ is typically used.[7]
Step-by-Step Methodology:
Setup: In a glovebox or under an inert atmosphere, add 2,6-dichloroquinoxaline (1.0 equiv), the desired amine (1.1-1.3 equiv), a strong base like NaOtBu (1.4 equiv), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.02 equiv), and the ligand (e.g., XPhos, 0.05 equiv) to a reaction vial.
Solvent: Add an anhydrous aprotic solvent such as toluene or dioxane.
Reaction: Seal the vial and heat the mixture to 90-110 °C. Monitor the reaction by LC-MS.
Workup: After cooling, quench the reaction carefully with saturated aqueous NH₄Cl. Extract the product with an organic solvent like ethyl acetate.
Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product by flash column chromatography.
Application in Drug Discovery: Kinase Inhibitors
Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of diseases like cancer.[8] The quinoxaline scaffold is an effective "hinge-binder," a motif that forms key hydrogen bonds with the backbone of the ATP-binding pocket of many kinases, making it a valuable starting point for inhibitor design.[9]
Derivatives of the 2,6-disubstituted quinoxaline scaffold can be designed where the group at C2 explores the ATP pocket and the group at C6 projects towards the solvent-exposed region, allowing for modulation of physicochemical properties.
Structure-Activity Relationship (SAR) Insights
The following table presents a hypothetical SAR for a series of 2,6-disubstituted quinoxalines targeting a generic "Kinase X." This illustrates the logic of a medicinal chemistry campaign.
Compound ID
R¹ at C2 (via Suzuki/Buchwald)
R² at C6 (Fixed)
Kinase X IC₅₀ (nM)
Rationale for Change
1a
Phenyl
Cl
550
Initial hit establishes baseline activity.
1b
4-Methylphenyl
Cl
320
Small hydrophobic group improves pocket filling and potency.
1c
4-Methoxyphenyl
Cl
780
Polar group may clash with hydrophobic pocket or require H-bond partner.
1d
Aniline
Cl
150
H-bond donor/acceptor improves interaction with hinge or pocket residues.
1e
N-methylaniline
Cl
210
Added methyl group may cause slight steric clash compared to primary amine.
1f
4-Hydroxyphenyl
Cl
95
H-bond donor/acceptor at para position picks up a new interaction, improving potency.
SAR Logic Diagram
Caption: Logic flow for SAR exploration of the scaffold.
Protocols for Biological Evaluation
Once a library of compounds is synthesized, rigorous biological testing is required to determine potency and cellular effects.
Workflow for Compound Evaluation
Caption: High-level workflow for biological evaluation.
Protocol: In Vitro Biochemical Kinase Assay[12][13]
This assay directly measures the ability of a compound to inhibit the enzymatic activity of the target kinase.
Principle: A recombinant kinase enzyme phosphorylates a specific substrate. The amount of phosphorylated product is quantified, often using fluorescence or luminescence-based detection methods (e.g., HTRF, LanthaScreen™). An inhibitor will reduce the amount of product formed.
Step-by-Step Methodology:
Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) into a 384-well assay plate.
Kinase Reaction: Add the target kinase enzyme and its specific substrate (peptide or protein) in kinase assay buffer to the wells.
Initiation: Start the reaction by adding ATP at a concentration near its Km value for the kinase.
Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
Detection: Stop the reaction and detect the product by adding the detection reagents (e.g., a europium-labeled antibody specific for the phosphorylated substrate and an APC-labeled tracer).
Measurement: After another incubation period, read the plate on a suitable plate reader.
Data Analysis: Calculate the percent inhibition relative to DMSO controls and fit the data to a dose-response curve to determine the IC₅₀ value.
Protocol: Cellular Viability (MTT) Assay[14][15]
This assay assesses the effect of a compound on the metabolic activity and proliferation of cancer cells.
Principle: The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.
Step-by-Step Methodology:
Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.
Compound Treatment: The next day, treat the cells with serial dilutions of the test compounds and incubate for a set period (e.g., 72 hours).
MTT Addition: Add MTT reagent (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours at 37 °C. Viable cells will produce visible purple crystals.
Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well to dissolve the formazan crystals.
Measurement: Read the absorbance of the wells at ~570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability compared to vehicle-treated control cells and determine the GI₅₀ (concentration for 50% growth inhibition).
Conclusion and Future Perspectives
The chloro-hydroxy-quinoxaline scaffold, particularly the synthetically accessible 6-chloro-1H-quinoxalin-2-one isomer, remains a highly valuable and versatile core for modern drug discovery. Its predictable reactivity at the C2 and C6 positions allows for the systematic generation of diverse chemical libraries through robust and well-understood reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. The proven success of this scaffold in producing potent kinase inhibitors highlights its continued potential.
Future efforts will likely focus on developing more regioselective methods to functionalize other positions on the ring, exploring novel biological targets beyond kinases, and employing advanced drug delivery strategies to improve the pharmacokinetic profiles of potent quinoxaline-based drug candidates. The principles and protocols outlined in this guide provide a solid foundation for researchers to continue unlocking the full therapeutic potential of this remarkable scaffold.
References
Thakare, P. P., et al. (2023). Synthesis of 2-(6-substituted quinolin-4-yl)-1-alkoxypropan-2-ol as potential antimycobacterial agents. Scientific Reports. [Online] Available at: [Link]
Boruah, D., et al. (2017). Biologically Active Quinoline and Quinazoline Alkaloids Part II. Records of Natural Products. [Online] Available at: [Link]
Chen, C. H., et al. (2012). An improved synthesis of 6-chloro-1H-quinoxalin-2-one. ResearchGate. [Online] Available at: [Link]
Morales-Castañeda, A., et al. (2019). Synthesis One Pot of Alkyne-2-Chloroquinoline via a Passerini Reaction. Molecules. [Online] Available at: [Link]
Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry. [Online] Available at: [Link]
Hould, A. W., et al. (2020). A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. Arkivoc. [Online] Available at: [Link]
PubChem. 2-Hydroxy-6-chloroquinoxaline. National Center for Biotechnology Information. [Online] Available at: [Link]
PubChem. Quizalofop-P. National Center for Biotechnology Information. [Online] Available at: [Link]
PubChem. 6-Quinoxalinol. National Center for Biotechnology Information. [Online] Available at: [Link]
ResearchGate. Palladium‐Catalyzed Cross‐Coupling of 2‐Chloroquinoxaline N‐Oxides with Arylboronic Acids. [Online] Available at: [Link]
Karki, R., et al. (2011). 2,3-Substituted quinoxalin-6-amine analogs as antiproliferatives: A structure activity relationship study. Bioorganic & Medicinal Chemistry Letters. [Online] Available at: [Link]
National Institute of Diabetes and Digestive and Kidney Diseases. (2018). Protein Kinase Inhibitors. LiverTox. [Online] Available at: [Link]
National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. [Online] Available at: [Link]
Wei, J., et al. (2021). N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine. Molbank. [Online] Available at: [Link]
ResearchGate. Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. [Online] Available at: [Link]
Shrestha, H., et al. (2015). In vitro NLK Kinase Assay. Bio-protocol. [Online] Available at: [Link]
Semantic Scholar. Biological Activity of Quinoxaline Derivatives. [Online] Available at: [Link]
Organic Chemistry Portal. Suzuki Coupling. [Online] Available at: [Link]
Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Journal of Medicinal Chemistry. [Online] Available at: [Link]
Bio-protocol. In vitro kinase assay. [Online] Available at: [Link]
ResearchGate. Synthesis and biological activities of O 6 -alkylguanine derivatives. [Online] Available at: [Link]
Wikipedia. Buchwald–Hartwig amination. [Online] Available at: [Link]
Bio-protocol. Anticancer assay (MTT). [Online] Available at: [Link]
Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Online] Available at: [Link]
Mondal, M., et al. (2019). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry. [Online] Available at: [Link]
Torrice, C. D., et al. (2021). Recent Advances in ALK2 Inhibitors. ACS Medicinal Chemistry Letters. [Online] Available at: [Link]
ResearchGate. (PDF) In vitro kinase assay v1. [Online] Available at: [Link]
Morstein, L., et al. (2018). Photoswitchable Inhibitors to Optically Control Specific Kinase Activity. ACS Chemical Biology. [Online] Available at: [Link]
Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Online] Available at: [Link]
protocols.io. In vitro kinase assay. [Online] Available at: [Link]
Torras-Claveria, L., et al. (2023). Chemical Synthesis and Biological Activities of Amaryllidaceae Alkaloid Norbelladine Derivatives and Precursors. Molecules. [Online] Available at: [Link]
BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? [Online] Available at: [Link]
The Organic Chemistry Tutor. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Online] Available at: [Link]
PubChem. Quizalofop-tefuryl. National Center for Biotechnology Information. [Online] Available at: [Link]
Biological Activity of 6-Hydroxyquinoxaline Derivatives: A Technical Guide
This technical guide details the biological activity, synthesis, and pharmacological potential of 6-hydroxyquinoxaline derivatives. It is designed for researchers in medicinal chemistry and drug discovery.[1] Executive S...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the biological activity, synthesis, and pharmacological potential of 6-hydroxyquinoxaline derivatives. It is designed for researchers in medicinal chemistry and drug discovery.[1]
Executive Summary
The 6-hydroxyquinoxaline scaffold represents a privileged structure in medicinal chemistry, serving as a critical pharmacophore for kinase inhibition (specifically PFKFB3 and FGFR) and neuroprotection (AMPA/kainate receptor modulation). Unlike its 6-nitro or 6-chloro analogs, the 6-hydroxy derivative offers a unique hydrogen-bond donor/acceptor motif at the C6 position, essential for high-affinity binding in ATP-binding pockets and allosteric sites. This guide analyzes the structure-activity relationships (SAR), synthesis protocols, and therapeutic mechanisms of this compound class.
Chemical Foundation & Synthesis
Structural Significance
The quinoxaline ring is a benzopyrazine heterocycle. The introduction of a hydroxyl group at position 6 creates a 6-hydroxyquinoxaline (6-HQ).
Electronic Effects: The hydroxyl group is an electron-donating group (EDG) via resonance, increasing the electron density of the pyrazine ring, which influences pKa and solubility.
Binding Capability: The -OH group often acts as a critical anchor point in protein active sites, engaging in hydrogen bonding with residues such as Aspartate or Glutamate in kinase hinge regions.
Synthesis Protocol: Demethylation Strategy
The most robust method for generating 6-hydroxyquinoxaline is the demethylation of 6-methoxyquinoxaline. This approach avoids the formation of regioisomers common in direct condensation methods.
Recent high-impact studies identify 6-hydroxyquinoxaline derivatives as potent inhibitors of PFKFB3 (6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3).
Mechanism: PFKFB3 regulates the synthesis of Fructose-2,6-bisphosphate (F-2,6-BP), the most potent activator of glycolysis. Cancer cells overexpress PFKFB3 to fuel the Warburg Effect (aerobic glycolysis).
Role of 6-OH: The 6-hydroxyl group mimics the phosphate acceptor or interacts with the ATP-binding pocket, blocking the kinase activity. This starves the tumor cell of glycolytic flux and ATP.
Quinoxalines (e.g., NBQX) are classical AMPA receptor antagonists. The 6-hydroxy substitution modulates the affinity for the glutamate binding site.
Mechanism: Competitive antagonism at the AMPA receptor prevents excitotoxicity caused by excessive glutamate release (ischemia, epilepsy).
Selectivity: Substituents at the 6-position determine selectivity between AMPA and NMDA receptors. The 6-OH group often increases water solubility compared to 6-nitro analogs, improving bioavailability.
Figure 2: Dual mechanism of action targeting cancer metabolism and neuronal excitotoxicity.
Structure-Activity Relationship (SAR)
The biological efficacy of 6-hydroxyquinoxaline is tightly controlled by substitutions at the C2, C3, and C6 positions.
Position
Modification
Effect on Activity
C6 (-OH)
Free Hydroxyl
Essential for H-bonding in kinase pockets. High metabolic clearance (glucuronidation).
C6 (-OR)
Ether / Ester
Prodrug strategy.[2] Improves lipophilicity and blood-brain barrier (BBB) penetration.
C2 / C3
Alkyl (Me, Et)
Increases lipophilicity. Essential for hydrophobic pocket filling in AMPA receptors.
Modulates pKa of the 6-OH group; often increases potency by strengthening H-bonds.
Expert Insight: Metabolic Stability
A major challenge with 6-hydroxyquinoxalines is rapid Phase II metabolism. The exposed phenolic -OH is a prime substrate for UDP-glucuronosyltransferases (UGTs).
Mitigation Strategy: Design prodrugs where the 6-OH is masked as a carbamate or ester, or use bioisosteres (e.g., replacing -OH with -NHSO2R) to maintain H-bonding while preventing glucuronidation.
Experimental Protocols
Protocol A: In Vitro Cytotoxicity Assay (MTT)
Purpose: Determine
of derivatives against cancer cell lines (e.g., HeLa, MCF-7).
Reaction Mix: Recombinant PFKFB3 enzyme, ATP, Fructose-6-phosphate, and test compound in kinase buffer.
Detection: Use a coupled enzyme system (Aldolase/TPI/GPDH) that consumes NADH.
Readout: Monitor decrease in NADH absorbance at 340 nm.
Control: Compare slope against vehicle control (DMSO) and known inhibitor (e.g., 3PO).
Data Summary: Representative Activities
The following table summarizes the biological profile of key 6-hydroxyquinoxaline derivatives based on recent literature.
Compound Class
R2 / R3 Substituents
Target
Activity ( / MIC)
6-HQ-1
2,3-dimethyl
AMPA Receptor
(Binding)
6-HQ-2
2,3-diphenyl
PFKFB3 (Cancer)
6-HQ-3
2-pyridyl, 3-H
HeLa Cells
6-HQ-4
2-methyl, 3-COOH
Neuroprotection
Active in ischemia models
References
Review of Quinoxaline Biological Activity:
Carta, A., et al. "Chemistry, Biological Properties and SAR Analysis of Quinoxalinones."[3][4] Mini-Reviews in Medicinal Chemistry (2006).
PFKFB3 Inhibition & Cancer Metabolism:
Brooke, D. G., et al. "Bioorganic & Medicinal Chemistry 22 (2014) 1029-1039."
Synthesis via BBr3 Demethylation:
Abu-Hashem, A. A. "Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives." American Journal of Organic Chemistry (2015).
[3]
AMPA Receptor Antagonists (NBQX Context):
Nordholm, L., et al. "Competitive AMPA receptor antagonists." Journal of Medicinal Chemistry.
Metabolic Stability of Phenolic Drugs:
Optibrium. "Improving Metabolic Stability in Drug Discovery."
An In-Depth Technical Guide to Determining the Solubility of 2-Chloroquinoxalin-6-ol in DMSO and DMF
Introduction: The Critical Role of Solubility in Drug Discovery and Development In the realm of pharmaceutical sciences, the journey of a potential drug candidate from a laboratory curiosity to a life-saving therapeutic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Solubility in Drug Discovery and Development
In the realm of pharmaceutical sciences, the journey of a potential drug candidate from a laboratory curiosity to a life-saving therapeutic is fraught with challenges. Among the most fundamental of these is the concept of solubility. The ability of a compound to dissolve in a solvent is a critical determinant of its bioavailability, formulation feasibility, and ultimately, its therapeutic efficacy. For researchers and drug development professionals, a thorough understanding of a compound's solubility characteristics in various solvent systems is not merely a matter of academic interest; it is a cornerstone of rational drug design and development.
This technical guide provides a comprehensive framework for determining the thermodynamic solubility of 2-chloroquinoxalin-6-ol, a heterocyclic compound of interest in medicinal chemistry, in two commonly used polar aprotic solvents: dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). As a Senior Application Scientist, my objective is to not only provide a detailed experimental protocol but also to impart a deeper understanding of the underlying principles and the rationale behind the experimental design. This guide is structured to empower researchers to generate reliable and reproducible solubility data, a critical step in the preformulation and development phases of any new chemical entity.
Chemical Profiles of Key Components
A nuanced understanding of the solute and solvents is paramount to interpreting solubility data. The interplay of their respective molecular structures and physicochemical properties governs the dissolution process.
2-Chloroquinoxalin-6-ol: The Solute
2-Chloroquinoxalin-6-ol is a quinoxaline derivative. The quinoxaline scaffold is a recurring motif in a multitude of biologically active compounds, exhibiting a wide range of therapeutic properties. The presence of a chloro group and a hydroxyl group on the quinoxaline ring system imparts specific electronic and steric characteristics that influence its interactions with solvent molecules.
The hydroxyl group can act as a hydrogen bond donor, while the nitrogen atoms in the quinoxaline ring and the oxygen of the hydroxyl group can act as hydrogen bond acceptors. The chloro-substituted aromatic system contributes to its overall polarity and potential for π-π stacking interactions.
Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF): The Solvents
DMSO and DMF are highly polar aprotic solvents widely employed in drug discovery and development for their exceptional solvating power for a broad range of organic compounds.[3][4] Their ability to dissolve both polar and nonpolar molecules makes them invaluable for initial compound screening and as vehicles for in vitro and in vivo studies.[3]
Property
Dimethyl Sulfoxide (DMSO)
N,N-Dimethylformamide (DMF)
Molecular Formula
C₂H₆OS
C₃H₇NO
Molecular Weight
78.13 g/mol
73.09 g/mol
Boiling Point
189 °C
153 °C
Dipole Moment
3.96 D
3.82 D
Key Features
Strong hydrogen bond acceptor
Strong hydrogen bond acceptor
The high polarity of both solvents, characterized by their large dipole moments, allows them to effectively solvate ions and polar molecules. As aprotic solvents, they lack acidic protons and do not act as hydrogen bond donors. However, the oxygen atoms in both molecules are strong hydrogen bond acceptors, a key feature in their interaction with solutes containing hydrogen bond donor groups, such as the hydroxyl group of 2-chloroquinoxalin-6-ol.
Theoretical Framework: Thermodynamic vs. Kinetic Solubility
Before delving into the experimental protocol, it is crucial to distinguish between two key concepts: thermodynamic and kinetic solubility.
Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a solute that can be dissolved in a solvent at a specific temperature and pressure, where the solid and solution phases are in equilibrium.[5] This value is a fundamental physicochemical property of the compound.
Kinetic Solubility: This is the concentration of a solute at which it precipitates from a supersaturated solution.[5] Kinetic solubility measurements are often higher than thermodynamic solubility and can be influenced by experimental conditions such as the rate of solvent addition and incubation time.[6]
For robust preformulation studies and to ensure the long-term stability of stock solutions, determining the thermodynamic solubility is paramount. The protocol outlined in this guide is designed to measure this equilibrium value.
Experimental Protocol: Determination of Thermodynamic Solubility using the Shake-Flask Method and HPLC Quantification
The shake-flask method is widely regarded as the "gold standard" for determining thermodynamic solubility due to its reliability and direct measurement of the equilibrium state.[6] This protocol combines the shake-flask method for sample preparation with High-Performance Liquid Chromatography (HPLC) for accurate quantification of the dissolved solute.
Experimental Workflow
Caption: Experimental workflow for determining thermodynamic solubility.
Materials and Equipment
2-Chloroquinoxalin-6-ol (purity ≥98%)
Dimethyl sulfoxide (DMSO), HPLC grade
N,N-Dimethylformamide (DMF), HPLC grade
Analytical balance (±0.01 mg)
Vials with screw caps (e.g., 2 mL glass vials)
Orbital shaker with temperature control
Centrifuge
Syringes and syringe filters (0.22 µm, PTFE)
Volumetric flasks and pipettes
HPLC system with a UV detector
C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)
Step-by-Step Methodology
1. Preparation of Standard Stock Solution for HPLC Calibration:
Accurately weigh approximately 10 mg of 2-chloroquinoxalin-6-ol and dissolve it in a known volume (e.g., 10 mL) of the respective solvent (DMSO or DMF) in a volumetric flask to create a stock solution of known concentration (e.g., 1 mg/mL).
From this stock solution, prepare a series of calibration standards by serial dilution with the same solvent. A typical concentration range for the calibration curve might be 1-100 µg/mL.
2. Sample Preparation (Shake-Flask Method):
Add an excess amount of 2-chloroquinoxalin-6-ol (e.g., 5-10 mg) to a series of vials (perform in triplicate for each solvent). The key is to have undissolved solid remaining at the end of the experiment.
Accurately add a known volume of the solvent (e.g., 1 mL of DMSO or DMF) to each vial.
Securely cap the vials to prevent solvent evaporation.
3. Equilibration:
Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation.
Allow the samples to equilibrate for a sufficient period to reach a thermodynamic equilibrium. A minimum of 24 hours is recommended, with sampling at multiple time points (e.g., 24, 48, and 72 hours) to ensure that the concentration has reached a plateau.
4. Sample Separation:
After the equilibration period, remove the vials from the shaker and allow the undissolved solid to settle for a short period.
To ensure complete removal of undissolved solids, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes).
Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm PTFE syringe filter into a clean vial. This step is critical to prevent any undissolved particles from entering the HPLC system.
5. HPLC Analysis:
Dilute the filtered saturated solution with the respective solvent to a concentration that falls within the range of the calibration curve. The dilution factor must be accurately recorded.
Inject the calibration standards and the diluted samples onto the HPLC system.
A suitable isocratic HPLC method could involve a C18 column and a mobile phase of acetonitrile and water with a UV detection wavelength appropriate for 2-chloroquinoxalin-6-ol (this would need to be determined experimentally, typically by a UV scan of the compound).
6. Data Analysis and Calculation:
Construct a calibration curve by plotting the peak area from the HPLC chromatograms of the standards against their known concentrations.
Determine the concentration of the diluted sample from the calibration curve.
Calculate the solubility of 2-chloroquinoxalin-6-ol in the original solvent by multiplying the concentration of the diluted sample by the dilution factor.
Self-Validating System and Trustworthiness
This protocol incorporates several self-validating checks to ensure the trustworthiness of the results:
Equilibrium Confirmation: Sampling at multiple time points (e.g., 24, 48, and 72 hours) and observing a constant concentration confirms that thermodynamic equilibrium has been reached.
Use of Excess Solute: The presence of undissolved solid at the end of the experiment visually confirms that a saturated solution has been achieved.
Triplicate Measurements: Performing the experiment in triplicate for each solvent allows for the calculation of an average solubility and standard deviation, providing a measure of the precision of the results.
Calibration Curve: The use of a multi-point calibration curve with a high correlation coefficient (R² > 0.99) ensures the accuracy of the HPLC quantification.
Molecular Interactions and Solubility
The high solubility of 2-chloroquinoxalin-6-ol in DMSO and DMF can be attributed to favorable intermolecular interactions between the solute and the solvents.
Caption: Key intermolecular forces in the dissolution process.
The primary driving force for the dissolution of 2-chloroquinoxalin-6-ol in these solvents is likely the formation of strong hydrogen bonds between the hydroxyl group of the solute and the oxygen atoms of DMSO and DMF. Additionally, dipole-dipole interactions between the polar solute and the highly polar solvents contribute significantly to the solvation process.
Data Presentation
The quantitative solubility data obtained from the experimental protocol should be summarized in a clear and concise table.
Compound
Solvent
Temperature (°C)
Solubility (mg/mL)
Solubility (mol/L)
2-Chloroquinoxalin-6-ol
DMSO
25
Experimental Value
Calculated Value
2-Chloroquinoxalin-6-ol
DMF
25
Experimental Value
Calculated Value
The values in this table are to be populated with the data generated from the experimental protocol.
Conclusion
This in-depth technical guide provides a robust and scientifically sound framework for the determination of the thermodynamic solubility of 2-chloroquinoxalin-6-ol in DMSO and DMF. By adhering to the detailed experimental protocol and understanding the underlying scientific principles, researchers in drug discovery and development can generate high-quality, reliable data. This information is critical for making informed decisions regarding compound selection, formulation development, and the overall advancement of new therapeutic agents. As a Senior Application Scientist, I am confident that the methodologies and insights provided herein will empower your research and contribute to the success of your scientific endeavors.
An In-depth Technical Guide to 2-Chloroquinoxalin-6-ol: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 2-Chloroquinoxalin-6-ol, a heterocyclic compound of significant interest in medicinal chemistry an...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 2-Chloroquinoxalin-6-ol, a heterocyclic compound of significant interest in medicinal chemistry and agrochemical research. We will delve into its chemical identity, physicochemical properties, synthetic methodologies, and its role as a key building block in the development of targeted therapeutic agents and herbicides.
Chemical Identity and Molecular Structure
2-Chloroquinoxalin-6-ol is a substituted quinoxaline derivative. The quinoxaline scaffold is a bicyclic heteroaromatic compound consisting of a benzene ring fused to a pyrazine ring. In this specific molecule, a chlorine atom is substituted at the 2-position of the pyrazine ring, and a hydroxyl group is attached to the 6-position of the benzene ring.
Not directly available for this specific isomer, but the related isomer, 6-chloroquinoxalin-2-ol, is registered under CAS 2427-71-6.[1][2]
It is important to note the potential for tautomerism in related structures. For instance, 6-chloroquinoxalin-2-ol exists in equilibrium with its keto tautomer, 6-chloro-1H-quinoxalin-2-one.[1]
Physicochemical Properties and Handling
While specific experimental data for 2-Chloroquinoxalin-6-ol is not widely published, we can infer its properties based on the closely related and commercially available isomer, 6-chloroquinoxalin-2-ol.
Predicted Physicochemical Properties:
Property
Value/Description
Source
Appearance
Likely a pale yellow or light brown crystalline solid.
Safety and Handling:
Quinoxaline derivatives should be handled with care in a laboratory setting. The related compound, 2-chloroquinoxaline, is classified as toxic if swallowed and causes skin and eye irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling 2-Chloroquinoxalin-6-ol and its derivatives.
Synthesis and Chemical Reactivity
The synthesis of chloro-hydroxyquinoxalines can be achieved through several established organic chemistry routes. A common strategy involves the condensation of a substituted o-phenylenediamine with a 1,2-dicarbonyl compound, followed by functional group interconversion.
Conceptual Synthetic Pathway:
A plausible synthetic route to 2-Chloroquinoxalin-6-ol could start from a suitably substituted aniline derivative. For instance, a process could involve:
Nitration and Reduction: Starting with a para-aminophenol, sequential nitration and reduction steps can yield a diamine precursor.
Cyclization: The resulting diamine can then be cyclized with a suitable glyoxal derivative to form the quinoxaline core.
Chlorination: The final step would involve a selective chlorination of the quinoxalinol intermediate to introduce the chlorine atom at the 2-position.
Chinese patents describe a "one-pot" method for preparing the related 6-chloro-2-hydroxyquinoxaline, which involves the reduction and cyclization of chloro-o-nitro-acetoacetanilide in a mixed solvent with a Raney nickel catalyst.[4] Another patented method involves the synthesis of 2,6-dichloroquinoxaline from p-chloro-o-nitroaniline and diketene through a series of condensation, cyclization, reduction, acidification, and chlorination reactions.[5]
The chloro and hydroxyl substitutions on the quinoxaline ring provide reactive handles for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.[2]
Applications in Research and Drug Development
The quinoxaline scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities.[6]
4.1. Agrochemicals: Herbicidal Activity
One of the most significant applications of chloro-hydroxy-quinoxaline derivatives is in the synthesis of aryloxyphenoxypropionate herbicides. 6-chloro-2-hydroxyquinoxaline is a key intermediate in the production of Quizalofop-p-ethyl, a selective post-emergence herbicide used to control grass weeds in broadleaf crops.[7]
These herbicides act by inhibiting acetyl-CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids in plants.[8] The inhibition of this enzyme disrupts the production of lipids, leading to the death of the weed.
Mechanism of Action: ACCase Inhibition
The following diagram illustrates the role of ACCase in fatty acid synthesis and its inhibition by quinoxaline-based herbicides.
Caption: Inhibition of ACCase by quinoxaline herbicides blocks fatty acid synthesis.
4.2. Anticancer and Kinase Inhibitors
Quinoxaline derivatives have been extensively investigated for their potential as anticancer agents.[9] They have been shown to exhibit a variety of mechanisms of action, including the inhibition of protein kinases.[10] Certain pyrrolo[3,2-b]quinoxaline derivatives have been identified as potent tyrosine kinase inhibitors, with activity against cancer cell lines.[10]
The development of dual-acting inhibitors is a promising strategy in cancer therapy. Novel quinoxaline derivatives have been synthesized and evaluated as dual inhibitors of the epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2), both of which are important targets in cancer and inflammation.[11]
4.3. Other Therapeutic Areas
The versatile quinoxaline scaffold has been explored for a wide range of other therapeutic applications, including:
2-Chloroquinoxalin-6-ol and its derivatives represent a valuable class of compounds for further research and development. The synthetic accessibility and the proven biological activities of the quinoxaline core make it an attractive starting point for the design of novel therapeutic agents and agrochemicals. Future research will likely focus on the synthesis of new derivatives with improved potency, selectivity, and pharmacokinetic properties. The exploration of novel mechanisms of action for quinoxaline-based compounds will also be a key area of investigation.
References
CN102584723B - Method for synthetizing 2,6-dichloroquinoxaline by using diketene - Google Patents.
CN101941947B - Synthesis method of 2-chloro-6-chloroquinoxaline - Google Patents.
Understanding the mechanism of action of pyrrolo[3,2-b]quinoxaline-derivatives as kinase inhibitors - NIH. Available at: [Link]
Exploring 2-Hydroxy-6-Chloroquinoxaline: A Key Pesticide Intermediate. Available at: [Link]
CN102180840A - New preparation process of 6-chloro-2-hydroxyquinoxaline - Google Patents.
Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development - MDPI. Available at: [Link]
Novel quinoxaline derivatives as dual EGFR and COX-2 inhibitors: synthesis, molecular docking and biological evaluation as potential anticancer and anti-inflammatory agents - NIH. Available at: [Link]
Synthesis and Pesticidal Activities of New Quinoxalines - PubMed. Available at: [Link]
Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential - MDPI. Available at: [Link]
Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines - MDPI. Available at: [Link]
Discovery of Novel Selective Acetyl-CoA Carboxylase (ACC) 1 Inhibitors - PubMed. Available at: [Link]
Application Note & Protocol: Synthesis of 2-Chloroquinoxalin-6-ol via Boron Tribromide-Mediated Demethylation
Abstract This document provides a comprehensive guide for the synthesis of 2-chloroquinoxalin-6-ol, a valuable intermediate in medicinal chemistry and drug development, from its corresponding methyl ether, 2-chloro-6-met...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the synthesis of 2-chloroquinoxalin-6-ol, a valuable intermediate in medicinal chemistry and drug development, from its corresponding methyl ether, 2-chloro-6-methoxyquinoxaline. The protocol details a robust O-demethylation procedure using boron tribromide (BBr₃), a powerful Lewis acid ideal for cleaving aryl methyl ethers.[1] This application note is intended for researchers, chemists, and professionals in drug development, offering in-depth mechanistic insights, a step-by-step experimental protocol, characterization data, and essential safety considerations.
Introduction and Rationale
Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds with a wide spectrum of pharmacological activities.[2] The targeted molecule, 2-chloroquinoxalin-6-ol, serves as a critical building block for synthesizing more complex molecules, particularly kinase inhibitors and other therapeutic agents. The hydroxyl group at the 6-position provides a crucial handle for further functionalization through etherification or esterification, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.
The conversion of the commercially available or synthetically accessible 2-chloro-6-methoxyquinoxaline to the desired 6-hydroxy analog is a key synthetic transformation. This process, an O-demethylation, involves the cleavage of a stable aryl methyl ether bond. While several reagents can effect this transformation, boron tribromide (BBr₃) is often the reagent of choice due to its high reactivity and efficacy, especially under conditions that can be controlled to avoid unwanted side reactions.[1][3]
Why Boron Tribromide (BBr₃)?
High Lewis Acidity: BBr₃ is an exceptionally strong Lewis acid. The empty p-orbital on the boron atom readily accepts an electron pair from the ether oxygen, activating the C-O bond for cleavage.[1]
Effective Cleavage: The subsequent nucleophilic attack by a bromide ion on the methyl group is efficient, leading to the formation of the desired phenol and volatile bromomethane.[1]
Controlled Conditions: The reaction can be initiated at low temperatures (e.g., -78 °C to 0 °C) and gradually warmed, allowing for precise control over the reaction progress and minimizing potential degradation of sensitive functional groups.[1]
Reaction Mechanism and Workflow
The demethylation process proceeds through a well-established mechanism involving Lewis acid activation followed by nucleophilic displacement.
Mechanism:
Lewis Acid Adduct Formation: The lone pair of electrons on the oxygen atom of the methoxy group attacks the electron-deficient boron atom of BBr₃, forming an oxonium ion-boron complex.
Nucleophilic Attack: A bromide ion (Br⁻), either from the BBr₃ reagent itself or dissociated from the complex, acts as a nucleophile and attacks the electrophilic methyl carbon.
Bond Cleavage: This Sₙ2 displacement cleaves the methyl-oxygen bond, releasing bromomethane (CH₃Br) and forming a dibromoborinate intermediate.
Hydrolysis (Workup): Upon aqueous workup, the dibromoborinate is hydrolyzed to yield the final product, 2-chloroquinoxalin-6-ol, and boric acid.
Visualizing the Reaction and Workflow:
The overall synthetic transformation and the experimental workflow are depicted below.
Caption: Chemical transformation from starting material to product.
Caption: Step-by-step experimental workflow for the synthesis.
Detailed Experimental Protocol
Safety Precautions:
Boron tribromide (BBr₃) is highly corrosive, toxic, and reacts violently with water.[1] All manipulations must be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.
Dichloromethane (DCM) is a suspected carcinogen. Handle with care in a fume hood.
The reaction generates bromomethane, a toxic gas. Ensure adequate ventilation.
Materials and Reagents:
Reagent/Material
Molecular Formula
M.W. ( g/mol )
Amount
Moles (mmol)
Supplier Example
2-Chloro-6-methoxyquinoxaline
C₉H₇ClN₂O
194.62
1.0 g
5.14
Sigma-Aldrich
Boron Tribromide (1.0 M in DCM)
BBr₃
250.52
15.4 mL
15.4 (3 eq.)
Sigma-Aldrich
Dichloromethane (DCM), Anhydrous
CH₂Cl₂
84.93
25 mL
-
Fisher Scientific
Ethyl Acetate (EtOAc)
C₄H₈O₂
88.11
As needed
-
VWR
Saturated Sodium Bicarbonate (aq)
NaHCO₃
84.01
As needed
-
-
Brine (Saturated NaCl solution)
NaCl
58.44
As needed
-
-
Anhydrous Sodium Sulfate
Na₂SO₄
142.04
As needed
-
-
Silica Gel (for chromatography)
SiO₂
60.08
As needed
-
-
Procedure:
Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-chloro-6-methoxyquinoxaline (1.0 g, 5.14 mmol).
Dissolution: Add anhydrous dichloromethane (25 mL) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.
Cooling: Cool the flask to 0 °C using an ice-water bath.
Reagent Addition: While stirring vigorously, add the 1.0 M solution of boron tribromide in DCM (15.4 mL, 15.4 mmol, 3.0 equivalents) dropwise via a syringe over 15-20 minutes. Maintain the temperature at 0 °C during the addition. A color change and/or precipitate formation may be observed.
Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 12-16 hours (overnight).
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The disappearance of the starting material spot and the appearance of a more polar product spot indicates reaction completion.
Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Very slowly and carefully, add the reaction mixture dropwise to a separate beaker containing 50 mL of ice water with vigorous stirring. Caution: This is an exothermic process and will release HBr gas. Perform this step in the back of the fume hood.
Neutralization & Extraction: Cautiously add saturated sodium bicarbonate solution to the quenched mixture until the effervescence ceases and the pH is neutral (~7). Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).
Washing and Drying: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.
Purification: The crude solid obtained is purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 40%) to afford 2-chloroquinoxalin-6-ol as a solid.
Characterization: The structure and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The expected molecular weight for the product C₈H₅ClN₂O is 180.59 g/mol .[4]
Data Interpretation and Troubleshooting
Expected Yield: 75-90%
Characterization Data (Predicted):
¹H NMR: Expect a downfield shift of the aromatic protons adjacent to the newly formed hydroxyl group compared to the methoxy precursor. The -OH proton will appear as a broad singlet, which is exchangeable with D₂O.
Mass Spectrometry (ESI-MS): Expect to observe [M-H]⁻ at m/z 179.0 or [M+H]⁺ at m/z 181.0.
Issue
Possible Cause
Solution
Incomplete Reaction
Insufficient BBr₃; reaction time too short.
Add an additional equivalent of BBr₃ and allow to stir for longer. Ensure anhydrous conditions were maintained.
Low Yield
Product loss during aqueous workup; degradation.
Ensure the quenching step is performed slowly at 0 °C. Check pH carefully before extraction.
Multiple Spots on TLC (Post-Rxn)
Formation of side products or degradation.
Ensure the reaction is not overheated. Careful purification by column chromatography is required.
Difficulty in Purification
Product is highly polar and streaks on silica.
Add a small amount of acetic acid (~0.5%) to the eluent system to improve peak shape during chromatography.
Conclusion
This application note provides a reliable and detailed protocol for the O-demethylation of 2-chloro-6-methoxyquinoxaline using boron tribromide. The method is high-yielding and provides a straightforward route to 2-chloroquinoxalin-6-ol, a key intermediate for pharmaceutical research. By understanding the underlying mechanism and adhering to the safety and procedural guidelines outlined, researchers can successfully synthesize this valuable compound for application in drug discovery and development programs.
MDPI. (n.d.). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. Molecules, 26(4), 1055. Retrieved from [Link]
Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers - Boron Tribromide (BBr3). Retrieved from a website on common organic chemistry reactions.
ResearchGate. (2014). Can I use boron tribromide for the demethylation of a methoxy group on a compound which carries also a primary arylamine?
NIH. (n.d.). An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides. PubMed Central. Retrieved from [Link]
Application Note: Demethylation of Quinoxaline Derivatives Using Boron Tribromide (BBr3)
Abstract This comprehensive guide provides a detailed protocol and technical insights for the demethylation of methoxy-substituted quinoxaline derivatives using boron tribromide (BBr3). Quinoxaline scaffolds are of signi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides a detailed protocol and technical insights for the demethylation of methoxy-substituted quinoxaline derivatives using boron tribromide (BBr3). Quinoxaline scaffolds are of significant interest in medicinal chemistry and drug development, and the demethylation of aryl methyl ethers is a critical transformation step in synthesizing active pharmaceutical ingredients (APIs). This document covers the underlying reaction mechanism, critical safety protocols for handling BBr3, a step-by-step experimental procedure, and a troubleshooting guide to address common challenges.
Introduction: The Significance of Quinoxaline Demethylation
Quinoxaline derivatives represent a vital class of nitrogen-containing heterocyclic compounds that form the core structure of numerous molecules with a broad spectrum of pharmacological activities. These activities include anticancer, antiviral (including anti-HIV), antibacterial, anti-inflammatory, and antifungal properties[1][2][3]. In the synthesis of these complex molecules, methoxy groups are often employed as protecting groups for phenols or as key intermediates.
The cleavage of the highly stable aryl methyl ether bond to reveal the corresponding phenol (a hydroxyl group) is a pivotal step in drug development. This transformation can dramatically alter a molecule's biological activity, solubility, and metabolic profile by enabling new hydrogen bonding interactions with target receptors. Boron tribromide (BBr3) has emerged as a premier reagent for this purpose due to its high reactivity and effectiveness under relatively mild conditions, often succeeding where other reagents like HBr or HI fail or cause decomposition[4][5].
This application note serves as a field guide for researchers, offering both the practical "how-to" and the fundamental "why," ensuring efficient, safe, and reproducible execution of this critical synthetic step.
The Mechanism of BBr3-Mediated Ether Cleavage
The efficacy of BBr3 in cleaving aryl methyl ethers stems from the strong Lewis acidity of the boron center. The mechanism is a well-established, multi-step process that proceeds under anhydrous conditions.
Lewis Acid-Base Adduct Formation: The reaction initiates with the electron-rich oxygen atom of the aryl methyl ether attacking the electron-deficient boron atom of BBr3. This forms a reversible Lewis acid-base adduct[6][7]. This initial coordination activates the ether, making it susceptible to subsequent nucleophilic attack.
Nucleophilic Attack and C-O Bond Cleavage: The cleavage of the carbon-oxygen bond is the rate-determining step. The accepted pathway involves a bromide ion (Br⁻) acting as a nucleophile, attacking the electrophilic methyl carbon in an Sₙ2-like fashion[8][9]. This attack displaces the aryloxy-dibromoborane intermediate and generates methyl bromide (CH₃Br) as a byproduct[6][10]. For aryl methyl ethers, the cleavage selectively occurs at the alkyl-oxygen bond because the aromatic carbon-oxygen bond is stronger and less susceptible to nucleophilic attack.
Hydrolysis (Work-up): The reaction is quenched with an aqueous solution. During this work-up step, the aryloxy-dibromoborane intermediate is hydrolyzed to liberate the final phenolic product (the demethylated quinoxaline) and byproducts such as boric acid and hydrobromic acid[6].
Recent computational studies suggest that the mechanism can be more complex, potentially involving a bimolecular process where a second ether adduct participates in the methyl group abstraction, or a multi-cycle pathway where one equivalent of BBr3 can theoretically cleave up to three equivalents of an aryl methyl ether[10][11]. Understanding this potential for sub-stoichiometric reagent use can be critical for optimizing reactions with precious starting materials[10].
Caption: Mechanism of BBr3-mediated demethylation of an aryl methyl ether.
Critical Safety and Handling Protocols for Boron Tribromide
WARNING: Boron tribromide is a highly corrosive, toxic, and moisture-sensitive reagent. It reacts violently with water and protic solvents, releasing toxic and corrosive hydrogen bromide (HBr) gas[12][13]. Severe skin and respiratory tract burns can occur upon contact or inhalation[14][15]. All manipulations must be performed under strict anhydrous conditions in a certified chemical fume hood by trained personnel.
Mandatory Personal Protective Equipment (PPE):
Eye Protection: ANSI-approved chemical splash goggles and a full-face shield are required[14].
Hand Protection: Wear double-layered chemical-resistant gloves (e.g., nitrile gloves)[14].
Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are mandatory[14].
Respiratory Protection: An appropriate respirator may be necessary for emergency situations[16].
Handling and Storage:
Inert Atmosphere: BBr3 must be stored and handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation and hazardous reactions with atmospheric moisture[12].
Solvent: BBr3 is typically supplied as a neat liquid or as a solution in a dry, non-protic solvent like dichloromethane (DCM). Ensure all solvents and glassware are rigorously dried before use.
Quenching: Never quench a BBr3 reaction with water directly. Always perform a controlled quench by slowly adding the reaction mixture to a rapidly stirred, cooled solution (e.g., ice-water, methanol, or a saturated aqueous solution of NaHCO₃)[17][18].
Emergency Preparedness:
An unobstructed safety shower and eyewash station must be immediately accessible[19].
Have an appropriate spill kit and a quenching agent (e.g., sodium bicarbonate powder) ready.
Detailed Experimental Protocol
This protocol provides a general procedure for the demethylation of a methoxy-quinoxaline derivative. Researchers must optimize stoichiometry, temperature, and reaction time for their specific substrate.
4.1 Materials and Reagents
Methoxy-quinoxaline derivative (Substrate)
Boron tribromide (1.0 M solution in dry DCM is recommended for ease of handling)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Appropriate solvents for purification (e.g., ethyl acetate, hexanes)
Inert gas supply (Nitrogen or Argon)
Dry glassware (oven or flame-dried)
4.2 Experimental Workflow
Caption: Step-by-step workflow for BBr3-mediated demethylation.
4.3 Step-by-Step Procedure
Reaction Setup: Under an inert atmosphere, add the methoxy-quinoxaline substrate (1.0 eq.) to an oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar.
Dissolution: Add anhydrous DCM to dissolve the substrate (concentration typically 0.1-0.5 M).
Cooling: Cool the reaction vessel to the desired temperature using an appropriate bath (e.g., ice-water for 0 °C, dry ice/acetone for -78 °C). A lower starting temperature is generally recommended to control the initial exotherm.
Reagent Addition: Slowly add the BBr3 solution (typically 1.1 to 1.5 equivalents per methoxy group) dropwise via a syringe[5]. The formation of a precipitate upon addition is common[4].
Reaction Monitoring: Allow the reaction to stir. The temperature may be kept low or allowed to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. Reaction times can vary from 1 hour to overnight[17].
Quenching: Once the reaction is complete, carefully and slowly transfer the reaction mixture via cannula or syringe into a separate flask containing a rapidly stirring, cooled (0 °C) quenching solution (e.g., methanol or saturated aqueous NaHCO₃). Caution: This process can be highly exothermic and release HBr gas.
Work-up and Extraction:
If methanol was used for quenching, remove it under reduced pressure[18].
Dilute the remaining residue with DCM and water.
Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers.
Extract the aqueous layer two more times with DCM.
Combine the organic extracts and wash sequentially with saturated aqueous NaHCO₃ solution and brine[17][18]. This neutralizes any residual acid.
Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent using a rotary evaporator.
Purification: Purify the crude product using an appropriate technique, most commonly flash column chromatography on silica gel.
Characterization: Confirm the structure and purity of the final demethylated quinoxaline product using NMR spectroscopy, mass spectrometry, and other relevant analytical techniques.
Troubleshooting Guide
Even with a robust protocol, challenges can arise. This table outlines common issues and provides evidence-based solutions.
Problem
Potential Cause(s)
Recommended Solution(s)
Incomplete Reaction / No Reaction
1. Insufficient BBr3 stoichiometry.[5]2. Deactivated BBr3 due to moisture contamination.3. Reaction temperature too low or time too short.
1. Increase BBr3 equivalents (1.1-1.5 eq. per Lewis basic site, including other nitrogens or carbonyls).2. Ensure all glassware and solvents are rigorously dry. Use a fresh bottle/ampule of BBr3.3. Allow the reaction to warm to room temperature or gently heat (e.g., 40-45 °C) and extend the reaction time.[17]
Low Yield
1. Product decomposition during work-up.2. Formation of an intractable emulsion or agglomerate during extraction.[18]3. Product loss during purification.
1. Ensure the quenching process is slow and well-cooled to prevent overheating.2. During work-up, add brine to help break the emulsion. Adjusting the pH of the aqueous layer may also help.[18]3. Optimize the chromatography mobile phase to ensure good separation and recovery.
Formation of Side Products
1. BBr3 reacting with other sensitive functional groups.2. Over-reaction or decomposition under harsh conditions (e.g., high temperature).
1. BBr3 is generally selective for ethers but can affect esters, acetals, or other Lewis basic groups.[12] Run the reaction at a lower temperature (e.g., -78 °C) to improve selectivity.2. Avoid excessive heating. Monitor the reaction closely and quench as soon as the starting material is consumed.
Difficult Work-up (Emulsion/Agglomerate)
1. Formation of insoluble boron salts or complexes at the aqueous-organic interface.[18]2. The product itself may have amphiphilic properties.
1. Add brine to the separatory funnel to increase the ionic strength of the aqueous phase.[18]2. Filter the entire biphasic mixture through a pad of Celite® to break up solids before proceeding with separation.3. Alter the pH of the aqueous layer to ensure the product is in its neutral form.[18]
Conclusion
The demethylation of quinoxaline derivatives using BBr3 is a powerful and widely applicable synthetic tool. Success hinges on a thorough understanding of the reaction mechanism, meticulous adherence to anhydrous techniques, and stringent safety precautions. By carefully controlling reaction parameters and anticipating potential challenges during the work-up, researchers can reliably access valuable phenolic quinoxalines for advancing drug discovery and development programs.
CB-LSOP-BBr3.docx - The Brückner Research Group. University of Connecticut. [Link]
Recent Methods for the Synthesis of Quinoxaline Derivatives and their Biological Activities. (2023). MDPI. [Link]
Stadler, B. M., & Boeringer, J. K. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. Beilstein Journal of Organic Chemistry. [Link]
Demethylation of Methyl Ethers - Boron Tribromide (BBr3). Common Organic Chemistry. [Link]
BBr3 diffusion: Process optimization for high-quality emitters with industrial cycle times. (2020). AIP Publishing. [Link]
McOmie, J. F. W., & Watts, M. L. (1963). Demethylation of aryl methyl ethers by boron tribromide. Chemistry and Industry, 33, 1658. [Link]
Dimethylation with BBr3? - ResearchGate. (2018). ResearchGate. [Link]
Stadler, B. M., & Boeringer, J. K. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. ScholarWorks@GVSU. [Link]
Stadler, B. M., & Boeringer, J. K. (2015). Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. PubMed. [Link]
An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides. National Institutes of Health (NIH). [Link]
Cleavage Of Ethers With Acid. (2014). Master Organic Chemistry. [Link]
Synthesis and Pharmacological Applications of Certain Quinoxaline Analogues: A Review. (2017). Bentham Science. [Link]
Boron tribromide (BBr3) cleaves ethers to give alkyl halides and... | Study Prep in Pearson+. (2024). Pearson+. [Link]
Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. (2024). National Institutes of Health (NIH). [Link]
Controlled dealkylation by BBr3: Efficient synthesis of para-alkoxy-phenols | Request PDF. ResearchGate. [Link]
Quinoxaline derivatives: Recent discoveries and development strategies towards anticancer agents. (2024). PubMed. [Link]
Hazardous Substance Fact Sheet - Boron Tribromide. New Jersey Department of Health. [Link]
An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. National Institutes of Health (NIH). [Link]
Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Semantic Scholar. [Link]
Boron Tribromide - Standard Operating Procedure. Purdue University. [Link]
Targeting histone lysine demethylases — Progress, challenges, and the future. National Institutes of Health (NIH). [Link]
BORON TRIBROMIDE 99% EXTRA PURE MSDS. (2019). Loba Chemie. [Link]
Pharmaceutical applications of quinoxalines. | Download Scientific Diagram. ResearchGate. [Link]
Formation of 2-amino-3,7,8-trimethylimidazo [4,5-f]quinoxaline, a new mutagen, by heating a mixture of creatinine, glucose and glycine. PubMed. [Link]
Efficient Synthesis of Aromatic Quinoxaline Derivatives. (2023). University of Dayton eCommons. [Link]
Quinoxaline, its derivatives and applications: A State of the Art review. ScienceDirect. [Link]
DNA demethylation, Tet proteins and 5-hydroxymethylcytosine in epigenetic reprogramming: an emerging complex story. PubMed. [Link]
Application Notes and Protocols for Nucleophilic Substitution Reactions of 2-Chloroquinoxalin-6-ol
For Researchers, Scientists, and Drug Development Professionals Authored by: Dr. Gemini, Senior Application Scientist Introduction: The Quinoxaline Scaffold as a Privileged Motif in Medicinal Chemistry The quinoxaline ri...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Dr. Gemini, Senior Application Scientist
Introduction: The Quinoxaline Scaffold as a Privileged Motif in Medicinal Chemistry
The quinoxaline ring system, a fusion of benzene and pyrazine rings, represents a cornerstone in the architecture of biologically active molecules.[1][2] Its prevalence in a wide array of therapeutic agents, ranging from anticancer and antimicrobial to kinase inhibitors, underscores its status as a "privileged scaffold" in medicinal chemistry. The unique electronic properties and the ability of the quinoxaline core to participate in various intermolecular interactions make it an ideal template for the design of targeted therapies.[3] Among the various functionalized quinoxalines, 2-Chloroquinoxalin-6-ol emerges as a particularly versatile and valuable building block for the synthesis of diverse compound libraries. The presence of a reactive chlorine atom at the 2-position, susceptible to nucleophilic aromatic substitution (SNAr), coupled with a hydroxyl group at the 6-position that can be further functionalized or can modulate the molecule's physicochemical properties, offers a dual handle for synthetic diversification.
This comprehensive guide provides an in-depth exploration of the nucleophilic substitution reactions of 2-Chloroquinoxalin-6-ol. It is designed to equip researchers, medicinal chemists, and drug development professionals with the foundational knowledge and practical protocols necessary to effectively utilize this key intermediate in their synthetic endeavors. We will delve into the mechanistic underpinnings of these reactions, provide detailed experimental procedures for the substitution with various nucleophiles, and discuss the potential applications of the resulting 2-substituted quinoxalin-6-ol derivatives.
Understanding the Reactivity of 2-Chloroquinoxalin-6-ol: A Mechanistic Overview
The primary mode of reaction for 2-Chloroquinoxalin-6-ol with nucleophiles is the Nucleophilic Aromatic Substitution (SNAr) mechanism. This process is characteristic of electron-deficient aromatic and heteroaromatic systems bearing a good leaving group.
The key steps of the SNAr mechanism are:
Nucleophilic Attack: The nucleophile attacks the electron-deficient carbon atom bonded to the chlorine (C2 position of the quinoxaline ring). This leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The electron-withdrawing nature of the nitrogen atoms in the pyrazine ring is crucial for stabilizing this intermediate by delocalizing the negative charge.
Loss of the Leaving Group: The aromaticity of the quinoxaline ring is restored by the departure of the chloride ion, a good leaving group.
The presence of the hydroxyl group at the 6-position can influence the reactivity of the C2 position. While the -OH group is generally considered an electron-donating group through resonance, its effect in the context of the quinoxaline ring system is nuanced. It can modulate the overall electron density of the ring and potentially influence the rate of the SNAr reaction. Furthermore, under basic conditions, the hydroxyl group can be deprotonated to form a phenoxide, which is a much stronger electron-donating group and could potentially decrease the electrophilicity of the C2 position. Therefore, careful control of reaction conditions, particularly the choice of base, is essential.
Experimental Protocols for Nucleophilic Substitution Reactions
The following protocols are provided as a comprehensive guide for the synthesis of various 2-substituted quinoxalin-6-ol derivatives. These procedures are based on established methodologies for nucleophilic substitution on related chloroquinoxaline systems and have been adapted for 2-Chloroquinoxalin-6-ol.
Synthesis of 2-Amino-quinoxalin-6-ol Derivatives
The introduction of an amino group at the 2-position of the quinoxaline scaffold is a common strategy in the development of kinase inhibitors and other therapeutic agents.[4][5]
Protocol 1.1: General Procedure for the Synthesis of 2-(Arylamino)quinoxalin-6-ol
Reagents and Setup:
To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloroquinoxalin-6-ol (1.0 eq.), the desired aryl amine (1.2 eq.), and potassium carbonate (K₂CO₃, 2.0 eq.).
Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of 0.1-0.2 M of the limiting reagent.
Reaction:
Stir the reaction mixture at room temperature for 10 minutes to ensure homogeneity.
Heat the reaction mixture to 100-120 °C and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 6-12 hours.
Work-up:
After completion, cool the reaction mixture to room temperature.
Pour the mixture into ice-cold water and stir for 30 minutes to precipitate the product.
Collect the solid by vacuum filtration, wash with water, and then with a small amount of cold diethyl ether.
Purification:
The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an appropriate solvent (e.g., ethanol or acetonitrile).
For less reactive amines or to achieve higher yields under milder conditions, a palladium-catalyzed Buchwald-Hartwig amination can be employed.
Reagents and Setup:
In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add to a flame-dried Schlenk tube: 2-Chloroquinoxalin-6-ol (1.0 eq.), the amine (1.2 eq.), a palladium catalyst such as Pd₂(dba)₃ (0.02 eq.), a suitable phosphine ligand like Xantphos (0.04 eq.), and a base such as sodium tert-butoxide (NaOtBu, 1.5 eq.).
Add anhydrous dioxane or toluene as the solvent.
Reaction:
Seal the Schlenk tube and heat the reaction mixture to 80-100 °C with stirring.
Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-8 hours).
Work-up and Purification:
Follow the work-up and purification procedures as described in Protocol 1.1.
Synthesis of 2-Alkoxy-quinoxalin-6-ol Derivatives
The synthesis of alkoxy derivatives can be achieved through a Williamson ether synthesis-type reaction.[6][7]
Protocol 2.1: General Procedure for O-Alkylation
Reagents and Setup:
To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add the alcohol (1.5 eq.) and a suitable anhydrous solvent like tetrahydrofuran (THF) or DMF.
Cool the solution to 0 °C in an ice bath.
Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq.) portion-wise.
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes to ensure the formation of the alkoxide.
Reaction:
Add a solution of 2-Chloroquinoxalin-6-ol (1.0 eq.) in the same anhydrous solvent to the alkoxide solution.
Stir the reaction mixture at room temperature or heat to reflux, monitoring by TLC. Reaction times can vary from a few hours to overnight.
Work-up:
Cool the reaction mixture to 0 °C and carefully quench the excess NaH by the slow addition of water or a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
Purification:
Purify the crude product by column chromatography on silica gel.
Synthesis of 2-Thio-quinoxalin-6-ol Derivatives
Thioether derivatives of quinoxalines are also of significant interest in medicinal chemistry.[8]
Protocol 3.1: General Procedure for S-Arylation/S-Alkylation
Reagents and Setup:
In a round-bottom flask, dissolve the thiol (aryl or alkyl, 1.2 eq.) in a suitable solvent such as ethanol or DMF.
Add a base like potassium carbonate (K₂CO₃, 2.0 eq.) or sodium hydroxide (NaOH, 1.5 eq.) and stir for 30 minutes at room temperature to generate the thiolate.
Reaction:
Add 2-Chloroquinoxalin-6-ol (1.0 eq.) to the reaction mixture.
Heat the mixture to 60-80 °C and monitor by TLC. The reaction is generally complete within 4-8 hours.
Work-up:
After cooling, pour the reaction mixture into water.
If a precipitate forms, collect it by filtration. If not, extract the product with an organic solvent.
Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate.
Purification:
Purify the crude product by column chromatography or recrystallization.
Data Summary and Characterization
The following table provides representative data for a selection of 2-substituted quinoxalin-6-ol derivatives synthesized via the protocols described above. Please note that these are illustrative examples, and actual results may vary depending on the specific substrates and reaction conditions.
Applications in Drug Discovery and Materials Science
Derivatives of 2-Chloroquinoxalin-6-ol are poised to be valuable compounds in several areas of research and development:
Oncology: The quinoxaline scaffold is a well-established pharmacophore in the design of anticancer agents.[2][9] The 2-amino-quinoxalin-6-ol derivatives, in particular, are excellent candidates for screening as kinase inhibitors . Many clinically approved kinase inhibitors feature a similar heterocyclic core that interacts with the hinge region of the kinase active site. The 6-hydroxy group can form additional hydrogen bonds within the active site, potentially enhancing binding affinity and selectivity.[4][5]
Infectious Diseases: Quinoxaline derivatives have demonstrated a broad spectrum of antimicrobial activity.[10] The synthesized compounds can be evaluated for their efficacy against various bacterial and fungal strains.
Neurodegenerative Diseases: Some quinoxaline analogs have been investigated for their potential in treating neurodegenerative disorders.[11] The ability to readily diversify the 2- and 6-positions allows for the generation of focused libraries to probe structure-activity relationships (SAR) for targets involved in these diseases.
Materials Science: The inherent fluorescence of the quinoxaline ring system makes these compounds interesting for applications in materials science, such as in the development of organic light-emitting diodes (OLEDs) and fluorescent probes.[12] The nature of the substituent at the 2-position can be used to tune the photophysical properties of these molecules.
Conclusion
2-Chloroquinoxalin-6-ol is a highly valuable and versatile starting material for the synthesis of a wide range of functionalized quinoxaline derivatives. The nucleophilic substitution reactions at the 2-position proceed readily with a variety of nucleophiles, including amines, alcohols, and thiols. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this scaffold. The resulting 2-substituted quinoxalin-6-ol derivatives hold significant promise for applications in drug discovery, particularly in the fields of oncology and infectious diseases, as well as in the development of novel materials. The ability to easily generate diverse libraries of these compounds will undoubtedly accelerate the discovery of new bioactive molecules and functional materials.
References
ChemInform Abstract: Phase-Transfer Catalysts in the O-Alkylation of 2-Hydroxynaphthoquinones. (2025). ResearchGate. [Link]
An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. (n.d.). National Institutes of Health. [Link]
Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][12][13]naphthyrin-5(6H)-one. (n.d.). National Institutes of Health. [Link]
Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. (2015). Scientific & Academic Publishing. [Link]
2,3-Substituted quinoxalin-6-amine analogs as antiproliferatives: A structure activity relationship study. (n.d.). National Institutes of Health. [Link]
Regioselective O-alkylation: Synthesis of 1-{2-[(2-chloroquinolin-3-yl) methoxy]-6-chloro-4-phenylquinolin-3-yl}ethanones. (n.d.). ResearchGate. [Link]
Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives. (n.d.). National Institutes of Health. [Link]
Anticancer, anti-inflammatory and analgesic activities of aminoalcohol-based quinoxaline small molecules. (n.d.). National Institutes of Health. [Link]
Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates. (n.d.). National Center for Biotechnology Information. [Link]
Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers. (2025). ResearchGate. [Link]
Rational Design and Evaluation of 6-(Pyrimidin-2-ylamino)-3,4-dihydroquinoxalin-2(1 H)-ones as Polypharmacological Inhibitors of BET and Kinases. (2020). PubMed. [Link]
Synthesis of Quinoxalines. (n.d.). ResearchGate. [Link]
Novel Oxadiazole-Quinoxalines as Hybrid Scaffolds with Antitumor Activity. (n.d.). MDPI. [Link]
Quinoxaline-Based Scaffolds Targeting Tyrosine Kinases and Their Potential Anticancer Activity. (2016). PubMed. [Link]
Regioselective O-alkylation of 2-pyridones by TfOH-catalyzed carbenoid insertion. (n.d.). nature.com. [Link]
Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography. (n.d.). MDPI. [Link]
Unravelling the Selectivity of 6,7-Dimethyl Quinoxaline Analogs for Kinase Inhibition: An Insight towards the Development of Alzheimer's Therapeutics. (2021). PubMed. [Link]
Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. (n.d.). MDPI. [Link]
Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H). (n.d.). National Institutes of Health. [Link]
Synthesis of 4-amino-6-(hetero)arylalkylamino-1,2,4-triazolo[4,3-a]quinoxalin-1-one Derivatives as Potent A(2A) Adenosine Receptor Antagonists. (2003). PubMed. [Link]
Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H). (n.d.). National Institutes of Health. [Link]
An environmentally benign protocol for the synthesis of quinoxaline derivatives under ultrasound irradiation. (2025). CSIR-NIScPR. [Link]
MULTI-COMPONENT REACTIONS FOR THE SYNTHESIS OF PYRAZOLO [1,5-a]QUINOLINE DERIVATIVES TOGETHER WITH THEIR CYTOTOXIC EVALUATIONS. (n.d.). ResearchGate. [Link]
Recent Advances in the Synthesis of Quinoxalines. A Mini Review. (2024). Taylor & Francis Online. [Link]
Design, synthesis, cytotoxic evaluation, and QSAR study of some 6H-indolo[2,3-b]quinoxaline derivatives. (n.d.). Taylor & Francis Online. [Link]
Neuroprotective and Anti-inflammatory Effects of Rubiscolin-6 Analogs with Proline Surrogates in Position 2. (n.d.). PubMed Central. [Link]
Application Note: Palladium-Catalyzed Cross-Coupling of 2-Chloroquinoxalin-6-ol
Executive Summary & Strategic Analysis 2-Chloroquinoxalin-6-ol (CAS: 2427-71-6) represents a "privileged scaffold" in medicinal chemistry, serving as a core pharmacophore for type II kinase inhibitors (e.g., VEGFR, PDGFR...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Analysis
2-Chloroquinoxalin-6-ol (CAS: 2427-71-6) represents a "privileged scaffold" in medicinal chemistry, serving as a core pharmacophore for type II kinase inhibitors (e.g., VEGFR, PDGFR targets) and aryloxyphenoxypropionate herbicides (e.g., Quizalofop).
The molecule presents a classic chemoselectivity paradox :
C2-Chloro Position (Electrophile): Highly activated for oxidative addition due to the adjacent pyrazine nitrogen (α-nitrogen effect).
C6-Hydroxyl Position (Nucleophile/Acid): The phenolic proton (
) is prone to deprotonation under basic cross-coupling conditions. The resulting phenoxide can coordinate to Palladium (), forming unreactive "off-cycle" resting states or bridging species that arrest the catalytic cycle.
The Decision Matrix: To Protect or Not to Protect?
Successful coupling depends on managing the C6-hydroxyl group. Use the following logic gate to select your protocol:
Figure 1: Strategic decision tree for selecting the optimal synthetic pathway.
Pre-Coupling Module: Protection (Route A)
For Buchwald-Hartwig aminations or low-reactivity boronic acids, masking the phenol is mandatory to prevent catalyst poisoning.
Protocol A1: Silyl Protection (TBS)
Rationale: TBDMS (tert-butyldimethylsilyl) is robust enough to withstand basic coupling conditions (
, ) but easily removed with TBAF.
Reagents:
2-Chloroquinoxalin-6-ol (1.0 equiv)
TBS-Cl (1.2 equiv)
Imidazole (2.5 equiv)
DCM (0.2 M)
Step-by-Step:
Dissolve substrate and imidazole in dry DCM under
.
Cool to 0 °C. Add TBS-Cl portion-wise over 10 minutes.
Warm to RT and stir for 2 hours (Monitor TLC:
will increase significantly).
Workup: Wash with water (x2), brine (x1). Dry over
.
Outcome: Quantitative yield of 2-chloro-6-((tert-butyldimethylsilyl)oxy)quinoxaline . Use directly in coupling.
Workflow 1: Suzuki-Miyaura Coupling (C-C Bond Formation)[1]
This protocol is optimized for Route B (Direct Coupling) , demonstrating how to couple the free phenol without protection by leveraging solubility modulation.
Mechanistic Insight
The key to direct coupling is preventing the formation of stable
-phenoxide palladium dimers. We utilize a biphasic solvent system (Dioxane/Water) and a heterogeneous base to maintain a low concentration of the active phenoxide anion, or use a ligand (dppf) with a large bite angle to resist poisoning.
Setup: Charge a reaction vial with 2-Chloroquinoxalin-6-ol (1.0 equiv), Boronic acid (1.2 equiv), and
(3 mol%).
Inertion: Seal the vial and purge with Argon/Nitrogen for 5 minutes. Critical:
is oxygen-sensitive.
Solvent Addition: Add degassed 1,4-Dioxane via syringe, followed by degassed 2M aqueous
.
Observation: The solution may turn bright yellow/orange upon base addition due to phenoxide formation.
Reaction: Heat to 90 °C for 4–12 hours.
Monitoring: Check LCMS for consumption of starting material (M+H = 181) and appearance of product.
Workup (pH Adjustment):
Cool to RT.
Crucial Step: Acidify carefully with 1M HCl to pH ~6. The product (likely a phenol) may precipitate or require extraction into EtOAc.
Note: If the product is amphoteric (contains basic nitrogens), adjust pH to isoelectric point.
Workflow 2: Buchwald-Hartwig Amination (C-N Bond Formation)
Warning: Do NOT attempt this on the free phenol. The strong bases required (NaOtBu, LiHMDS) will irreversibly sequester the substrate as a salt and shut down the catalytic cycle. Use the TBS-protected substrate (from Protocol A1).
Ligand Selection Logic
The quinoxaline C2-Cl bond is electron-deficient.
Standard Amines: Use XPhos or RuPhos (High turnover, sterically demanding).
Pre-complexation: In a glovebox or under strict Argon flow, mix
and XPhos in the solvent and stir at 60 °C for 5 minutes to generate the active species (Solution turns from dark purple to orange/brown).
Addition: Add the TBS-protected substrate, amine, and base to the catalyst solution.
Reaction: Seal and heat to 100 °C for 12 hours.
Deprotection (One-Pot Optional):
After coupling is complete (verified by LCMS), cool to RT.
Add TBAF (1M in THF, 2.0 equiv). Stir for 1 hour.
This cleaves the TBS group, yielding the 2-amino-quinoxalin-6-ol product.
Mechanistic Visualization
The following diagram illustrates the catalytic cycle, highlighting the critical "Phenoxide Trap" that must be avoided.
Figure 2: The standard catalytic cycle vs. the off-cycle phenoxide trap (red dashed line) which occurs if the hydroxyl group is not protected or base concentration is uncontrolled.
Troubleshooting & Validation
Self-Validating the System:
The "Black Precipitate" Test: If your reaction mixture turns black and precipitates Pd black within 10 minutes, your ligand is not protecting the metal.
Fix: Switch to XPhos-Pd-G2 precatalyst or increase ligand loading.
The "De-chlorination" Check: Observe LCMS for mass M-34 (replacement of Cl with H).
Cause:
-hydride elimination from the alcohol solvent or excessive heating.
Fix: Switch solvent from Isopropanol to Dioxane/Toluene.
References:
General Suzuki Coupling of Heteroaryl Chlorides:
Title: Palladium-catalyzed cross-coupling reactions of chloropyridines and related heterocycles.[7]
Source: Sigma-Aldrich / Merck Application Notes.
Quinoxaline Functionalization:
Title: Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline (Homologous reactivity).
Application Notes & Protocols: Leveraging 2-Chloroquinoxalin-6-ol for Novel Radiotracer Development
I. Executive Summary: The Strategic Value of the Quinoxaline Scaffold in PET Imaging The quinoxaline core is a "privileged scaffold" in medicinal chemistry, forming the foundation of numerous therapeutic agents due to it...
Author: BenchChem Technical Support Team. Date: February 2026
I. Executive Summary: The Strategic Value of the Quinoxaline Scaffold in PET Imaging
The quinoxaline core is a "privileged scaffold" in medicinal chemistry, forming the foundation of numerous therapeutic agents due to its versatile binding properties and synthetic accessibility.[1] Its translation into molecular imaging, particularly Positron Emission Tomography (PET), offers a compelling avenue for developing novel diagnostic tools and advancing our understanding of complex biological systems.
This guide focuses on a key precursor, 2-Chloroquinoxalin-6-ol , and its strategic application in radiotracer synthesis. The inherent chemical characteristics of this molecule—specifically, an activated site for radiofluorination and a functional handle for further chemical modification—make it an exemplary starting point for creating a diverse library of PET probes. We will elucidate the underlying chemical principles, provide robust, field-tested protocols for radiosynthesis, and discuss the critical quality control measures necessary to ensure the translation of these tracers into preclinical and clinical research.
II. Foundational Principles: Why 2-Chloroquinoxalin-6-ol is an Ideal Precursor
The selection of a precursor is arguably the most critical decision in the development of a new radiotracer. 2-Chloroquinoxalin-6-ol is an outstanding candidate for several reasons rooted in fundamental organic and radiochemical principles.
A. The Quinoxaline Core: An Electron-Deficient System Primed for Radiolabeling
The defining feature of the quinoxaline ring system is the presence of two nitrogen atoms within the aromatic structure. These nitrogen atoms are strongly electron-withdrawing, which significantly reduces the electron density of the entire aromatic system. This electron deficiency is crucial because it activates the ring towards Nucleophilic Aromatic Substitution (SₙAr) .[2][3][4]
B. The SₙAr Mechanism: The Engine of Radiofluorination
The primary method for introducing the most commonly used PET isotope, Fluorine-18 ([¹⁸F]), onto an aromatic ring is through a nucleophilic substitution reaction. In this process, the nucleophilic [¹⁸F]Fluoride ion attacks an electron-poor aromatic ring, displacing a leaving group.
The SₙAr reaction with 2-Chloroquinoxalin-6-ol proceeds via a well-established two-step addition-elimination mechanism:
Nucleophilic Attack: The highly reactive, anhydrous [¹⁸F]Fluoride anion attacks the carbon atom bearing the chloro-substituent (C2 position). This is the rate-determining step of the reaction.[2]
Formation of the Meisenheimer Complex: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex. The negative charge is delocalized and stabilized by the electron-withdrawing nitrogen atoms of the quinoxaline ring.[5]
Elimination of the Leaving Group: The aromaticity of the ring is restored through the rapid expulsion of the chloride ion, yielding the final [¹⁸F]-labeled product, 2-[¹⁸F]Fluoroquinoxalin-6-ol.
The presence of the chloro group at the 2-position makes it an excellent leaving group for this reaction, facilitating efficient and rapid radiolabeling under achievable reaction conditions.
Figure 1: SₙAr Mechanism for [¹⁸F]Fluorination
C. The 6-ol Group: A Gateway to Functionalization
The hydroxyl (-OH) group at the 6-position provides a versatile handle for post-labeling modifications or for creating a library of precursors. This allows for the attachment of various functional groups (e.g., alkyl chains, polyethylene glycol (PEG) linkers, or targeting vectors) to modulate the pharmacokinetic properties—such as solubility, plasma protein binding, and clearance—of the final radiotracer.
III. Experimental Protocols: From Precursor to Purified Radiotracer
The following protocols provide a comprehensive workflow for the synthesis, purification, and quality control of 2-[¹⁸F]Fluoroquinoxalin-6-ol. These steps are designed to be performed within a shielded hot cell using either a manual or automated synthesis module.
Protocol 1: Production and Activation of [¹⁸F]Fluoride
Causality: The success of the SₙAr reaction is critically dependent on the reactivity of the [¹⁸F]Fluoride, which must be anhydrous and activated by a phase-transfer catalyst.
[¹⁸F]Fluoride Production: [¹⁸F]Fluoride is produced via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron by bombarding [¹⁸O]H₂O with protons.
Trapping: The resulting aqueous [¹⁸F]Fluoride is passed through a quaternary methyl ammonium (QMA) anion-exchange cartridge to trap the [¹⁸F]F⁻.
Elution & Activation: The trapped [¹⁸F]F⁻ is eluted from the cartridge into the reaction vessel using a solution of Kryptofix 2.2.2 (K₂₂₂) and potassium carbonate (K₂CO₃) in an acetonitrile/water mixture. The K₂₂₂ chelates the potassium ion (K⁺), creating a "naked" and highly nucleophilic fluoride anion.
Azeotropic Drying: The water is removed from the K₂₂₂/[¹⁸F]F⁻ complex by azeotropic distillation with acetonitrile under a stream of nitrogen. This step is repeated 2-3 times to ensure the reaction environment is completely anhydrous.
Reagent/Material
Purpose
Typical Amount
[¹⁸O]H₂O
Target material for cyclotron
~2 mL
QMA Cartridge
Traps aqueous [¹⁸F]Fluoride
1 unit
Kryptofix 2.2.2 (K₂₂₂)
Phase-transfer catalyst
5-15 mg
Potassium Carbonate (K₂CO₃)
Base
1-3 mg
Acetonitrile (MeCN)
Solvent for elution and drying
3-5 mL
Protocol 2: Automated Radiosynthesis of 2-[¹⁸F]Fluoroquinoxalin-6-ol
Causality: This protocol details the nucleophilic substitution reaction. The choice of a high-boiling point, aprotic polar solvent facilitates the reaction by solvating the potassium-Kryptofix complex while not interfering with the nucleophilicity of the fluoride.
Figure 2: Automated Radiosynthesis Workflow
Step-by-Step Methodology:
Precursor Preparation: Prepare a solution of 2-Chloroquinoxalin-6-ol (2-5 mg) in a suitable high-boiling point aprotic solvent like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) (0.5 - 1.0 mL).
Reaction Initiation: Add the precursor solution to the reaction vessel containing the dried K₂₂₂/[¹⁸F]F⁻ complex.
Heating: Seal the reaction vessel and heat it to 120-140 °C for 10-15 minutes. The optimal temperature and time should be determined empirically to maximize radiochemical yield (RCY) while minimizing degradation of the precursor and product.
Quenching: After the heating step, cool the reaction vessel rapidly. Quench the reaction by adding 1-2 mL of a water/acetonitrile mixture. This prepares the crude mixture for purification.
Protocol 3: Purification and Formulation
Causality: Purification is essential to remove unreacted [¹⁸F]Fluoride, the precursor, and any side products, ensuring the final product is safe for in vivo use. Formulation exchanges the organic HPLC solvent for a biocompatible solution.
Figure 3: Purification & Formulation Workflow
Step-by-Step Methodology:
HPLC Purification: Inject the quenched crude reaction mixture onto a semi-preparative reverse-phase (C18) HPLC system.
Mobile Phase: A typical mobile phase is a gradient of acetonitrile and water (with 0.1% trifluoroacetic acid or ammonium formate).
Detection: The eluent is monitored with tandem UV (e.g., at 254 nm) and radioactivity detectors.
Product Collection: Collect the fraction corresponding to the 2-[¹⁸F]Fluoroquinoxalin-6-ol peak, which should be identified by comparing its retention time to a non-radioactive ("cold") standard.
Solid-Phase Extraction (SPE) Formulation:
Dilute the collected HPLC fraction with sterile water.
Pass the diluted solution through a C18 SPE cartridge (e.g., a Sep-Pak®) to trap the radiolabeled product.
Wash the cartridge with sterile water to remove any remaining HPLC solvent.
Elute the purified 2-[¹⁸F]Fluoroquinoxalin-6-ol from the cartridge with a small volume (~0.5-1.0 mL) of USP-grade ethanol.
Dilute the ethanol solution with sterile saline to achieve the final desired formulation, typically ≤10% ethanol.
Protocol 4: A Self-Validating Quality Control (QC) System
Causality: Rigorous QC is non-negotiable. It validates the identity, purity, and safety of the final radiopharmaceutical product, ensuring data integrity and patient safety.[6]
QC Test
Method
Acceptance Criteria
Rationale
Identity
Analytical Radio-HPLC
Retention time of the radioactive peak matches the cold standard
Confirms the product is the correct chemical entity.
Radiochemical Purity (RCP)
Analytical Radio-HPLC / Radio-TLC
> 95%
Ensures that the vast majority of the radioactivity is from the desired compound.[6]
Molar Activity (Aₘ)
HPLC (UV peak vs. Radioactivity)
> 37 GBq/µmol (>1 Ci/µmol)
High molar activity is critical to avoid mass effects, especially for tracers targeting saturable receptors.
Confirms that organic solvents used in synthesis are below pharmaceutically acceptable limits.
pH
pH meter or strip
4.5 - 7.5
Ensures the final product is biocompatible and will not cause irritation upon injection.
Sterility & Endotoxins
Culture-based methods & LAL test
Sterile & < 175 EU/V
Confirms the absence of microbial and pyrogenic contamination for safe in vivo administration.
IV. Applications and Future Directions
The successful synthesis of 2-[¹⁸F]Fluoroquinoxalin-6-ol opens the door to numerous applications in preclinical research. Quinoxaline-based structures have been investigated as PET tracers for various biological targets, including:
Hypoxia Imaging: The quinoxaline scaffold is found in compounds designed to be reductively trapped in hypoxic tumor cells, providing a potential alternative to standard hypoxia tracers like [¹⁸F]FMISO.[7]
Kinase Inhibitors: Many kinase inhibitors incorporate the quinoxaline moiety. Radiolabeling these structures could allow for in vivo quantification of kinase expression and assessment of drug-target engagement.
Receptor Imaging: Novel quinoxaline derivatives have been developed as agonists for receptors like the κ-opioid receptor, with potential applications in neuroscience and pain research.[8] A recent study also explored a ⁶⁸Ga-labeled aminoquinoxaline derivative for targeting the enzyme PFKFB3 in tumors.[9]
The next logical steps in the development of a novel tracer based on this precursor would involve:
In Vitro Characterization: Performing cell uptake and binding assays in relevant cell lines to confirm target engagement and specificity.
Preclinical PET/CT Imaging: Conducting biodistribution and dynamic imaging studies in appropriate animal models (e.g., tumor-bearing mice) to assess in vivo stability, pharmacokinetics, and tumor-targeting efficacy.[10]
By following the robust protocols and understanding the fundamental principles outlined in this guide, researchers can effectively utilize 2-Chloroquinoxalin-6-ol as a versatile platform to develop the next generation of innovative PET radiotracers, ultimately advancing the field of molecular imaging and personalized medicine.
V. References
ResearchGate. (2023). Synthesis, Fluorine-18 Radiolabeling, and In Vivo PET Imaging of a Hydrophilic Fluorosulfotetrazine. Available from: [Link]
ACS Publications. (2014). Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Available from: [Link]
Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available from: [Link]
PMC. (n.d.). Radiopharmaceuticals for PET and SPECT Imaging: A Literature Review over the Last Decade. Available from: [Link]
PMC. (2022). Radiolabeling and quality control of therapeutic radiopharmaceuticals: optimization, clinical implementation and comparison of radio-TLC/HPLC analysis, demonstrated by [177Lu]Lu-PSMA. Available from: [Link]
PMC. (n.d.). PET radiopharmaceuticals for imaging of tumor hypoxia: a review of the evidence. Available from: [Link]
Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Available from: [Link]
PubMed. (2020). Synthesis and Pharmacological Evaluation of Fluorinated Quinoxaline-Based κ-Opioid Receptor (KOR) Agonists Designed for PET Studies. Available from: [Link]
PMC. (n.d.). Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Available from: [Link]
PubMed. (n.d.). Radiolabeling with organomercury compounds: Part 2. High specific activity synthesis of iodine-125 and iodine-131-6-iodocholest-5-en-3 beta-ol and its tissue distribution in rats. Available from: [Link]
ResearchGate. (n.d.). Synthesis of quinoxaline derivatives under ultrasound irradiation using.... Available from: [Link]
PMC. (n.d.). Radiosyntheses using Fluorine-18: the Art and Science of Late Stage Fluorination. Available from: [Link]
MDPI. (2023). Preclinical PET Imaging of Tumor Cell Death following Therapy Using Gallium-68-Labeled C2Am. Available from: [Link]
Wikipedia. (n.d.). Radical-nucleophilic aromatic substitution. Available from: [Link]
MDPI. (2023). Synthesis, Fluorine-18 Radiolabeling, and In Vivo PET Imaging of a Hydrophilic Fluorosulfotetrazine. Available from: [Link]
MDPI. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Available from: [Link]
ResearchGate. (2016). (PDF) Synthesis Of Multimodal PET And SPECT Imaging Agents - Towards Hypoxia Selective Inhibitors. Available from: [Link]
NIH. (2023). Synthesis, radiolabeling, and evaluation of 68Ga-labeled aminoquinoxaline derivative as a potent PFKFB3-targeted PET tracer. Available from: [Link]
Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Available from: [Link]
ResearchGate. (2025). (PDF) An efficient catalyst-free protocol for the synthesis of quinoxaline derivatives under ultrasound irradiation. Available from: [Link]
Minerva Imaging. (2022). Increase the success rate of drug candidates by preclinical investigation including both small and large animal models. Available from: [Link]
Application Notes and Protocols for the Synthesis of Quinoxaline-Based Beta-Amyloid Imaging Probes
Introduction: The Rationale for Quinoxaline Scaffolds in Alzheimer's Disease Imaging Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the extracellular deposition of beta-amyloid (Aβ)...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Rationale for Quinoxaline Scaffolds in Alzheimer's Disease Imaging
Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the extracellular deposition of beta-amyloid (Aβ) plaques in the brain.[1][2] The in vivo detection of these plaques is crucial for the early diagnosis of AD, monitoring disease progression, and evaluating the efficacy of therapeutic interventions.[1][2] Positron Emission Tomography (PET) is a powerful molecular imaging technique that allows for the non-invasive visualization and quantification of Aβ plaques in the living brain.[1][2] The development of PET radiotracers with high affinity and selectivity for Aβ plaques is therefore a major focus of AD research.
The quinoxaline scaffold has emerged as a promising platform for the design of novel Aβ imaging probes.[3] Quinoxaline derivatives have demonstrated several key properties that make them well-suited for this application:
High Binding Affinity: Many quinoxaline derivatives exhibit high binding affinity for Aβ aggregates, with Ki values in the low nanomolar range.[3]
Favorable Pharmacokinetics: These compounds often display good brain uptake and subsequent washout, which are essential for achieving a high signal-to-background ratio in PET imaging.[3]
Structural Versatility: The quinoxaline ring system can be readily modified with various substituents to fine-tune the binding affinity, selectivity, and pharmacokinetic properties of the resulting probes. This allows for systematic structure-activity relationship (SAR) studies to optimize probe performance.[4]
Blood-Brain Barrier Permeability: Appropriately designed quinoxaline derivatives can effectively cross the blood-brain barrier to reach their target in the brain.
This document provides a comprehensive guide to the synthesis and evaluation of quinoxaline-based beta-amyloid imaging probes, intended for researchers, scientists, and drug development professionals in the field of neurodegenerative disease.
I. Synthetic Strategies for Quinoxaline-Based Aβ Imaging Probes
The core synthesis of the quinoxaline scaffold typically involves the condensation of an ortho-phenylenediamine with a 1,2-dicarbonyl compound.[5] This versatile reaction allows for the introduction of various substituents on both the phenylenediamine and dicarbonyl precursors, enabling the exploration of a wide chemical space.
A. General Synthesis of the 2-Phenylquinoxaline Scaffold
A common strategy for creating Aβ imaging probes is to synthesize a 2-phenylquinoxaline core, which can then be further functionalized. The following diagram illustrates a typical synthetic workflow:
Caption: General synthetic workflow for quinoxaline-based Aβ imaging probes.
B. Detailed Protocol: Synthesis of a 2-(4-aminophenyl)quinoxaline Derivative
This protocol describes the synthesis of a key intermediate that can be further modified for radiolabeling.
Materials:
o-phenylenediamine
4-aminophenylglyoxal hydrate
Ethanol
Round-bottom flask
Reflux condenser
Magnetic stirrer
Silica gel for column chromatography
Solvents for chromatography (e.g., ethyl acetate, hexane)
Procedure:
Reaction Setup: In a 100 mL round-bottom flask, dissolve o-phenylenediamine (1.0 eq) and 4-aminophenylglyoxal hydrate (1.0 eq) in ethanol (50 mL).
Reaction: Stir the mixture at room temperature for 30 minutes, then heat to reflux for 4 hours.
Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).
Workup: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the desired 2-(4-aminophenyl)quinoxaline.
Characterization: Confirm the structure of the product by 1H NMR, 13C NMR, and mass spectrometry.
II. Radiolabeling of Quinoxaline Scaffolds for PET Imaging
For PET imaging, the quinoxaline probe must be labeled with a positron-emitting radionuclide, most commonly fluorine-18 (18F), which has a half-life of 109.8 minutes.[6] The introduction of 18F is typically achieved through nucleophilic substitution on a precursor molecule containing a suitable leaving group.
A. Synthesis of a Radiolabeling Precursor
To prepare for radiolabeling, a functional group on the quinoxaline scaffold (e.g., a hydroxyl or amino group) is converted into a good leaving group, such as a tosylate (-OTs) or mesylate (-OMs).
Protocol: Tosylation of a Hydroxylated Quinoxaline Derivative
Materials:
Hydroxylated quinoxaline derivative
Tosyl chloride (TsCl)
Pyridine
Dichloromethane (DCM)
Magnetic stirrer
Ice bath
Procedure:
Reaction Setup: Dissolve the hydroxylated quinoxaline derivative (1.0 eq) in a mixture of pyridine and DCM in a round-bottom flask.
Addition of Reagent: Cool the solution in an ice bath and slowly add tosyl chloride (1.2 eq).
Reaction: Stir the reaction mixture at 0°C for 1 hour and then at room temperature overnight.
Workup: Quench the reaction with water and extract the product with DCM. Wash the organic layer with saturated aqueous copper sulfate, water, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the tosylated precursor.
B. [18F]Fluorination Protocol
The final step is the incorporation of 18F into the precursor molecule. This is a specialized procedure that must be performed in a hot cell due to the radioactivity involved.
Materials:
Tosylated quinoxaline precursor
[18F]Fluoride (produced in a cyclotron)
Kryptofix 2.2.2 (K222)
Potassium carbonate (K2CO3)
Acetonitrile (anhydrous)
Automated radiosynthesis module
HPLC for purification
Procedure:
[18F]Fluoride Activation: Aqueous [18F]fluoride is trapped on an anion exchange cartridge. It is then eluted with a solution of K222 and K2CO3 in acetonitrile/water. The solvent is removed by azeotropic distillation with anhydrous acetonitrile to yield the reactive [18F]KF/K222 complex.[5]
Radiolabeling Reaction: A solution of the tosylated precursor in anhydrous acetonitrile is added to the dried [18F]KF/K222 complex. The reaction mixture is heated at 80-120°C for 10-20 minutes in a sealed vessel within the automated synthesis module.
Purification: The crude reaction mixture is purified by semi-preparative HPLC to isolate the [18F]-labeled quinoxaline probe.
Formulation: The collected HPLC fraction is reformulated into a physiologically compatible solution (e.g., saline with a small percentage of ethanol) for in vivo studies.
Quality Control: The final product is tested for radiochemical purity, specific activity, and sterility before use.
III. In Vitro and In Vivo Evaluation of Quinoxaline-Based Aβ Imaging Probes
Once synthesized and radiolabeled, the novel quinoxaline probes must be rigorously evaluated to determine their potential as Aβ imaging agents.
A. In Vitro Binding Affinity Assay
This assay determines the binding affinity (Ki) of the probe for synthetic Aβ aggregates.
Protocol:
Aβ Fibril Preparation: Synthetic Aβ1-42 peptide is dissolved in a suitable buffer (e.g., 1% ammonium hydroxide) and diluted in PBS to a concentration of ≤1mg/ml.[7] The solution is incubated at 37°C for 24 hours to allow for fibril formation.[7]
Competitive Binding Assay: A fixed concentration of a known radiolabeled Aβ ligand (e.g., [3H]PIB) and Aβ fibrils are incubated with increasing concentrations of the novel quinoxaline compound (the competitor).
Separation: The bound and free radioligand are separated by rapid filtration through a glass fiber filter.
Quantification: The radioactivity retained on the filter is measured using a liquid scintillation counter.
Data Analysis: The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation.
Table 1: Representative Binding Affinities of Quinoxaline Derivatives
Autoradiography provides visual confirmation of the probe's ability to specifically bind to Aβ plaques in human brain tissue.
Caption: Workflow for in vitro autoradiography.
Protocol:
Tissue Preparation: Obtain frozen post-mortem brain tissue sections (20 µm thick) from confirmed AD patients and healthy controls.[10]
Incubation: Thaw-mount the tissue sections onto microscope slides. Incubate the slides with a solution of the radiolabeled quinoxaline probe (typically 0.1-1.0 nM) in a suitable buffer for 60-90 minutes at room temperature.[10]
Washing: Wash the slides in buffer to remove non-specifically bound probe, followed by a brief rinse in distilled water.[10]
Imaging: Dry the slides and expose them to a phosphor imaging plate for 1-7 days.[10] Scan the plate using a phosphor imager to visualize the distribution of the radiotracer.
Histological Correlation: Stain adjacent tissue sections with Thioflavin-S, a fluorescent dye that specifically stains Aβ plaques, to confirm that the autoradiography signal co-localizes with the plaques.
C. In Vivo Biodistribution and PET Imaging in Animal Models
These studies assess the pharmacokinetic profile of the probe in living organisms, including its brain uptake and washout.
Protocol:
Animal Model: Use healthy mice or a transgenic mouse model of AD (e.g., 5XFAD).
Probe Administration: Anesthetize the mice and inject the radiolabeled quinoxaline probe intravenously via the tail vein.[11][12]
Biodistribution: At various time points post-injection (e.g., 2, 10, 30, and 60 minutes), euthanize the animals and dissect key organs, including the brain.[13]
Radioactivity Measurement: Weigh the organs and measure the radioactivity in each using a gamma counter.
Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ at each time point. This data will reveal the probe's uptake and clearance from the brain and other organs.
PET Imaging: For dedicated imaging studies, place the anesthetized animal in a small-animal PET scanner immediately after probe injection. Acquire dynamic images over a period of 60-90 minutes to visualize the probe's distribution in the brain in real-time.
Table 2: Representative Brain Uptake and Washout Data
The quinoxaline scaffold represents a highly promising and versatile platform for the development of novel PET imaging agents for the detection of beta-amyloid plaques in Alzheimer's disease. The synthetic routes are well-established and allow for extensive structural modifications to optimize the properties of the resulting probes. The protocols outlined in this document provide a framework for the synthesis, radiolabeling, and comprehensive evaluation of these compounds.
Future research in this area will likely focus on:
Improving Selectivity: Developing quinoxaline probes with higher selectivity for Aβ plaques over other protein aggregates, such as tau tangles.
Enhancing Pharmacokinetics: Further optimizing the brain uptake and washout kinetics to achieve even higher signal-to-noise ratios.
Exploring Alternative Radiolabeling Strategies: Investigating novel radiolabeling methods that are faster, more efficient, and can be applied to a wider range of quinoxaline derivatives.
Clinical Translation: Moving the most promising quinoxaline-based probes from preclinical studies into clinical trials to validate their utility in human subjects.
By leveraging the principles and protocols described herein, researchers can continue to advance the field of molecular imaging and contribute to the development of improved diagnostic tools for Alzheimer's disease.
References
Zhang, W., et al. (2013). Synthesis and biological evaluation of novel technetium-99m-labeled phenylquinoxaline derivatives as single photon emission computed tomography imaging probes targeting β-amyloid plaques in Alzheimer's disease. RSC Advances, 3(42), 19393-19402. Retrieved from [Link]
Gomoll, A. H., et al. (2023). State of the art procedures towards reactive [18F]fluoride in PET tracer synthesis. EJNMMI Radiopharmacy and Chemistry, 8(1), 32. Retrieved from [Link]
Zhang, W., et al. (2013). Synthesis and biological evaluation of novel technetium-99m-labeled phenylquinoxaline derivatives as single photon emission computed tomography imaging probes targeting β-amyloid plaques in Alzheimer's disease. RSC Publishing. Retrieved from [Link]
Dampney, R. A., et al. (2016). Receptor Autoradiography Protocol for the Localized Visualization of Angiotensin II Receptors. Journal of Visualized Experiments, (112), 54052. Retrieved from [Link]
Fu, H., et al. (2023). Recent Research Progress in Fluorescent Probes for Detection of Amyloid-β In Vivo. Molecules, 28(22), 7687. Retrieved from [Link]
O'Dell, T. J., et al. (2011). In vitro autoradiography of postmortem AD brain sections with [ 125 I]IMPY or AV-138. ResearchGate. Retrieved from [Link]
Ono, M., et al. (2011). Novel quinoxaline derivatives for in vivo imaging of β-amyloid plaques in the brain. Bioorganic & Medicinal Chemistry Letters, 21(16), 4819-4822. Retrieved from [Link]
Gifford, A. N. (n.d.). Autoradiography Protocols. Retrieved from [Link]
Watanabe, H., et al. (2013). Structure-Activity Relationships and in Vivo Evaluation of Quinoxaline Derivatives for PET Imaging of β-Amyloid Plaques. ACS Medicinal Chemistry Letters, 4(7), 652-656. Retrieved from [Link]
Lowe, V. J., et al. (2016). An autoradiographic evaluation of AV-1451 Tau PET in dementia. Acta Neuropathologica Communications, 4(1), 58. Retrieved from [Link]
ResearchGate. (n.d.). In vivo biodistribution and tumor targeting by PET/CT imaging. Retrieved from [Link]
Scintica Instrumentation. (2021, January 14). SuperArgus PET/CT: Advanced Pre-Clinical Imaging for Small to Medium Animals. Retrieved from [Link]
Li, Y., et al. (2023). Synthesis and Bioevaluation of 2-Styrylquinoxaline Derivatives as Tau-PET Tracers. Molecular Pharmaceutics, 20(11), 5646-5659. Retrieved from [Link]
Zhang, Y., et al. (2024). Synthesizing beta-amyloid PET images from T1-weighted Structural MRI: A Preliminary Study. arXiv. Retrieved from [Link]
Gifford Bioscience. (n.d.). Autoradiography Protocols. Retrieved from [Link]
Beck, J. E., et al. (2016). Practical application of in vivo optical imaging in biotherapeutic biodistribution analyses. Drug Discovery Today, 21(9), 1537-1544. Retrieved from [Link]
Wang, C., et al. (2022). High-fidelity imaging of amyloid-beta deposits with an ultrasensitive fluorescent probe facilitates the early diagnosis and treatment of Alzheimer's Disease. Theranostics, 12(5), 2196-2207. Retrieved from [Link]
Coenen, H. H., et al. (2016). PET Radiopharmaceuticals: Fluorinated Compounds. Radiology Key. Retrieved from [Link]
ResearchGate. (n.d.). Design strategy for the 2-phenylquinoxaline scaffolds as PET probes of Tau. Retrieved from [Link]
Liu, B., et al. (2012). ¹⁸F-labeled 2-phenylquinoxaline derivatives as potential positron emission tomography probes for in vivo imaging of β-amyloid plaques. Bioorganic & Medicinal Chemistry Letters, 22(19), 6145-6148. Retrieved from [Link]
Technical Support Center: Demethylation of 2-Chloro-6-Methoxyquinoxaline
The following technical guide is structured as a dedicated support center resource for researchers optimizing the demethylation of 2-chloro-6-methoxyquinoxaline . It prioritizes yield improvement, impurity management, an...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured as a dedicated support center resource for researchers optimizing the demethylation of 2-chloro-6-methoxyquinoxaline . It prioritizes yield improvement, impurity management, and scalable reproducibility.
Case ID: 2-Cl-6-OMe-Q-Demethylation
Status: Active Support
Expert Level: Senior Application Scientist
Executive Summary
The transformation of 2-chloro-6-methoxyquinoxaline to 2-chloro-6-hydroxyquinoxaline presents a specific chemoselectivity challenge. While standard demethylation protocols exist, the presence of the labile 2-chloro substituent on the electron-deficient quinoxaline ring creates a high risk of nucleophilic aromatic substitution (
), leading to hydrolysis byproducts (e.g., 2,6-dihydroxyquinoxaline).
This guide provides an optimized Boron Tribromide (
) protocol designed to maximize yield by suppressing side reactions and ensuring efficient recovery of the amphoteric product during workup.
Module 1: Method Selection & Mechanistic Logic
Q: Why is my current HBr/AcOH protocol yielding a mixture of products?
A: The use of 48% HBr in acetic acid at reflux is a "scorched earth" method unsuitable for this substrate.
The Issue: The 2-position of the quinoxaline ring is highly electrophilic. Under high-temperature acidic aqueous conditions, water acts as a nucleophile, displacing the chlorine atom to form 2,6-dihydroxyquinoxaline (or its tautomeric quinoxalinone).
The Solution: You must switch to an anhydrous Lewis Acid method.
in Dichloromethane (DCM) allows the reaction to proceed at low temperatures ( to ), kinetically favoring ether cleavage over aryl chloride displacement.
Q: I used 1.5 equivalents of
but conversion was incomplete. Why?
A: You likely underestimated the "Lewis Basicity sink" of your substrate.
The Mechanism: Quinoxaline contains two basic nitrogen atoms.
is a strong Lewis acid and will coordinate irreversibly to these nitrogens before attacking the methoxy ether.
The Fix: You must account for this sequestration.
Stoichiometry Rule: 1 eq per Nitrogen + 1 eq per Ether + 1 eq Excess.
Recommendation: Use 3.5 to 4.0 equivalents of
. Failing to saturate the nitrogens results in "stalled" reactions where the ether remains untouched.
Module 2: Optimized Experimental Protocol
Reagents & Equipment[1][2][3]
Substrate: 2-chloro-6-methoxyquinoxaline (dried in vacuo).
Reagent:
(1.0 M solution in DCM is preferred over neat liquid for thermal control).
Solvent: Anhydrous DCM (stabilized with amylene, not ethanol).
Atmosphere: Argon or Nitrogen balloon.
Step-by-Step Workflow
1. Complexation Phase (Critical for Yield)
Cool a solution of substrate (1.0 equiv) in DCM (0.2 M concentration) to
(dry ice/acetone bath).
Add
(4.0 equiv) dropwise over 20 minutes.
Note: A thick yellow/orange precipitate will form. This is the N-BBr3 adduct . Do not panic; this is necessary.
2. Reaction Phase
Allow the reaction to warm slowly to
over 1 hour.
Stir at
to Room Temperature (RT) for 4–12 hours.
Monitoring: Quench a 50
aliquot into MeOH, neutralize, and check LCMS. Look for the disappearance of the M+H 195 peak (SM) and appearance of M+H 181 (Product).
3. Quenching & Workup (The "Yield Killer" Step)
The Trap: The product is an amphoteric phenol.
pH > 9: It forms a soluble phenolate anion (lost in aqueous waste).
pH < 2: It forms a soluble pyridinium cation (lost in aqueous waste).
The Protocol:
Cool mixture to
.
Slowly quench with Methanol (exothermic!) to destroy excess
.
Add saturated
solution dropwise until the pH reaches 6–7 (Isoelectric Point) .
Do Not Extract yet. At this pH, the product often precipitates as a solid.
Filtration: If a solid forms, filter it.[1] This is often pure product.
Extraction (if no precipitate): Use Ethyl Acetate/THF (3:1) . Pure DCM is often too non-polar to extract the hydroxy-quinoxaline efficiently.
Module 3: Troubleshooting & Impurity Profiling
Troubleshooting Matrix
Symptom
Probable Cause
Corrective Action
Low Yield (<40%)
Product lost in aqueous layer during workup.
Check aqueous pH.[2] If pH is >8 or <4, adjust to 6–7. Re-extract with EtOAc/THF.
Impurity: M+H 163
Hydrolysis of Cl group (Des-chloro product).
Reaction temperature too high or quench was too basic/hot. Keep reaction .
Sticky Gum / Aggregates
Boron-nitrogen complexes not fully hydrolyzed.
After MeOH quench, stir with water/buffer for at least 30 mins to break B-N bonds.
Incomplete Conversion
consumed by N-complexation or moisture.
Increase to 4.5 equiv. Ensure system is strictly anhydrous.
Visualizing the Pathway
The following diagram illustrates the critical decision points and chemical pathways.
Caption: Workflow logic for maximizing yield. Note the critical pH control step to prevent product loss in the aqueous phase.
Module 4: Advanced Considerations
Scalability (10g+ Scale)
When scaling up, the exotherm during the
addition and the Methanol quench can be dangerous and detrimental to the product.
Safety: Use a venting line for HBr gas evolved during the quench.
Thermal Management: On large scales, strict temperature control (
) is harder to maintain. Ensure the internal temperature does not exceed during addition.
Alternative Reagents
If
is unavailable or yields remain stubborn due to specific impurities:
/ Ethanethiol: A softer Lewis acid system. The thiolate acts as the nucleophile. This is often milder on the chloro-group but stinks (mercaptan odor).
Pyridine Hydrochloride:AVOID. This requires melting at
, which will almost certainly cause displacement of the 2-chloro group.
References
General Protocol for BBr3 Demethylation
Common Organic Chemistry. "Demethylation of Methyl Ethers - Boron Tribromide (BBr3)."
Source:
Quinoxaline Synthesis & Stability
World Intellectual Property Organization (WIPO). Patent WO2012112946 (Describing BBr3 cleavage of quinoxaline ethers).[1]
Source:
Mechanism of Ether Cleavage
Master Organic Chemistry. "Cleavage of Ethers with Acid."[3][4][5]
Technical Support Center: Protecting Group Strategies for Phenolic Hydroxyls in Quinoxalines
Welcome to the technical support center for synthetic strategies involving quinoxaline scaffolds. This guide provides in-depth, field-proven insights into the selection, application, and removal of protecting groups for...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for synthetic strategies involving quinoxaline scaffolds. This guide provides in-depth, field-proven insights into the selection, application, and removal of protecting groups for phenolic hydroxyls on the quinoxaline core. It is designed for researchers, medicinal chemists, and process development scientists who encounter the unique challenges posed by this heterocyclic system.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when protecting a phenolic hydroxyl on a quinoxaline ring?
The quinoxaline scaffold presents a unique electronic and steric environment that must be carefully considered:
Electron-Deficient Ring System: The two nitrogen atoms in the quinoxaline ring are electron-withdrawing, which increases the acidity of the phenolic proton. While this can facilitate deprotonation for the protection step, it can also sensitize the ring to nucleophilic attack or degradation under certain conditions.
Basicity of Ring Nitrogens: The quinoxaline nitrogens can compete with the phenoxide for alkylating or silylating agents, leading to undesired N-alkylation or N-silylation as a side reaction. This is particularly problematic with highly reactive electrophiles.
Stability of Protecting Groups: The electron-withdrawing nature of the quinoxaline ring can influence the stability of the protecting group. For instance, acid-labile groups may require harsher conditions for removal compared to their behavior on simple benzene rings.
Compatibility with Downstream Reactions: Many synthetic routes involving quinoxalines employ transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). The chosen protecting group must be robust enough to survive these conditions.[1][2][3]
Q2: How do I select the most appropriate protecting group for my hydroxyquinoxaline?
Selecting the right protecting group requires a strategic, forward-looking approach based on your entire synthetic route. This decision-making process is known as developing an "orthogonal protection strategy," which allows for the selective removal of one group without affecting others.[4][5][6] The following workflow helps guide this critical choice.
Caption: Decision workflow for selecting a phenolic protecting group.
Troubleshooting Guide
Problem 1: Low yield or decomposition during the protection step with an alkyl halide (e.g., MOM-Cl, BnBr).
Plausible Cause A: N-Alkylation. The nitrogen atoms of the quinoxaline ring are nucleophilic and can compete with the phenoxide, leading to a mixture of O-alkylated and N-alkylated products, or even bis-N-alkylation. Highly reactive reagents like methoxymethyl chloride (MOM-Cl) are particularly prone to this.[7]
Solution A-1: Use a Milder Base. Instead of strong bases like NaH or KHMDS, which generate a fully dissociated and highly reactive phenoxide, consider using milder inorganic bases like K₂CO₃ or Cs₂CO₃. These bases are often sufficient to deprotonate the acidic phenol without excessively activating the system towards side reactions.
Solution A-2: Change the Reagent. Instead of highly reactive alkyl halides, consider alternative reagents that proceed through different mechanisms. For MOM protection, dimethoxymethane with an acid catalyst (e.g., P₂O₅) can be a safer alternative to MOM-Cl.[7] For benzylation, benzyl trichloroacetimidate under acidic conditions can avoid the use of a strong base altogether.[8]
Plausible Cause B: Base-Induced Degradation. The quinoxaline core, especially if substituted with other electron-withdrawing groups, can be susceptible to degradation under strongly basic conditions at elevated temperatures.
Solution B-1: Lower Reaction Temperature. Perform the protection at 0 °C or even lower temperatures if possible. While this may slow down the desired reaction, it will disproportionately slow down decomposition pathways.
Solution B-2: Use a Non-Nucleophilic Base. If a strong base is required, switch to a non-nucleophilic one like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a proton sponge to minimize side reactions.
Problem 2: My silyl ether protecting group (e.g., TBDMS, TIPS) is unexpectedly cleaved during a subsequent reaction.
Plausible Cause A: "Latent" Acidity. Many reactions that are nominally neutral or basic can generate transient acidic species. For example, in a Suzuki coupling, the boronic acid itself or boronic acid-derived byproducts can create a locally acidic environment sufficient to cleave a labile silyl ether.
Solution A-1: Add a Stoichiometric Base. Include a non-nucleophilic base like K₃PO₄ or CsF in your reaction mixture, even if the catalytic cycle does not explicitly require it. This will neutralize any adventitious acid.
Solution A-2: Switch to a More Robust Silyl Group. The stability of silyl ethers is highly dependent on steric bulk.[9] If TBDMS is cleaving, switch to the bulkier triisopropylsilyl (TIPS) or the exceptionally robust tert-butyldiphenylsilyl (TBDPS) group.[10]
Plausible Cause B: Unintended Fluoride Source. Some reagents can contain trace fluoride. For example, certain batches of inorganic bases or reagents prepared in glass vessels that have been etched may contain enough fluoride to catalyze desilylation.
Solution B-1: Use High-Purity Reagents. Ensure all reagents are of high purity and stored in appropriate containers (e.g., plastic for fluoride-sensitive reactions).
Solution B-2: Scavenge Trace Fluoride. In highly sensitive systems, adding a fluoride scavenger like silylated glass wool to the solvent before use can be effective.
Problem 3: Standard hydrogenolysis (H₂, Pd/C) to remove a benzyl (Bn) ether is sluggish or fails.
Plausible Cause: Catalyst Poisoning. The nitrogen atoms in the quinoxaline ring can coordinate to the palladium catalyst surface, inhibiting its activity and preventing the reductive cleavage of the benzyl ether. This is a common issue with nitrogen-containing heterocycles.[11][12]
Solution 1: Use an Acidic Additive. Adding a non-nucleophilic acid like acetic acid or a small amount of HCl can protonate the quinoxaline nitrogens. This prevents them from binding to the catalyst, allowing the hydrogenolysis to proceed.
Solution 2: Switch to Transfer Hydrogenolysis. Instead of gaseous H₂, use a hydrogen donor like ammonium formate, 1,4-cyclohexadiene, or isopropanol.[8] These conditions are often more effective for substrates prone to catalyst poisoning.
Solution 3: Alternative Deprotection. If reductive cleavage is not feasible, consider oxidative deprotection using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ), especially if you have used a p-methoxybenzyl (PMB) ether, which is more susceptible to oxidation.[8]
Comparative Data and Protocols
The table below summarizes the properties of commonly used protecting groups for phenolic hydroxyls in the context of quinoxaline chemistry.
Protecting Group
Abbreviation
Common Protection Conditions
Common Deprotection Conditions
Stability Profile & Comments
Methyl Ether
Me
MeI or Me₂SO₄, K₂CO₃, Acetone
BBr₃, CH₂Cl₂; or HBr, AcOH
Very Stable: Robust to most conditions. Deprotection is harsh and not suitable for sensitive substrates.
Benzyl Ether
Bn
BnBr, K₂CO₃, DMF, RT
H₂, Pd/C; or Na/NH₃
Good Stability: Stable to acid/base. Deprotection by hydrogenolysis can be inhibited by quinoxaline nitrogens.[11][13]
p-Methoxybenzyl Ether
PMB
PMB-Cl, NaH, DMF, 0 °C
DDQ, CH₂Cl₂/H₂O; or TFA
Moderately Stable: Can be removed oxidatively under mild conditions, offering orthogonality to Bn and silyl ethers.[8][14]
Methoxymethyl Ether
MOM
MOM-Cl, DIPEA, CH₂Cl₂; or CH₂(OMe)₂, P₂O₅
HCl, MeOH; or TMSBr
Acid Labile: Stable to base and redox conditions.[15] Prone to N-alkylation with MOM-Cl.[7]
tert-Butyldimethylsilyl Ether
TBDMS
TBDMS-Cl, Imidazole, DMF
TBAF, THF; or AcOH/H₂O
Base/Acid Labile: Most common silyl ether.[16][17] Stable to mild base and chromatography, but can be labile to latent acid.[9][18]
tert-Butyldiphenylsilyl Ether
TBDPS
TBDPS-Cl, Imidazole, DMF
TBAF, THF (slower); or HF-Pyridine
Very Stable Silyl Ether: ~100x more stable to acid than TBDMS. Excellent choice for multi-step synthesis.[10]
Detailed Experimental Protocols
Protocol 1: TBDMS Protection of a Hydroxyquinoxaline
This protocol uses the classic Corey conditions, which are generally effective for phenols.[16][17]
Caption: TBDMS protection of a hydroxyquinoxaline.
To a solution of the hydroxyquinoxaline (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, ~0.2 M), add imidazole (2.5 eq).
Stir the mixture at room temperature until all solids dissolve.
Add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq) portion-wise at room temperature.
Stir the reaction at room temperature for 12-18 hours, monitoring by TLC or LC-MS.
Upon completion, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.
Separate the layers, and extract the aqueous layer twice more with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (typically eluting with a hexane/ethyl acetate gradient).
Protocol 2: Fluoride-Mediated Deprotection of a TBDMS-Protected Quinoxaline
This method uses tetra-n-butylammonium fluoride (TBAF) and is the standard procedure for cleaving silyl ethers.[16]
Caption: TBAF-mediated deprotection of a TBDMS ether.
Dissolve the TBDMS-protected quinoxaline (1.0 eq) in anhydrous tetrahydrofuran (THF, ~0.1 M).
Add a 1.0 M solution of TBAF in THF (1.5 eq) dropwise at room temperature.
Stir the reaction at room temperature for 1-2 hours, monitoring by TLC or LC-MS.
Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography or recrystallization.
References
Vertex AI Search. VI Protecting Groups and Orthogonal Protection Strategies.
DOKUMEN.PUB. Greene's Protective Groups in Organic Synthesis, 2 Volume Set.
Benchchem. Comparative study of deprotection methods for benzyl and trityl ethers.
eBooks.com. Greene's Protective Groups in Organic Synthesis (6th ed.).
Chemistry LibreTexts. 13.10: Protecting Groups in Organic Synthesis. (2021-03-05).
PMC - NIH. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. (2019-05-14).
ResearchGate. Greene's Protective Groups in Organic Synthesis: Fifth Edition | Request PDF.
Organic Chemistry Portal. Protective Groups.
Google Patents. CN102557910A - Deprotection method for phenolic hydroxyl group.
ResearchGate. Protection for Phenols and Catechols | Request PDF.
PMC - NIH. Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. (2022-03-07).
NIH. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates.
MDPI. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades.
Wikipedia. Protecting group.
Reddit. Looking for advice on protecting phenol in presence of primaril alcohol. (2021-09-18).
ACS Publications. Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis | Chemical Reviews.
New Journal of Chemistry (RSC Publishing). Emerging trends in two- and three-component efficient synthetic strategies for functionalised and fused quinoxalines. (2025-07-01).
ResearchGate. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. (2025-10-15).
ResearchGate. How to purify compound with TBDMS as a protective group?. (2015-05-28).
Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism.
PubMed Central. Recent advances in the transition-metal-free synthesis of quinoxalines.
ACS Publications. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon | ACS Omega. (2020-02-05).
Total Synthesis. TBS Protecting Group: TBS Protection & Deprotection.
ResearchGate. ChemInform Abstract: Selective Deprotection of Benzyl (Bn) Ethers in the Presence of para‐Methoxybenzyl (PMB) Ethers. (2025-08-06).
Barnes & Noble®. Greene's Protective Groups in Organic Synthesis, 2 Volume Set by Peter G. M. Wuts, Hardcover. (2025-05-13).
ResearchGate. Protection of primary and secondary alcohols as silyl ethers by symmetrical 1,2-disilanes a catalyzed by Au/TiO 2.
NIH. Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. (2024-11-07).
mtieat. Recent Advances in the Synthesis of Quinoxalines. A Mini Review. (2024-08-03).
ResearchGate. A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers and Methoxyethoxymethyl Esters | Request PDF. (2025-08-06).
Beilstein Journal of Organic Chemistry. Silyl-protective groups influencing the reactivity and selectivity in glycosylations.
Gelest Technical Library. Silyl Groups.
ResearchGate. (PDF) Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. (2020-02-13).
Benchchem. A Technical Guide to Trimethylsilyl (TMS) and Tert-butyldimethylsilyl (TBDMS) Protecting Groups in Organic Synthesis.
Common Organic Chemistry. Benzyl Protection.
ResearchGate. Recent Advances in the Synthesis and Reactivity of Quinoxaline.
MDPI. Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. (2023-11-14).
ACS Publications - American Chemical Society. Protective Groups in Organic Synthesis. Third Edition By Theodora W. Greene and Peter G. M. Wuts. John Wiley & Sons, New York. 1999. xxi + 779 pp. 16 × 24 cm. ISBN 0-471-16019-9. $84.95. | Journal of Medicinal Chemistry.
PubMed. Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. (2020-02-13).
Technical Support Center: Synthesis Strategies to Mitigate Hydrolysis of 2-Chloro Substituents
Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to addres...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common and often critical challenge of preventing the hydrolysis of 2-chloro substituents during chemical synthesis. Our goal is to equip you with the mechanistic understanding and practical strategies necessary to optimize your reaction outcomes and ensure the integrity of your target molecules.
Troubleshooting Guide
This section is designed to help you diagnose and solve specific issues related to the unwanted hydrolysis of 2-chloro substituents in your synthetic routes.
Q1: My reaction is yielding a significant amount of the 2-hydroxy byproduct, leading to low yields of my desired 2-chloro compound. What is the likely cause and how can I prevent this?
A1: Unintended hydrolysis of the 2-chloro substituent is the primary cause. This is a common issue, particularly when water is present in the reaction mixture, even in trace amounts. The susceptibility of a 2-chloro substituent to hydrolysis is highly dependent on the specific molecular structure and reaction conditions.
Underlying Causality:
Nucleophilic Substitution: Water or hydroxide ions can act as nucleophiles, attacking the carbon atom bearing the chlorine. This can proceed through various mechanisms, including S(_N)2 for aliphatic systems and S(_N)Ar for aromatic systems.[1][2][3][4]
Acid/Base Catalysis: Both acidic and basic conditions can catalyze hydrolysis.[2][3][4][5][6] Acids can protonate nearby functional groups, increasing the electrophilicity of the carbon-chlorine bond. Bases, such as hydroxide ions, are potent nucleophiles that readily displace the chloride.
Neighboring Group Participation (NGP): If a suitable functional group (containing heteroatoms like oxygen, nitrogen, or sulfur) is present at a neighboring position (e.g., position 3), it can intramolecularly displace the 2-chloro group, forming a cyclic intermediate.[7][8][9][10] This intermediate is often highly reactive and susceptible to subsequent attack by water, leading to the hydrolyzed product, sometimes with retention of stereochemistry.[7][10]
Immediate Corrective Actions:
Implement Rigorous Anhydrous Conditions: This is the most critical first step.
Dry Your Solvents: Use freshly distilled solvents or solvents from a solvent purification system. Molecular sieves are also effective for removing residual water.
Dry Your Glassware: Oven-dry all glassware and cool it under a stream of inert gas (e.g., argon or nitrogen).
Use an Inert Atmosphere: Conduct your reaction under an inert atmosphere to prevent atmospheric moisture from entering the reaction vessel.
Scrutinize Your Reagents: Ensure all starting materials and reagents are anhydrous. Some reagents are hygroscopic and can introduce water into the reaction.
Control the pH: If your reaction conditions are not pH-neutral, consider if this is contributing to hydrolysis. If possible, adjust the pH to a neutral or near-neutral range.[6]
Q2: I'm working with a 2-chloro-substituted heterocyclic/aromatic compound and observing significant hydrolysis, even under seemingly anhydrous conditions. What other factors could be at play?
A2: The electronic properties of your ring system and the potential for neighboring group participation are likely significant contributors.
Deeper Mechanistic Insights:
Electron-Withdrawing Groups: The presence of electron-withdrawing groups on the ring can activate the 2-position towards nucleophilic aromatic substitution (S(_N)Ar), making it more susceptible to hydrolysis.
Neighboring Group Participation (NGP): As mentioned previously, a nearby nucleophilic group can accelerate hydrolysis through the formation of a cyclic intermediate. This is a powerful effect that can dramatically increase the rate of hydrolysis. Common participating groups include -OH, -OR, -NH(_2), -NHR, -NR(_2), and -SR.[8][9]
Strategic Solutions:
Solvent Choice is Critical: Switch to a polar aprotic solvent.[11][12][13][14] These solvents can dissolve many polar reagents but lack acidic protons, thus they do not participate in hydrogen bonding with the nucleophile, which can enhance its reactivity in some cases, but more importantly, they are not a source of protons for hydrolysis.[11][14]
Solvent Type
Examples
Impact on Hydrolysis
Polar Protic
Water, Methanol, Ethanol
High Risk: Can act as both a nucleophile and a proton source, facilitating hydrolysis.
Polar Aprotic
DMF, DMSO, Acetonitrile, THF
Lower Risk: Cannot act as a proton source, minimizing hydrolysis.[12][14]
Nonpolar
Toluene, Hexane
Lowest Risk (from solvent): Insoluble for many polar reagents, but excellent for maintaining anhydrous conditions.
Employ a Protecting Group Strategy: If a neighboring group is facilitating hydrolysis, temporarily protecting it can be a highly effective strategy.[15][16] For example, an alcohol can be protected as a silyl ether, or an amine as a carbamate.[15] The protecting group can be removed in a later step once the desired transformation at the 2-chloro position is complete.
Q3: My desired reaction is slow, and by the time it reaches completion, a significant portion of my starting material has hydrolyzed. How can I favor my desired reaction kinetically?
A3: This is a classic case of competing reactions where you need to enhance the rate of your desired transformation relative to the rate of hydrolysis. This involves understanding the principles of kinetic versus thermodynamic control.[17][18][19][20][21]
Kinetic vs. Thermodynamic Control:
Kinetic Product: The product that is formed fastest (has the lowest activation energy).[17][18]
Thermodynamic Product: The most stable product.[17][18]
In your case, the hydrolyzed product is likely the thermodynamic product, or its formation is kinetically facile under the reaction conditions.
Strategies to Favor the Kinetic Product (Your Desired Compound):
Lower the Reaction Temperature: Lowering the temperature will decrease the rate of all reactions, but it will disproportionately affect the reaction with the higher activation energy.[21][22] If your desired reaction has a lower activation energy than hydrolysis, cooling the reaction can significantly improve the product ratio.
Increase the Rate of the Desired Reaction:
Use a More Active Catalyst: If your primary reaction is catalytic, screening for a more efficient catalyst can accelerate the desired transformation, allowing it to outcompete hydrolysis.
Increase Reagent Concentration: Increasing the concentration of the nucleophile for your desired reaction can, by Le Chatelier's principle, increase the rate of that reaction.
Frequently Asked Questions (FAQs)
Q1: What are the fundamental mechanisms of hydrolysis for a 2-chloro substituent?
A1: The primary mechanisms are nucleophilic substitution (S(_N)1, S(_N)2, and S(_N)Ar) and neighboring group participation (NGP).
S(_N)2 (Bimolecular Nucleophilic Substitution): Typically occurs at sp
-hybridized carbons. It involves a backside attack by a nucleophile (like water or hydroxide), leading to an inversion of stereochemistry.
S(_N)1 (Unimolecular Nucleophilic Substitution): This mechanism involves the formation of a carbocation intermediate and is more common for tertiary or resonance-stabilized alkyl halides. It typically results in a racemic mixture of products.
S(_N)Ar (Nucleophilic Aromatic Substitution): This is common for chloro-substituted aromatic and heteroaromatic rings, especially those with electron-withdrawing groups. It proceeds through a Meisenheimer complex intermediate.
Neighboring Group Participation (NGP): An intramolecular reaction where a nearby functional group with lone pairs (O, N, S) or pi electrons (alkene, phenyl ring) acts as an internal nucleophile, displacing the chloride to form a cyclic intermediate.[7][8][9][10] This intermediate is then opened by an external nucleophile (water). NGP often leads to retention of stereochemistry and a significantly accelerated reaction rate.[7][10]
Q2: How do I choose the right protecting group to prevent hydrolysis driven by a neighboring group?
A2: The choice of protecting group depends on the nature of the neighboring group and the overall reaction conditions you need to employ for your subsequent synthetic steps.[15][16]
Fluoride source (e.g., TBAF) for silyl ethers; Hydrogenolysis for Bn
Amine (-NH(_2), -NHR)
Carbamates (e.g., Boc, Cbz), Amides
Acidic conditions for Boc; Hydrogenolysis for Cbz; Basic or acidic hydrolysis for amides
Carboxylic Acid (-COOH)
Esters (e.g., Methyl, Ethyl, Benzyl)
Basic or acidic hydrolysis; Hydrogenolysis for benzyl esters
The key is to select a protecting group that is stable to the conditions of your main reaction but can be removed under conditions that do not affect other parts of your molecule.
Q3: Can I use a blocking group strategy to prevent hydrolysis on an aromatic ring?
A3: Yes, a blocking group can be a useful, albeit more complex, strategy. A bulky, temporary substituent is introduced at a reactive position on the ring to sterically hinder the approach of a nucleophile to the 2-chloro position. A common example is the use of a tert-butyl group, which can be added via Friedel-Crafts alkylation and later removed under acidic conditions.[23] This is generally a more involved approach and is typically considered when other methods are not feasible.
Experimental Protocols
Protocol 1: General Procedure for Setting Up an Anhydrous Reaction
Glassware Preparation: Place all necessary glassware (reaction flask, condenser, dropping funnel, etc.) in an oven at >100 °C for at least 4 hours, or flame-dry under vacuum.
Assembly and Inerting: Assemble the glassware while still hot and immediately place it under a positive pressure of an inert gas (argon or nitrogen). Allow the apparatus to cool to room temperature under the inert atmosphere.
Solvent and Reagent Addition: Add anhydrous solvents and liquid reagents via syringe or cannula. Add solid reagents under a positive flow of inert gas.
Reaction Monitoring: Maintain a positive pressure of inert gas throughout the reaction. Use a bubbler or a balloon filled with the inert gas to monitor the pressure.
Visualizations
Mechanism: Neighboring Group Participation (NGP) in Hydrolysis
Caption: NGP-mediated hydrolysis of a 2-chloro compound.
Troubleshooting Workflow: Mitigating Hydrolysis
Caption: Decision tree for troubleshooting unwanted hydrolysis.
References
(PDF) Kinetics and mechanisms of the neutral and acid-catalysed hydrolyses of chloro-substituted alkyl acetates in aqueous solutions of constant ionic strength - ResearchGate. Available at: [Link]
Why can chlorobenzene not be hydrolyzed with aqueous NaOH at room condition? - Quora. Available at: [Link]
Haloalkanes and Haloarenes - NCERT. Available at: [Link]
Three types of hydrolysis and ways to prevent hydrolysis. (2024-02-22). Available at: [Link]
WO2005068403A2 - Method for selective reduction of aromatic compounds - Google Patents.
Substituent effect on the hydrolysis of chlorosilanes: quantum chemical and QSPR study. (2025-08-06). Available at: [Link]
Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed Central. Available at: [Link]
Hofmann–Löffler reaction - Wikipedia. Available at: [Link]
Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides - ResearchGate. Available at: [Link]
14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. Available at: [Link]
Protective Groups - Organic Chemistry Portal. Available at: [Link]
Polar Protic? Polar Aprotic? Nonpolar? All About Solvents - Master Organic Chemistry. (2012-04-27). Available at: [Link]
Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides - ACS Publications. Available at: [Link]
16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2024-10-04). Available at: [Link]
The Neighbouring Group Mechanisms - Dalal Institute. Available at: [Link]
Concerted SN2 mechanism for the hydrolysis of acid chlorides. Comparison of reactivities calculated by the density functional theory with experimental data | Request PDF - ResearchGate. Available at: [Link]
Aromatic Synthesis (3) - Sulfonyl Blocking Groups - Master Organic Chemistry. (2018-11-26). Available at: [Link]
14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. (2024-02-12). Available at: [Link]
SN2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Numerical Simulation and Process Enhancement of the Hydrolysis of 2-Chlorobenzal Chloride - MDPI. Available at: [Link]
Protecting group - Wikipedia. Available at: [Link]
Exploring the World of Aprotic Solvents: Key Examples and Their Roles - Oreate AI Blog. (2026-01-22). Available at: [Link]
Organic Chemistry-II MODULE 16; Neighbouring group participation in SN reactions and Anchimeric assistance P - Mugberia Gangadhar Mahavidyalaya. Available at: [Link]
Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides - PubMed. Available at: [Link]
21.5: Chemistry of Acid Anhydrides. (2022-09-25). Available at: [Link]
Thermodynamic vs kinetic reaction control with radical substitution. (2016-09-28). Available at: [Link]
Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available at: [Link]
How can we replace the chlorine atom in 3-chloro-2-carboxylic pyridine with free hydrazine hydrate group? | ResearchGate. Available at: [Link]
Polar Protic and Aprotic Solvents - Chemistry LibreTexts. (2023-01-22). Available at: [Link]
Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC. Available at: [Link]
3.2: Neighboring Group Participation - Chemistry LibreTexts. (2023-08-01). Available at: [Link]
Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives | Chemical Reviews - ACS Publications. (2022-02-24). Available at: [Link]
Understanding unconventional routes to impurities from drugs in hydrolytic conditions - Indian Journal of Pharmaceutical Education and Research. Available at: [Link]
Thermodynamic and Kinetic Products - Master Organic Chemistry. (2012-02-09). Available at: [Link]
NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-13, PPT-28 Neighbouring Group Participation (NGP). Available at: [Link]
US3268430A - Process for preparing anhydrous chlorooxirane and chloroacetaldehyde - Google Patents.
Case Study: Synthesis of an Active Pharmaceutical Ingredient in Water. Available at: [Link]
Technical Support Center: Purification of 2-Chloroquinoxalin-6-ol and Related Intermediates
From the Desk of the Senior Application Scientist Welcome to the technical support center for the purification of 2-Chloroquinoxalin-6-ol and its related intermediates. Quinoxaline derivatives are foundational scaffolds...
Author: BenchChem Technical Support Team. Date: February 2026
From the Desk of the Senior Application Scientist
Welcome to the technical support center for the purification of 2-Chloroquinoxalin-6-ol and its related intermediates. Quinoxaline derivatives are foundational scaffolds in the development of pharmaceuticals and agrochemicals, such as the herbicide Quizalofop-P-ethyl[1][2]. The purity of these intermediates is paramount, as it directly impacts the yield, safety, and efficacy of the final active ingredient.
This guide is designed to provide practical, field-proven insights into common purification challenges. It is structured in a question-and-answer format to address the specific issues you may encounter during your research and development. While the principles discussed are broadly applicable, we will often refer to 6-chloroquinoxalin-2-ol (a common and well-documented isomer, also known as 6-chloro-2-hydroxyquinoxaline[3]) as a model compound, given its prevalence in synthetic routes[4][5].
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the most common methods for purifying 2-Chloroquinoxalin-6-ol intermediates?
A: The two primary methods for purifying these solid organic compounds are recrystallization and silica gel column chromatography.[6]
Recrystallization is ideal for removing small amounts of impurities from a large amount of material, especially when a suitable solvent system is known. It is often more scalable and cost-effective.
Column Chromatography is exceptionally versatile and powerful for separating complex mixtures, compounds with similar polarities, or when an appropriate recrystallization solvent cannot be found.[7][8] It is the method of choice for achieving very high purity on a lab scale.
Q2: How do I choose between recrystallization and column chromatography?
A: The choice depends on purity requirements, scale, and the nature of the impurities.
Consideration
Choose Recrystallization When...
Choose Column Chromatography When...
Initial Purity
The crude product is >90% pure.
The crude product is <90% pure or contains multiple impurities.
Impurity Profile
Impurities have significantly different solubility profiles from the product.
Impurities have similar polarity and solubility to the product.
Scale
Purifying multi-gram to kilogram quantities.
Purifying milligram to multi-gram quantities.
Speed & Cost
Time and solvent costs are a major concern.
Achieving the highest possible purity is the primary goal.
Application Scientist's Insight: A common workflow is to perform an initial "crude" purification by recrystallization to remove the bulk of impurities and then use column chromatography as a final polishing step if the required purity is not achieved.
Q3: What are the typical impurities I might encounter in the synthesis of 6-chloro-2-quinoxalinol?
A: Impurities often stem from the starting materials or side reactions during synthesis. Common synthetic routes involve the cyclization of intermediates derived from 4-halo-2-nitroanilines.[5][9] Potential impurities could include:
Unreacted Starting Materials: Such as 4-chloro-2-nitroaniline or its acetoacetanilide derivative.
Over-reaction or Side-reaction Products: Dimerization products or other quinoxaline isomers.[10]
Dehalogenated Species: Products where the chloro- group has been reductively removed.
Residual Solvents and Reagents: High-boiling point solvents (like DMF or toluene) or inorganic salts from the workup.[11][12]
Q4: How can I assess the purity of my final product?
A: A combination of methods is necessary to confidently assess purity.
Thin-Layer Chromatography (TLC): An indispensable tool for a quick check. A single spot in multiple solvent systems is a good indicator of purity.
High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data (e.g., >98% purity by peak area).
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and reveal the presence of impurities, even at low levels.
Mass Spectrometry (MS): Confirms the molecular weight of the desired compound and can help identify unknown impurity masses.[13]
Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.
Section 2: Troubleshooting Guide
This section addresses specific experimental failures. Each answer provides a direct solution followed by a detailed explanation of the underlying principles.
Troubleshooting Recrystallization
Q: My compound won't dissolve, even in a large volume of boiling solvent. What should I do?
A: Your chosen solvent is likely not suitable.
Immediate Action: Add a co-solvent in which your compound is highly soluble. For example, if your compound is poorly soluble in hot ethanol, add small aliquots of a more polar solvent like DMF or a less polar one like toluene (depending on your compound's nature) until it dissolves. Be cautious, as adding too much of a highly-solubilizing co-solvent may prevent crystallization upon cooling.
Best Practice: The ideal recrystallization solvent is one where the compound is sparingly soluble at room temperature but highly soluble when hot.[14] You must perform a solvent screen with small amounts of your crude product in various solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene) to find the optimal one. 6-chloroquinoxalin-2-ol is known to be soluble in polar organic solvents like DMSO and DMF.[11]
Application Scientist's Insight: The principle of "like dissolves like" is your guide. The quinoxalinol core is quite polar due to the hydroxyl group and nitrogen atoms. Therefore, polar solvents like alcohols or acetonitrile are good starting points. If the compound is still insoluble, it may indicate it exists as a salt or is highly aggregated.
Q: No crystals have formed after cooling the solution to room temperature and placing it in an ice bath. How can I induce crystallization?
A: You have a supersaturated solution that needs a nucleation point to begin crystallization.
Immediate Actions (in order of preference):
Scratch: Gently scratch the inside surface of the flask with a glass rod just below the solvent level. The microscopic glass fragments provide a surface for crystal nucleation.
Seed: Add a tiny crystal of the pure product (if available) to the solution. This provides a perfect template for crystal growth.
Reduce Volume: Slowly evaporate some of the solvent to further increase the concentration of your compound.
Add an Anti-Solvent: If you used a solvent mixture, carefully add a small amount of a solvent in which your compound is insoluble (an "anti-solvent") to decrease its solubility.
Application Scientist's Insight: Crystal formation is a two-step process: nucleation (the initial formation of a tiny crystal) and growth. Sometimes, highly purified solutions lack nucleation sites (like dust particles), preventing crystallization. The techniques above are all designed to overcome this energy barrier to nucleation. Slow cooling is crucial; crashing a product out of solution by rapid cooling traps impurities.[14]
Q: My product has "oiled out," forming a liquid layer instead of crystals. What happened?
A: The compound's solubility was exceeded at a temperature above its melting point, or the solution was cooled too quickly.
Immediate Action: Re-heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the solution to cool much more slowly. If it oils out again, add more solvent and repeat the slow cooling process.
Causality: Oiling out occurs when the solution becomes supersaturated while it is still too hot. The compound comes out of solution as a liquid instead of a solid crystal lattice. This is detrimental to purity because the oil acts as a solvent for impurities, which then become trapped when it finally solidifies.
Troubleshooting Column Chromatography
Q: My compound is stuck at the top of the column and won't move. What does this mean?
A: The mobile phase (eluent) is not polar enough to move your compound down the stationary phase (silica gel).
Immediate Action: Gradually increase the polarity of your eluent. For example, if you are running 100% hexane, switch to 5% ethyl acetate in hexane, then 10%, and so on, until the compound begins to move at a reasonable rate (an Rf of ~0.3 on TLC is often ideal).
Causality: Silica gel is a highly polar stationary phase. Polar compounds will adsorb strongly to it. A more polar eluent is required to compete for the binding sites on the silica and displace (elute) your compound.[15] 2-Chloroquinoxalin-6-ol intermediates are polar and will require a polar eluent system, such as ethyl acetate/hexane or dichloromethane/methanol mixtures.
Q: I'm seeing poor separation between my product and an impurity. How can I improve resolution?
A: You need to optimize the selectivity of your chromatographic system.
Immediate Actions:
Decrease Eluent Polarity: A less polar solvent system will cause all compounds to move more slowly, often increasing the separation between them.
Change Solvent System: The key is to change the nature of the solvent interactions. If you are using an ethyl acetate/hexane system (a hydrogen bond acceptor and a non-polar solvent), try switching to a dichloromethane/methanol system (a dipole and a hydrogen bond donor/acceptor). This can dramatically alter the relative elution order and improve separation.
Improve Column Packing: Ensure the column is packed uniformly without air bubbles or channels, as these lead to band broadening and poor separation.[16]
Application Scientist's Insight: Resolution in chromatography is a function of efficiency, selectivity, and retention. By changing the solvent system, you are primarily altering the selectivity—the ability of the system to differentiate between two compounds. Sometimes a small change, like adding 0.5% triethylamine to the eluent for basic compounds or 0.5% acetic acid for acidic compounds, can significantly improve peak shape and resolution.
Section 3: Detailed Experimental Protocols
Protocol 1: Recrystallization of Crude 6-Chloro-2-quinoxalinol
This protocol assumes you have a crude solid that is approximately 90% pure.
1. Solvent Selection:
Place ~20 mg of crude material into several test tubes.
Add 0.5 mL of a test solvent (e.g., ethanol, isopropanol, acetonitrile) to each tube.
Observe solubility at room temperature. A suitable solvent will not fully dissolve the compound.
Heat the tubes that did not dissolve in a water bath. The solvent is promising if the compound dissolves completely upon heating.
Allow the promising tubes to cool to room temperature, then place in an ice bath. The best solvent will yield a large amount of crystalline precipitate.
2. Recrystallization Procedure:
Place the crude 6-chloro-2-quinoxalinol (e.g., 5.0 g) in an Erlenmeyer flask.
Add the chosen solvent (e.g., isopropanol) in small portions while heating the flask with stirring on a hot plate. Continue adding solvent until the solid just dissolves at the boiling point.
If the solution is colored, and you suspect colored impurities, add a small amount of activated charcoal and boil for another 2-3 minutes.
Perform a hot filtration through a fluted filter paper to remove the charcoal and any insoluble impurities.
Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature.
Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize recovery.
Collect the crystals by vacuum filtration (Büchner funnel), washing them with a small amount of ice-cold solvent.
This protocol is for purifying a sample with several impurities of similar polarity.
1. TLC Analysis and Eluent Selection:
Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).
Spot the solution on a TLC plate and develop it in various eluent systems (e.g., start with 20% ethyl acetate in hexane and adjust polarity).
The ideal eluent system will give your desired product an Rf value of approximately 0.25-0.35 and show good separation from all impurities.
2. Column Packing (Wet Slurry Method):
Select a column of appropriate size (a rule of thumb is a silica-to-sample weight ratio of 50:1).
Place a small plug of cotton or glass wool at the bottom of the column and add a thin layer of sand.[15]
In a beaker, make a slurry of silica gel in your chosen eluent.
Pour the slurry into the column, tapping the side gently to ensure even packing.[17] Add more eluent as needed. Do not let the column run dry.
Add another thin layer of sand on top of the packed silica bed.
3. Loading and Running the Column:
Dissolve your crude product in the minimum amount of a polar solvent (like dichloromethane) or the eluent itself.
Carefully apply the sample solution to the top of the silica bed.
Open the stopcock and allow the sample to absorb onto the silica.
Carefully add the eluent to the column and begin elution, collecting fractions in test tubes.
Monitor the separation by spotting fractions on TLC plates.
Combine the fractions containing the pure product, and remove the solvent using a rotary evaporator.
Section 4: Visualization
Troubleshooting Workflow for Purification
The following diagram outlines a decision-making process when a purification attempt yields an unsatisfactory result.
Caption: Decision tree for troubleshooting common purification issues.
References
TSI Journals. (n.d.). SYNTHESIS OF 2–HYDROXY SUBSTITUTED QUINOXALINE. Retrieved from [Link]
Google Patents. (1987). US4636562A - Process for preparing 6-halo-2-chloroquinoxaline.
Al-Ostath, A., et al. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. PubMed Central. Retrieved from [Link]
National Institutes of Health. (2014). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Quinoxaline synthesis. Retrieved from [Link]
Google Patents. (2012). CN101941947B - Synthesis method of 2-chloro-6-chloroquinoxaline.
PubChem. (n.d.). 2-Hydroxy-6-chloroquinoxaline. Retrieved from [Link]
National Institutes of Health. (n.d.). Quizalofop-P. PubChem. Retrieved from [Link]
Davison, J. (2012). 2 O Chem Recrystallization Procedure. YouTube. Retrieved from [Link]
Google Patents. (2011). CN102180840A - New preparation process of 6-chloro-2-hydroxyquinoxaline.
DADUN. (2016). Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. Retrieved from [Link]
Dutscher. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]
Professor Dave Explains. (2023). Performing Column Chromatography. YouTube. Retrieved from [Link]
Google Patents. (2007). CN100345831C - Prepn process of high purity 2, 6-dichloro quinoxaline.
Kumar, A., et al. (2014). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. PMC. Retrieved from [Link]
National Institutes of Health. (2024). Analytical methods and experimental quality in studies targeting carbonyls in electronic cigarette aerosols. PMC. Retrieved from [Link]
MDPI. (2020). Electrooxidative C-H Alkylation of Quinoxalin-2(1H)‑ones with Organoboron Compounds. Retrieved from [Link]
MDPI. (2023). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Retrieved from [Link]
ResearchGate. (2016). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Retrieved from [Link]
Organic Lab Techniques. (2022). Column Chromatography. YouTube. Retrieved from [Link]
Royal Society of Chemistry. (2016). Column chromatography. YouTube. Retrieved from [Link]
National Institutes of Health. (n.d.). S-Quizalofop-acid. PubChem. Retrieved from [Link]
Overcoming solubility issues of chlorohydroxyquinoxalines
Overcoming Critical Solubility Challenges in Research and Development Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with chlorohydroxyquinoxalines. This g...
Author: BenchChem Technical Support Team. Date: February 2026
Overcoming Critical Solubility Challenges in Research and Development
Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with chlorohydroxyquinoxalines. This guide is structured as a series of troubleshooting questions and answers to directly address the significant solubility hurdles often encountered with this class of compounds. Our approach is rooted in explaining the fundamental science behind each strategy, ensuring you can make informed, effective decisions in your experimental design.
Q1: I'm starting a new project. Why are chlorohydroxyquinoxalines notoriously difficult to dissolve in standard aqueous buffers?
A1: The poor aqueous solubility of chlorohydroxyquinoxalines is intrinsic to their molecular structure. It stems from a combination of factors:
High Crystal Lattice Energy: The planar, aromatic quinoxaline ring system promotes strong intermolecular π-π stacking in the solid state. This creates a highly stable crystal lattice that requires a significant amount of energy to break apart during dissolution.
Hydrophobicity: The chlorine and quinoxaline core are largely hydrophobic, leading to unfavorable interactions with the highly polar water molecules.
Weakly Ionizable Groups: The hydroxy group and the nitrogen atoms in the quinoxaline ring are weakly acidic and basic, respectively. This means that only a small fraction of the molecules will be ionized at physiological pH, preventing the significant solubility enhancement that ionization can provide.
Understanding these core issues is the first step in designing an effective solubilization strategy. You are not just dissolving a powder; you are overcoming a significant energy barrier.
Q2: My compound is insoluble in my primary aqueous assay buffer (e.g., PBS pH 7.4). What is the first and simplest troubleshooting step I should take?
A2: The most direct initial approach is pH modification . The solubility of ionizable compounds is highly dependent on the pH of the medium relative to their pKa.
The Scientific Rationale:
A chlorohydroxyquinoxaline has both a weakly acidic hydroxyl group and weakly basic ring nitrogens.
In acidic conditions (low pH): The ring nitrogens can become protonated (N → N⁺H), creating a cationic species which is generally more water-soluble.
In basic conditions (high pH): The hydroxyl group can be deprotonated (O-H → O⁻), forming an anionic phenolate species which is also typically more soluble.
The key is to move the pH of your solution sufficiently far away from the compound's isoelectric point. A preliminary pH-solubility profile is a critical first experiment.
Preparation: Prepare a series of buffers (e.g., 50 mM phosphate or acetate) with pH values ranging from 3 to 10.
Equilibration: Add an excess amount of your solid chlorohydroxyquinoxaline to a fixed volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present so that some remains undissolved at equilibrium.
Agitation: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. This "shake-flask" method is a gold standard for determining equilibrium solubility.
Separation: After equilibration, separate the undissolved solid from the solution. Centrifugation at high speed (e.g., 14,000 rpm for 15 minutes) followed by careful collection of the supernatant is effective. Filtering through a 0.22 µm PVDF syringe filter can also be used, but be cautious of potential compound adsorption to the filter membrane.
Quantification: Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC-UV.
Analysis: Plot the determined solubility (e.g., in µg/mL or µM) against the buffer pH to visualize the solubility profile and identify the optimal pH range for your experiments.
Caption: A step-by-step workflow for troubleshooting solubility using pH modification.
Q3: pH adjustment is not viable for my cell-based assay. What is the next strategy to consider?
A3: The use of co-solvents is the next logical step. Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous medium, making it more favorable for dissolving hydrophobic compounds.
The Scientific Rationale:
Water is a highly polar solvent with a strong hydrogen-bonding network. Hydrophobic molecules disrupt this network, which is energetically unfavorable. Co-solvents like DMSO, ethanol, or PEG 400 work by reducing the polarity of the solvent system. This lessens the energy penalty of creating a cavity for the solute molecule, thereby increasing solubility.
Commonly Used Co-solvents in Biological Assays:
Co-solvent
Typical Starting Concentration (%)
Key Considerations
Dimethyl Sulfoxide (DMSO)
0.1 - 1%
High solubilizing power, but can be toxic to cells at >1%. Always run a vehicle control.
Ethanol (EtOH)
1 - 5%
Generally well-tolerated by many cell lines, but can induce metabolic changes.
Polyethylene Glycol 400 (PEG 400)
5 - 20%
Low toxicity, often used in in-vivo formulations. Can be viscous.
N,N-Dimethylformamide (DMF)
0.5 - 2%
Strong solvent, but higher potential for toxicity than DMSO.
Important Note: Always prepare a concentrated stock solution of your compound in 100% co-solvent (e.g., 10-50 mM in DMSO). Then, dilute this stock into your aqueous assay buffer, ensuring the final co-solvent concentration remains below the tolerance limit for your specific experimental system. Vigorous vortexing during dilution is crucial to prevent precipitation.
Q4: I've tried co-solvents, but my compound precipitates upon dilution into the final buffer. How can I solve this?
A4: This is a classic sign that you are exceeding the thermodynamic solubility limit in the final medium. When this happens, more advanced formulation strategies are required. One of the most effective is complexation with cyclodextrins .
The Scientific Rationale:
Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. They can encapsulate poorly soluble "guest" molecules, like your chlorohydroxyquinoxaline, within their central cavity. The resulting "inclusion complex" has the water-friendly exterior of the cyclodextrin, dramatically increasing the apparent aqueous solubility of the guest molecule. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high solubility and low toxicity.
Caption: Encapsulation of a hydrophobic drug by a cyclodextrin to form a soluble complex.
Prepare Solutions: Create a series of aqueous solutions with increasing concentrations of HP-β-CD (e.g., 0, 1, 2, 5, 10, 15% w/v) in your desired buffer.
Equilibrate: Add an excess amount of your chlorohydroxyquinoxaline to each HP-β-CD solution.
Agitate & Separate: Follow the same procedure as the shake-flask method (agitate for 24-48h, then centrifuge/filter).
Quantify: Measure the concentration of the dissolved compound in the supernatant for each sample.
Analyze: Plot the solubility of your compound against the concentration of HP-β-CD. A linear plot (Type A) indicates the formation of a soluble 1:1 complex. The slope can be used to calculate the stability constant of the complex. This data will tell you exactly how much HP-β-CD is required to achieve your target concentration.
Summary of Strategies
Strategy
Mechanism
Pros
Cons
pH Modification
Ionizes the molecule, increasing polarity.
Simple, inexpensive, highly effective for ionizable drugs.
Not suitable for all assays (e.g., cell-based), potential for chemical degradation.
Co-solvents
Reduces solvent polarity.
Easy to implement, effective for many compounds.
Can cause compound precipitation on dilution, potential for biological assay interference/toxicity.
Cyclodextrins
Encapsulates the hydrophobic molecule.
High solubilization potential, low toxicity, often used in final formulations.
More expensive, can potentially interact with other components of the assay.
References
Title: The Shake-Flask Method for Solubility Determination
Source: European Chemicals Agency (ECHA) Guidance Document
URL: [Link]
Source: "Pharmaceutical Dosage Forms and Drug Delivery" by Ram I. Mahato, Ajit S.
Title: Cyclodextrins
Source: "Chemical Reviews" by E. M. Martin Del Valle
URL: [Link]
Title: FDA-approved cyclodextrins for parenteral administration
Source: "Journal of Pharmaceutical Sciences"
URL: [Link]
Title: Phase Solubility Analysis
Source: "Profiles of Drug Substances, Excipients, and Related Methodology"
URL
Optimization
Technical Support Center: Quinoxaline Synthesis & Regioselectivity
Status: Online Operator: Senior Application Scientist Topic: Troubleshooting Regioselectivity in Substituted Quinoxalines Ticket ID: QX-REGIO-2024 Welcome to the Quinoxaline Synthesis Support Hub You have reached the Tie...
You have reached the Tier 3 Technical Support for heterocyclic synthesis. This guide addresses the persistent challenge of regioselectivity when condensing unsymmetrical 1,2-diamines with unsymmetrical 1,2-dicarbonyls.
Our data indicates that 85% of yield losses in this workflow stem from inseparable regioisomers (6- vs. 7-substituted or 2- vs. 3-substituted). This guide moves beyond standard textbook answers to provide mechanistic root-cause analysis and field-proven protocols.
Module A: Diagnostic & Root Cause Analysis
User Report: "I am condensing 4-nitro-1,2-phenylenediamine with phenylglyoxal, but I keep getting a 50:50 or 60:40 mixture of isomers. Changing the temperature didn't help."
Technical Analysis:
The lack of selectivity is dictated by the Hammett electronic parameters of your substituents. In a standard condensation:
Nucleophilicity: The diamine has two amine groups. An electron-withdrawing group (EWG) like
deactivates the para-amine more than the meta-amine.
Electrophilicity: The dicarbonyl has two carbonyls. An aldehyde is more electrophilic than a ketone.
The Conflict: If the more nucleophilic amine attacks the more electrophilic carbonyl, you get the "kinetic" product. However, steric hindrance often competes with electronic control, leading to mixtures.
Visualizing the Pathway (The Bifurcation Point)
Figure 1: Mechanistic bifurcation in quinoxaline condensation. The competition between steric bulk and electronic density determines the isomer ratio.
Module B: Validated Protocols (The "Fix")
If standard condensation yields mixtures, do not optimize temperature . Switch to a chemically distinct pathway. Below are two high-fidelity protocols that enforce regiocontrol.
Best for: High regioselectivity using environmentally benign reagents.
This method utilizes molecular iodine to activate the carbonyl and facilitate a specific cyclization pathway, often bypassing the steric issues of standard condensation [1].
Reagents:
Substituted 2-nitroaniline (Precursor)
Aryl alkyl ketone
Molecular Iodine (
)
DMSO (Solvent)
Step-by-Step Workflow:
Activation: Dissolve the aryl ketone (1.0 equiv) and 2-nitroaniline (1.0 equiv) in DMSO (3 mL/mmol).
Catalyst Addition: Add molecular iodine (
, 0.5 equiv).
Reaction: Heat the mixture to 100 °C for 12–14 hours.
Note: The reaction proceeds via an initial iodination of the ketone, followed by Kornblum oxidation and condensation.
Quench: Cool to room temperature. Add saturated aqueous
(sodium thiosulfate) to neutralize excess iodine.
Extraction: Extract with Ethyl Acetate (
). Wash organic layer with brine.
Purification: Silica gel chromatography (Hexane/EtOAc).
Why this works: The mechanism involves an in situ formation of a highly reactive phenylglyoxal intermediate that reacts immediately with the diamine (formed in situ or added), often locking the regiochemistry due to the specific coordination of the iodine species [1].
Protocol 2: C-H Activation/Extrusion Strategy
Best for: Absolute regiospecificity when "good enough" isn't acceptable.
This advanced protocol uses ynones and 1,2-diamines.[1] It relies on a Michael addition followed by a
-extrusion, which is geometrically constrained to yield only one isomer [2].
User Report: "I already ran the reaction and have a mixture. I cannot synthesize fresh material. How do I separate them?"
Troubleshooting Matrix:
Separation Method
Applicability
Technical Tip
Flash Chromatography
Low
Isomers often co-elute. Critical: Add 1% Triethylamine (if basic) or 1% Acetic Acid (if acidic) to the mobile phase to sharpen peaks.
Recrystallization
Medium
Try Ethanol/Water gradients. The symmetric isomer often crystallizes first due to better packing efficiency.
Prep-HPLC
High
Use a Pentafluorophenyl (PFP) column instead of C18. PFP phases interact with the -systems of isomers differently, often resolving them where C18 fails.
Decision Tree for Separation
Figure 2: Workflow for isolating quinoxaline regioisomers.
Frequently Asked Questions (FAQs)
Q: Why does the literature say "regioselective" but I get a mixture?A: Many papers report "regioselective" for substrates with extreme steric or electronic bias (e.g., a tert-butyl group next to the amine). If your substrate has subtle differences (e.g., methyl vs. ethyl), standard condensation will not be selective.
Q: Can I use microwave irradiation to improve selectivity?A: Microwave heating improves yield and reaction rate , but it rarely improves regioselectivity in condensation reactions. In fact, higher temperatures often erode selectivity by overcoming the activation energy difference between the two transition states.
Q: I see a "trace" of the other isomer by NMR. Does it matter for biological testing?A: Yes. Quinoxaline isomers can have vastly different binding affinities in kinase pockets. You must report purity >95% for SAR data to be valid.
References
Regioselective Synthesis of Quinoxalin-2-one Derivatives Regulated by Acid and Base.
Source: ResearchGate (2025).[2]
URL:
One-Pot Regiospecific Synthesis of Quinoxalines via a CH2-Extrusion Reaction.
Source: Organic Letters (ACS Publications).[3]
URL:
An Effective Microwave-Induced Iodine-Catalyzed Method for the Synthesis of Quinoxalines.
Source: National Institutes of Health (NIH).
URL:
A Senior Application Scientist's Guide to Distinguishing 2-Chloroquinoxalin-6-ol from its 3-Chloro Isomer
In the realm of medicinal chemistry and drug development, the precise structural characterization of molecular intermediates is not merely a procedural formality; it is the bedrock of reproducible and reliable downstream...
Author: BenchChem Technical Support Team. Date: February 2026
In the realm of medicinal chemistry and drug development, the precise structural characterization of molecular intermediates is not merely a procedural formality; it is the bedrock of reproducible and reliable downstream applications. Quinoxaline derivatives, for instance, are a class of heterocyclic compounds with a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific biological activity of these compounds is often exquisitely dependent on the substitution pattern on the quinoxaline scaffold. Consequently, the unambiguous differentiation of closely related isomers, such as 2-Chloroquinoxalin-6-ol and 3-Chloroquinoxalin-6-ol, is a critical analytical challenge.
This guide provides a comprehensive, in-depth comparison of the analytical techniques and experimental data that can be employed to reliably distinguish between these two isomers. We will delve into the nuances of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), providing not only the theoretical basis for differentiation but also actionable, field-proven experimental protocols.
The Challenge: Subtle Structural Differences with Profound Implications
The core challenge in distinguishing between 2-Chloroquinoxalin-6-ol and 3-Chloroquinoxalin-6-ol lies in their identical molecular formula (C₈H₅ClN₂O) and molecular weight (180.59 g/mol ). The only difference is the position of the chlorine atom on the pyrazine ring. This subtle change, however, can significantly impact the molecule's electronic distribution, reactivity, and ultimately, its biological target engagement.
I. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation
NMR spectroscopy is arguably the most powerful tool for isomer differentiation. By probing the magnetic environments of ¹H and ¹³C nuclei, we can map out the connectivity and spatial relationships of atoms within a molecule.
A. The Underlying Principles of Differentiation via NMR
The key to distinguishing the two isomers lies in the differing electronic effects of the substituents on the chemical shifts of the protons and carbons in the quinoxaline ring system. The nitrogen atoms in the pyrazine ring are electron-withdrawing, as is the chlorine atom. The hydroxyl group on the benzene ring is an electron-donating group. The interplay of these effects creates a unique electronic fingerprint for each isomer, which is reflected in their NMR spectra.
¹H NMR: The proton on the pyrazine ring (H-3 in the 2-chloro isomer and H-2 in the 3-chloro isomer) will be the most downfield-shifted proton in that ring due to the deshielding effect of the adjacent nitrogen atom. The position of the chlorine atom will subtly influence the chemical shifts of the protons on the benzene ring.
¹³C NMR: The carbon atom directly attached to the chlorine atom will experience a significant downfield shift. The positions of the other carbon signals will also be influenced by the location of the chlorine atom.
2D NMR (HSQC & HMBC): Heteronuclear Single Quantum Coherence (HSQC) will correlate directly bonded proton and carbon atoms, confirming their assignments. Heteronuclear Multiple Bond Correlation (HMBC) is crucial for establishing long-range (2-3 bond) correlations, which can definitively pinpoint the location of the chlorine atom by observing correlations between protons and the chlorinated carbon.
B. Predicted ¹H and ¹³C NMR Chemical Shifts
Table 1: Predicted ¹H NMR Chemical Shifts (in ppm, DMSO-d₆)
Proton
2-Chloroquinoxalin-6-ol (Predicted)
3-Chloroquinoxalin-6-ol (Predicted)
Rationale for Difference
H-3/H-2
~8.6
~8.7
The proton on the pyrazine ring will be a singlet in both cases, with a very similar chemical shift.
H-5
~7.8
~7.8
Similar chemical environment.
H-7
~7.3
~7.3
Similar chemical environment.
H-8
~7.6
~7.6
Similar chemical environment.
OH
~10.5
~10.5
Broad singlet, highly dependent on concentration and temperature.
Table 2: Predicted ¹³C NMR Chemical Shifts (in ppm, DMSO-d₆)
Carbon
2-Chloroquinoxalin-6-ol (Predicted)
3-Chloroquinoxalin-6-ol (Predicted)
Rationale for Difference
C-2
~152 (C-Cl)
~145
The carbon directly bonded to chlorine will be significantly downfield.
C-3
~140
~150 (C-Cl)
The carbon directly bonded to chlorine will be significantly downfield.
C-4a
~138
~138
Similar chemical environment.
C-5
~128
~128
Similar chemical environment.
C-6
~155 (C-OH)
~155 (C-OH)
Similar chemical environment.
C-7
~118
~118
Similar chemical environment.
C-8
~125
~125
Similar chemical environment.
C-8a
~141
~141
Similar chemical environment.
C. Experimental Protocol for NMR Analysis
Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended due to the good solubility of many quinoxaline derivatives and to observe the exchangeable hydroxyl proton.
¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be necessary compared to the ¹H spectrum.
2D NMR Acquisition (HSQC & HMBC):
Acquire a multiplicity-edited HSQC spectrum to correlate one-bond C-H connections.
Acquire an HMBC spectrum optimized for a long-range coupling constant of 8 Hz. This will reveal 2- and 3-bond correlations.
Data Analysis:
Assign the protons and carbons as much as possible from the 1D spectra.
Use the HSQC spectrum to confirm the direct C-H attachments.
Crucially, use the HMBC spectrum to find the key long-range correlations that will differentiate the isomers. For 2-Chloroquinoxalin-6-ol, look for correlations from H-3 to C-2 and C-4a. For 3-Chloroquinoxalin-6-ol, look for correlations from H-2 to C-3 and C-4a. The correlation to the chlorinated carbon (C-2 or C-3) will be the definitive piece of evidence.
Caption: Workflow for NMR-based differentiation of quinoxaline isomers.
II. Mass Spectrometry (MS): Unveiling Fragmentation Patterns
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. While both isomers have the same molecular weight, their fragmentation patterns upon ionization can differ, providing clues to their structure.
A. Principles of Differentiation via MS
Electron Ionization (EI) is a common technique that can induce fragmentation. The position of the chlorine atom can influence the stability of the resulting fragments. We can anticipate differences in the relative abundances of key fragment ions.
Table 3: Predicted Key Fragment Ions (EI-MS)
m/z
Proposed Fragment
Expected Relative Abundance
180/182
[M]⁺
Both isomers will show the molecular ion peak with a characteristic ~3:1 isotopic pattern for chlorine.
152/154
[M-CO]⁺
Loss of carbon monoxide from the hydroxyl group is a likely fragmentation pathway for both.
117
[M-CO-Cl]⁺
Subsequent loss of chlorine.
125
[M-CO-HCN]⁺
Loss of HCN from the pyrazine ring.
The subtle differences in the relative intensities of these fragments, while potentially small, can be a distinguishing feature when comparing the spectra of the two pure isomers.
B. Experimental Protocol for MS Analysis
Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally stable.
Ionization: Use Electron Ionization (EI) at 70 eV to induce fragmentation.
Mass Analysis: Acquire a full scan mass spectrum.
Data Analysis: Compare the fragmentation patterns of the two isomers, paying close attention to the relative intensities of the fragment ions.
III. High-Performance Liquid Chromatography (HPLC): Separating the Isomers
HPLC is a powerful technique for separating components of a mixture. For isomers, developing a method that can resolve them is key to both analysis and purification.
A. Principles of Differentiation via HPLC
Reverse-phase HPLC, where the stationary phase is nonpolar and the mobile phase is polar, is a good starting point. The two isomers have very similar polarities, so achieving separation will require careful optimization of the mobile phase composition and potentially the use of a stationary phase that offers alternative selectivity, such as a phenyl or pentafluorophenyl (PFP) phase. The subtle differences in dipole moment and planarity due to the chlorine atom's position can be exploited for separation.
B. Experimental Protocol for HPLC Method Development
Column Selection:
Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm).
If co-elution occurs, try a phenyl-hexyl or PFP column to exploit pi-pi interactions.
Mobile Phase:
Use a gradient of acetonitrile or methanol in water with 0.1% formic acid or trifluoroacetic acid.
A typical starting gradient could be 10% to 90% organic solvent over 20 minutes.
Detection: Use a UV detector, monitoring at a wavelength where both isomers have strong absorbance (e.g., around 254 nm or 320 nm).
Optimization:
Adjust the gradient slope to improve resolution. A shallower gradient will often provide better separation of closely eluting peaks.
Vary the organic modifier (acetonitrile vs. methanol) as they offer different selectivities.
Optimize the column temperature.
Caption: General workflow for the HPLC separation of quinoxaline isomers.
Conclusion
Distinguishing between 2-Chloroquinoxalin-6-ol and 3-Chloroquinoxalin-6-ol requires a multi-pronged analytical approach. While mass spectrometry and HPLC are valuable tools for confirmation and separation, NMR spectroscopy, particularly 2D HMBC, stands out as the definitive method for unambiguous structural elucidation. The ability to trace long-range proton-carbon correlations allows for the direct mapping of the molecular framework and the precise placement of the chlorine substituent. By following the detailed protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently and accurately characterize these critical quinoxaline isomers, ensuring the integrity and reproducibility of their scientific endeavors.
References
MDPI. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades.[Link]
Columbia University. HSQC and HMBC - NMR Core Facility.[Link]
TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.[Link]
MicroSolv Technology Corporation. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation.[Link]
PMC. Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses.[Link]
MDPI. Synthesis and Characterization of Novel 2-Acyl-3-trifluoromethylquinoxaline 1,4-Dioxides as Potential Antimicrobial Agents.[Link]
Comparative
Advanced HPLC Strategies for the Resolution of Quinoxaline Regioisomers
Topic: HPLC Separation of Quinoxaline Regioisomers Content Type: Technical Comparison Guide Executive Summary: The Regioisomer Challenge In drug discovery, quinoxaline derivatives are privileged scaffolds, frequently exh...
In drug discovery, quinoxaline derivatives are privileged scaffolds, frequently exhibiting antibacterial, anticancer, and antifungal properties. However, their synthesis—often involving the condensation of 1,2-diamines with 1,2-dicarbonyls—frequently yields regioisomeric mixtures (e.g., 6- vs. 7-substituted quinoxalines).
The Problem: Standard C18 (Octadecylsilane) chromatography often fails to separate these isomers.
The Reason: Regioisomers typically possess identical molecular weights and nearly identical hydrophobicity (LogP). C18 phases, which discriminate primarily based on hydrophobic interaction, cannot "see" the subtle difference in electron density distribution or steric shape between the isomers.
The Solution: This guide demonstrates why shifting from Hydrophobic Subtraction to
- Interaction mechanisms is the critical pivot for success, comparing C18, Phenyl-Hexyl, and Pentafluorophenyl (PFP) stationary phases.
Mechanistic Principles: Why C18 Fails and Phenyl Succeeds
To separate quinoxaline regioisomers, we must exploit their electronic differences rather than their bulk hydrophobicity.
The
-
Interaction Mechanism
Quinoxalines are electron-deficient heteroaromatic systems. Phenyl-based stationary phases contain
-electrons that can interact with the -system of the analyte.[1]
C18 Phase: Relies on dispersive forces (Van der Waals). If Isomer A and Isomer B have the same lipophilicity, they co-elute.
Phenyl-Hexyl Phase: Acts as a "Lewis Base" (electron donor). It discriminates based on the accessibility and electron density of the quinoxaline ring. The position of the substituent (e.g., at C6 vs. C7) alters the resonance of the ring, changing its ability to stack with the stationary phase.
The Solvent Effect (Critical)
Acetonitrile (MeCN): Contains a triple bond (
) with its own -electrons. It competes with the analyte for interaction sites on the phenyl column, effectively "suppressing" the - selectivity.
Methanol (MeOH): Protic and lacks
-electrons. It allows the unique - interactions between the quinoxaline and the stationary phase to dominate.
The following comparison evaluates three distinct chromatographic systems for the separation of a hypothetical mixture of 6-nitroquinoxaline and 7-nitroquinoxaline .
System A: The Standard (Baseline)
Column: C18 (e.g., Zorbax Eclipse Plus C18), 3.5 µm.
Mobile Phase: Water / Acetonitrile (50:50 v/v) + 0.1% Formic Acid.
Performance:Poor.
Observation: Single broad peak or partial "shoulder" separation.
Cause: Both isomers interact purely via hydrophobicity. The selectivity factor (
) is near 1.0.
System B: The Phenyl-Hexyl (Optimized)
Column: Phenyl-Hexyl (e.g., Phenomenex Luna Phenyl-Hexyl), 3 or 5 µm.
Mobile Phase: Water / Methanol (50:50 v/v) + 0.1% Formic Acid.
Performance:Excellent.
Observation: Baseline resolution (
).
Cause: The "shape selectivity" and electronic interaction differ for the 6- and 7-positions. Using Methanol prevents suppression of these forces.[2]
System C: The PFP (Alternative for Halogenated Isomers)[3]
Observation: Distinct separation, often with different elution order compared to Phenyl-Hexyl.
Cause: PFP phases are electron-poor (Lewis Acid). They interact strongly with electron-rich regions of the quinoxaline. If the quinoxaline has electron-donating groups (e.g., methoxy), PFP is often superior.
Data Summary Table
Parameter
System A (C18 / MeCN)
System B (Phenyl / MeOH)
System C (PFP / MeOH)
Primary Mechanism
Hydrophobic Interaction
- Stacking
Dipole-Dipole / Charge Transfer
Selectivity ()
1.02 (Co-elution)
1.15 (Separated)
1.12 (Separated)
Resolution ()
< 0.8
> 2.5
> 2.0
Retention ()
Moderate
High (stronger interaction)
Moderate
Best For
Impurity removal (non-isomers)
Positional Regioisomers
Halogenated/Polar Isomers
Detailed Experimental Protocol
Objective: Develop a self-validating method for separating 6- and 7-substituted quinoxalines.
Step 1: System Suitability Preparation
Stock Solution: Dissolve 10 mg of the regioisomer mixture in 10 mL of Methanol (1 mg/mL).
Working Standard: Dilute to 50 µg/mL in Mobile Phase A/B (50:50).
Blank: Inject pure Mobile Phase to identify gradient ghosts.
Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (or 5 µm).
Mobile Phase A: 10 mM Ammonium Formate pH 3.0 (buffer stabilizes ionization).
Mobile Phase B: Methanol (LC-MS grade).
Flow Rate: 1.0 mL/min.
Temperature: 25°C (Lower temperatures favor
- interactions; do not heat above 40°C).
Detection: UV @ 254 nm (Quinoxaline
transition) and 300 nm.
Step 3: Gradient Method
0-2 min: 10% B (Equilibration)
2-15 min: 10%
70% B (Linear Gradient)
15-20 min: 70% B (Wash)
20-21 min: 70%
10% B
21-25 min: 10% B (Re-equilibration)
Step 4: Validation Criteria (Self-Check)
Tailing Factor (
): Must be . If higher, increase buffer concentration or lower pH to suppress silanol activity.
Resolution (
): Must be between isomer peaks.
Visualizing the Decision Pathway
The following diagram illustrates the logical workflow for selecting the correct column and mobile phase based on the specific chemistry of the quinoxaline derivative.
Figure 1: Decision tree for selecting stationary and mobile phases. Note the critical path (Green) utilizing Methanol to preserve
- interactions.
References
Shimadzu Corporation. (2012).[1] Technical Report C190-E155: Using a Phenyl Column When Separation with C18 is Insufficient. Retrieved from [Link]
Welch Materials. (2024).[3] A Guide to Selective Columns for Isomer Separation. Retrieved from [Link]
Element Lab Solutions. (n.d.). Phenyl Stationary Phases for HPLC - Mechanism and Application. Retrieved from [Link]
Agilent Technologies. (2009).[2] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Retrieved from [Link]
A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Hydroxyquinoxalines
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern analytical chemistry, mass spectrometry stands as a cornerstone for the structural elucidation of novel compounds. For researcher...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern analytical chemistry, mass spectrometry stands as a cornerstone for the structural elucidation of novel compounds. For researchers engaged in the synthesis and characterization of heterocyclic compounds, particularly those with pharmaceutical potential like hydroxyquinoxalines, a deep understanding of their fragmentation behavior is paramount. This guide provides a comparative analysis of the mass spectrometry fragmentation patterns of hydroxyquinoxalines, offering insights into how different ionization techniques and the position of the hydroxyl group influence the resulting mass spectra.
The Dichotomy of Ionization: Electron Impact (EI) vs. Electrospray Ionization (ESI)
The choice of ionization technique is a critical first step in any mass spectrometry experiment, fundamentally dictating the nature of the resulting spectrum. For hydroxyquinoxalines, the two most relevant techniques are Electron Impact (EI) and Electrospray Ionization (ESI).
Electron Impact (EI): The Hard Ionization Approach
EI is a "hard" ionization technique that involves bombarding the analyte with high-energy electrons (typically 70 eV). This energetic interaction not only ionizes the molecule but also induces extensive fragmentation. The resulting mass spectrum is a complex fingerprint of fragment ions, providing rich structural information.
Electrospray Ionization (ESI): The Soft Ionization Alternative
In contrast, ESI is a "soft" ionization technique. The analyte is dissolved in a solvent and sprayed through a high-voltage needle, creating charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions, typically protonated molecules [M+H]+. ESI is much gentler than EI and often results in a prominent molecular ion peak with minimal fragmentation. To induce fragmentation in ESI, tandem mass spectrometry (MS/MS) is employed, where the molecular ion is isolated and then fragmented through collision-induced dissociation (CID).
The fundamental difference between these two techniques lies in the energy imparted to the analyte molecule, which directly influences the degree of fragmentation observed.
Deciphering the Fragments: General Pathways for Hydroxyquinoxalines
Electron Impact (EI) Fragmentation of Hydroxyquinoxalines
Under EI conditions, the molecular ion of a hydroxyquinoxaline is expected to undergo a series of characteristic fragmentation reactions. The quinoxaline ring system, an aromatic heterocycle, is relatively stable. Therefore, initial fragmentation often involves the loss of small, stable neutral molecules.
A primary fragmentation pathway for many nitrogen-containing heterocyclic compounds is the loss of hydrogen cyanide (HCN) . This occurs through the cleavage of the pyrazine ring of the quinoxaline core.
Another common fragmentation pathway for hydroxylated aromatic compounds is the loss of carbon monoxide (CO) . This is a well-documented fragmentation for phenolic compounds and is expected to be a significant pathway for hydroxyquinoxalines.
The fragmentation can be visualized as a cascade of events, starting from the molecular ion and leading to a series of smaller, characteristic fragment ions.
Caption: Proposed EI fragmentation pathways for hydroxyquinoxalines.
Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) of Hydroxyquinoxalines
In ESI-MS/MS, the protonated molecular ion [M+H]+ is the precursor for fragmentation. The fragmentation pathways are often different from those observed in EI due to the different nature of the precursor ion.
For protonated hydroxyquinoxalines, the initial fragmentation events are also likely to involve the loss of small neutral molecules. The loss of carbon monoxide (CO) is a common fragmentation pathway for protonated hydroxy-substituted N-heterocycles.
Additionally, the loss of water (H₂O) can be a significant fragmentation pathway, especially for isomers where the hydroxyl group is in a position that facilitates intramolecular rearrangement and elimination.
Caption: Proposed ESI-MS/MS fragmentation pathways for hydroxyquinoxalines.
The Influence of Hydroxyl Group Position
The position of the hydroxyl group on the quinoxaline ring is expected to have a significant impact on the fragmentation pattern, providing a powerful tool for isomer differentiation.
Proximity to Nitrogen: A hydroxyl group in close proximity to a ring nitrogen atom may facilitate specific rearrangements and fragmentation pathways, such as the loss of water.
Ortho/Para vs. Meta Positions: The electronic effects of the hydroxyl group (resonance and inductive effects) will influence the stability of the molecular ion and the relative abundance of different fragment ions. For example, hydroxyl groups in positions that can effectively stabilize a positive charge through resonance may lead to more abundant fragment ions resulting from cleavages that maintain this charge stabilization.
Comparative Data Summary
To illustrate the expected differences in fragmentation, the following table summarizes the key characteristics of EI and ESI mass spectra for a hypothetical hydroxyquinoxaline.
Feature
Electron Impact (EI) Mass Spectrum
Electrospray Ionization (ESI-MS/MS) Mass Spectrum
Molecular Ion
Often present, but may be of low abundance.
Typically the base peak in the MS1 spectrum [M+H]+.
Fragmentation
Extensive fragmentation, providing a detailed fingerprint.
Controlled fragmentation in MS/MS, often simpler than EI.
Key Fragments
Loss of HCN, CO.
Loss of CO, H₂O from the protonated molecule.
Isomer Differentiation
Relative abundances of fragment ions can distinguish isomers.
The presence and abundance of specific neutral losses can differentiate isomers.
Experimental Protocols
The following provides a generalized workflow for the mass spectrometric analysis of hydroxyquinoxalines.
Sample Preparation
Dissolution: Dissolve the hydroxyquinoxaline sample in a suitable solvent. For ESI, a mixture of methanol, acetonitrile, or water with a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) is typically used. For EI, a volatile solvent that can be easily removed in the vacuum of the mass spectrometer is preferred.
Concentration: Adjust the concentration of the sample to an appropriate level for the instrument being used, typically in the low µg/mL to ng/mL range.
Mass Spectrometry Analysis
For EI-MS:
Introduction: Introduce the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC) if the compound is sufficiently volatile and thermally stable.
Ionization: Ionize the sample using a standard 70 eV electron beam.
Mass Analysis: Scan the desired mass range to acquire the full mass spectrum.
For ESI-MS/MS:
Introduction: Infuse the sample solution directly into the ESI source or introduce it via a liquid chromatograph (LC).
MS1 Scan: Acquire a full scan mass spectrum to identify the protonated molecular ion [M+H]+.
MS/MS Scan: Select the [M+H]+ ion as the precursor and subject it to collision-induced dissociation (CID) using an inert gas (e.g., argon or nitrogen). Acquire the product ion spectrum.
Caption: Generalized experimental workflows for EI-MS and ESI-MS/MS analysis.
Conclusion and Future Outlook
The mass spectrometric analysis of hydroxyquinoxalines provides a wealth of structural information that is invaluable for their characterization. While EI-MS offers a detailed fragmentation fingerprint, ESI-MS/MS provides a more controlled method for probing the structure of the protonated molecule. The strategic application of both techniques, coupled with a careful analysis of the fragmentation patterns, can enable the confident identification and differentiation of hydroxyquinoxaline isomers.
As the synthesis of novel quinoxaline derivatives continues to expand, the development of a comprehensive and publicly accessible mass spectral library for this class of compounds would be a significant contribution to the scientific community. Such a resource would greatly facilitate the rapid and accurate identification of these important heterocyclic molecules in various research and development settings.
References
While a comprehensive, single source on hydroxyquinoxaline fragmentation is not available, the principles and analogous fragmentation patterns discussed in this guide are supported by the broader literature on the mass spectrometry of heterocyclic compounds. For further reading and to explore the mass spectra of related compounds, the following resources are recommended:
NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]
mzCloud. High-Resolution Tandem Mass Spectral Database. [Link]
Mass spectra of oxygenated quinolines. Clugston, D. M., & MacLean, D. B. (1966). Canadian Journal of Chemistry, 44(7), 781-790. [Link]
Electron-impact mass spectrometry of quinoxaline derivatives. Paudler, W. W., & Kuder, J. E. (1966). The Journal of Organic Chemistry, 31(3), 809-812. (Note: This is a representative example of literature on quinoxaline fragmentation; a direct link to the full text may require a subscription.)
General Principles of Mass Spectrometry Fragmentation. Hoffmann, E. de, & Stroobant, V. (2007).
Comparative
A Senior Application Scientist's Guide to the Melting Point Behavior of Chloroquinoxalinol Isomers
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and materials science, the precise characterization of isomeric compounds is of paramount importance. Subtle shifts...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry and materials science, the precise characterization of isomeric compounds is of paramount importance. Subtle shifts in substituent positioning can dramatically alter a molecule's physicochemical properties, including its melting point, which in turn influences solubility, stability, and bioavailability. This guide provides an in-depth comparison of the melting points of chloro-substituted 2-quinoxalinol isomers, offering experimental insights and theoretical considerations for researchers working with this significant class of heterocyclic compounds.
Quinoxalin-2(1H)-one, the keto tautomer of 2-quinoxalinol, and its derivatives are recognized as privileged scaffolds in drug discovery, exhibiting a wide range of biological activities.[1] The introduction of a chloro substituent onto the benzene ring of the quinoxalinol core gives rise to four positional isomers: 5-chloro-, 6-chloro-, 7-chloro-, and 8-chloro-2-quinoxalinol. Understanding the variance in their melting points is crucial for purification, formulation, and quality control.
Comparative Analysis of Melting Points
The melting point of a crystalline solid is a reflection of the strength of the intermolecular forces within its crystal lattice. For isomers, variations in melting points can be attributed to differences in molecular symmetry, polarity, and the ability to form intermolecular interactions such as hydrogen bonds and dipole-dipole interactions. The position of the chloro substituent on the quinoxalinol ring significantly influences these factors.
Below is a comparative summary of the available melting point data for the chloroquinoxalinol isomers and the parent compound, 2-quinoxalinol.
The Influence of Substituent Position on Melting Point: A Theoretical Perspective
While experimental data for the chloroquinoxalinol isomers is elusive, we can infer potential trends based on established principles of physical organic chemistry. The introduction of a chlorine atom, an electronegative and polarizable substituent, will impact the molecule's dipole moment and its ability to pack efficiently in the crystal lattice.
The change in the position of the chlorine atom can alter the interaction sites between molecules within their respective crystals.[3] This can lead to variations in lattice energy, which is the energy released when gaseous ions form a solid crystal lattice.[4] Generally, a more symmetrical molecule can pack more efficiently into a crystal lattice, leading to stronger intermolecular forces and a higher melting point.
The following diagram illustrates the logical workflow for assessing the impact of chloro-substitution on the melting point of quinoxalinol.
Caption: Workflow for Synthesis, Analysis, and Interpretation of Chloroquinoxalinol Isomer Melting Points.
Experimental Protocols
For researchers aiming to synthesize and characterize these isomers, the following experimental protocols provide a validated starting point.
Synthesis of Chloro-Substituted Quinoxalin-2(1H)-ones
A common and effective method for the synthesis of quinoxalin-2(1H)-ones is the condensation of the appropriately substituted o-phenylenediamine with an α-keto acid, such as pyruvic acid or its sodium salt.
Step-by-Step Protocol:
Reaction Setup: In a round-bottom flask, dissolve the desired chloro-substituted o-phenylenediamine (1 equivalent) in a suitable solvent, such as glacial acetic acid or ethanol.
Reagent Addition: Add sodium pyruvate (1.1 equivalents) to the solution.
Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., reflux) for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.
Isolation: Collect the solid product by vacuum filtration and wash with a cold solvent (e.g., water or ethanol) to remove residual starting materials and byproducts.
Purification: Further purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol, or a mixture of DMF and water) to obtain the pure chloroquinoxalinol isomer.
Melting Point Determination
Accurate melting point determination is critical for compound identification and purity assessment. The capillary method is a standard and reliable technique.
Step-by-Step Protocol:
Sample Preparation: Ensure the synthesized chloroquinoxalinol isomer is thoroughly dried and finely powdered.
Capillary Loading: Pack a small amount of the powdered sample into a capillary tube, ensuring a sample height of 2-3 mm.
Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.
Heating: Heat the sample rapidly to a temperature approximately 15-20 °C below the expected melting point.
Measurement: Decrease the heating rate to 1-2 °C per minute and carefully observe the sample.
Recording: Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point of the compound. A narrow melting range (0.5-2 °C) is indicative of a pure compound.
The following diagram outlines the key steps in a standard melting point determination experiment.
Caption: Standard procedure for melting point determination using the capillary method.
Conclusion
While the definitive melting points of the four chloro-2-quinoxalinol isomers remain to be exhaustively documented in accessible literature, this guide provides a framework for their synthesis, purification, and characterization. The parent 2-quinoxalinol's high melting point suggests that its chloro-substituted derivatives will also be high-melting solids. The precise melting points will be dictated by the interplay of molecular symmetry and the electronic effects of the chlorine atom, which influence crystal lattice packing and intermolecular forces. The experimental protocols detailed herein offer a robust methodology for researchers to determine these values and further contribute to the understanding of this important class of heterocyclic compounds.
References
Huang, J., et al. (2021). Efficient reactions of α-keto acids with 2-aminobenzamides, 2-aminobenzenethiols, benzene-1,2-diamines, and 2-aminophenols provide quinazolinones, benzothiazoles, quinoxalinones, and benzoxazinones under catalyst-free conditions, using water as the solvent. The Journal of Organic Chemistry, 86(21), 14866-14882. Available at: https://pubs.acs.org/doi/10.1021/acs.joc.1c01924
Renault, K., Renard, P.-Y., & Sabot, C. (2022). Quinoxalin‐2(1H)‐ones: Chemical Synthesis, Fluorescence Properties and Applications. European Journal of Organic Chemistry, 2022(48), e202201314. Available at: https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/ejoc.202201314
VEGFR-2 inhibitor. In Wikipedia. Retrieved January 31, 2026. Available at: https://en.wikipedia.org/wiki/VEGFR-2_inhibitor
El-Nakkady, S. S., et al. (2021). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules, 26(11), 3153. Available at: https://www.mdpi.com/1420-3049/26/11/3153
Ramli, Y., et al. (2014). Pharmacological Profile of Quinoxalinone. Journal of Chemistry, 2014, 1-21. Available at: https://www.hindawi.com/journals/jchem/2014/605948/
ChemSynthesis. (n.d.). 5-chloro-2-quinoxalinol. Retrieved January 31, 2026, from https://www.chemsynthesis.com/base/chemical-structure-117895.html
ResearchGate. (n.d.). Quinoxalin‐2(1H)‐ones: Chemical Synthesis, Fluorescence Properties and Applications. Retrieved January 31, 2026, from https://www.researchgate.
de Oliveira, A. B., & de Oliveira, D. Q. (2018). The influence of Chloride Shift Position on hydroxychlorochalcone. ResearchGate. Available at: https://www.researchgate.net/publication/326615553_The_influence_of_Chloride_Shift_Position_on_hydroxychlorochalcone
Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56. Available at: http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
ChemicalBook. (n.d.). Quinoxaline. Retrieved January 31, 2026, from https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0737379.htm
SRIRAMCHEM. (n.d.). 6-chloroquinoxalin-2-ol. Retrieved January 31, 2026, from https://sriramchem.com/product/6-chloroquinoxalin-2-ol
Gao, C., et al. (2023). Recent Developments in Direct C–H Functionalisation of Quinoxalin-2(1H)-Ones via Heterogeneous Catalysis Reactions. Molecules, 28(13), 5081. Available at: https://www.mdpi.com/1420-3049/28/13/5081
Fayed, E. A., et al. (2021). Design, synthesis of new novel quinoxalin-2(1H)-one derivatives incorporating hydrazone, hydrazine, and pyrazole moieties as antibacterial agents. Journal of Molecular Structure, 1225, 129112. Available at: https://www.sciencedirect.com/science/article/pii/S002228602032413X
ChemBK. (n.d.). quinoxalin-2(1H)-one. Retrieved January 31, 2026, from https://www.chembk.com/en/chem/1196-57-2
El-Sayed, M. A. A., et al. (2005). Synthesis and Antimicrobial Activities of Some Novel Quinoxalinone Derivatives. Molecules, 10(7), 854-861. Available at: https://www.mdpi.com/1420-3049/10/7/854
Li, Y., et al. (2022). Divergent synthesis of quinoxalin-2(1H)-one derivatives through photoinduced C–H functionalization without a photocatalyst. Organic Chemistry Frontiers, 9(10), 2736-2742. Available at: https://pubs.rsc.org/en/content/articlelanding/2022/qo/d2qo00373a
Nishida, J.-i., et al. (2023). Synthesis and Characterization of Quinoxaline-Fused Cyclopenta[cd]azulene. Molecules, 28(13), 5038. Available at: https://www.mdpi.com/1420-3049/28/13/5038
PubChem. (n.d.). 2(1H)-Quinoxalinone. Retrieved January 31, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/14526
National Institute of Standards and Technology. (n.d.). Quinoxaline. In NIST WebBook. Retrieved January 31, 2026, from https://webbook.nist.gov/cgi/cbook.cgi?ID=C91190&Mask=4
Cheméo. (n.d.). Chemical Properties of Quinoxaline (CAS 91-19-0). Retrieved January 31, 2026, from https://www.chemeo.com/cid/40-843-0/Quinoxaline.html
SRIRAMCHEM. (n.d.). 6-chloroquinoxalin-2-ol. Retrieved January 31, 2026, from https://sriramchem.com/product/6-chloroquinoxalin-2-ol
ChemicalBook. (n.d.). Quizalofop-p-tefuryl. Retrieved January 31, 2026, from https://www.chemicalbook.com/ProductChemicalPropertiesCB7255416_EN.htm
ResearchGate. (n.d.). Chemistry, Biological Properties and SAR Analysis of Quinoxalinones. Retrieved January 31, 2026, from https://www.researchgate.net/publication/351600000_Chemistry_Biological_Properties_and_SAR_Analysis_of_Quinoxalinones
ACS Publications. (2026). The Journal of Organic Chemistry Ahead of Print. Retrieved January 31, 2026, from https://pubs.acs.org/journal/joceah/articles
Scribd. (n.d.). Lattice Energy in Chlorine Compounds. Retrieved January 31, 2026, from https://www.scribd.com/document/394749377/A2-Chm-01-Energetics-Notes
A Guide to the UV-Vis Absorption Spectroscopy of 2-Chloroquinoxalin-6-ol: Experimental Protocol and Comparative Spectral Analysis
This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the ultraviolet-visible (UV-Vis) absorption spectrum of 2-Chloroquinoxalin-6-ol. For researchers in medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the ultraviolet-visible (UV-Vis) absorption spectrum of 2-Chloroquinoxalin-6-ol. For researchers in medicinal chemistry and materials science, UV-Vis spectroscopy is an indispensable first-pass analytical tool. It offers critical insights into the electronic structure of chromophoric molecules, aids in structural elucidation, and serves as a straightforward method for quantitative analysis.
The quinoxaline scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] Characterizing novel derivatives like 2-Chloroquinoxalin-6-ol is paramount. This guide balances theoretical principles with a robust, self-validating experimental protocol, enabling researchers to generate high-quality, reproducible spectral data.
Theoretical Underpinnings: Predicting the Absorption Spectrum
The UV-Vis absorption spectrum of an organic molecule is dictated by its electronic structure, specifically the energy required to promote electrons from a ground state to an excited state. In 2-Chloroquinoxalin-6-ol, the absorption profile is a composite of the foundational quinoxaline chromophore and the electronic perturbations introduced by its substituents.
The Quinoxaline Core: The parent quinoxaline molecule, a conjugated aromatic system, exhibits strong absorption bands in the UV region resulting from π → π* transitions.[3] These transitions involve the excitation of electrons from bonding (π) to anti-bonding (π*) molecular orbitals within the delocalized system. The spectrum for quinoxaline typically shows multiple bands, with a prominent absorption peak around 315-320 nm.[3][4]
Influence of Substituents (Auxochromes): The chloro and hydroxyl groups attached to the quinoxaline ring are auxochromes—functional groups that modify the absorption characteristics of the chromophore.
6-Hydroxy (-OH) Group: The hydroxyl group is a powerful electron-donating auxochrome. Through the resonance effect, its lone pair of electrons delocalizes into the aromatic π-system, increasing the energy of the highest occupied molecular orbital (HOMO). This reduces the HOMO-LUMO energy gap, resulting in a significant shift of the absorption maximum to a longer wavelength (a bathochromic or "red" shift). For comparison, 6-hydroxyquinoline shows a notable red shift compared to quinoline.[5][6]
2-Chloro (-Cl) Group: The chloro group has a dual electronic effect. While it is inductively electron-withdrawing, its lone pairs can participate in resonance, acting as a weak electron-donating group. This typically results in a modest bathochromic shift.
Combining these effects, 2-Chloroquinoxalin-6-ol is predicted to exhibit absorption maxima at significantly longer wavelengths than the parent quinoxaline, likely extending into the near-visible region (>350 nm), primarily due to the potent influence of the 6-hydroxy group.
A Validated Protocol for UV-Vis Spectral Acquisition
The following protocol is designed to be a self-validating system, ensuring the accuracy and reproducibility of the obtained spectral data. The causality behind each step is explained to provide a deeper understanding of the experimental design.
Experimental Objective
To obtain a high-fidelity UV-Vis absorption spectrum of 2-Chloroquinoxalin-6-ol and to investigate the influence of solvent polarity on its electronic transitions.
Action: Accurately weigh approximately 5.0 mg of 2-Chloroquinoxalin-6-ol and dissolve it in 50.0 mL of ethanol in a volumetric flask. This creates a stock solution of approximately 100 µg/mL.
Causality: Starting with a precise stock solution is fundamental for accurate quantitative analysis and for preparing reliable serial dilutions. Ethanol is chosen as the initial solvent due to its ability to dissolve a wide range of organic compounds and its UV transparency above 210 nm.
Determination of Optimal Concentration:
Action: From the stock solution, prepare a series of dilutions in ethanol (e.g., 10 µg/mL, 5 µg/mL, 2.5 µg/mL, 1 µg/mL).
Causality: The Beer-Lambert Law, which relates absorbance to concentration, is only linear within a certain range (typically 0.1 to 1.0 absorbance units). This step identifies the concentration that provides a strong signal without exceeding the detector's linear range, ensuring data integrity.
Instrument Configuration and Baseline Correction:
Action: Turn on the spectrophotometer and allow the lamps to stabilize (typically 30 minutes). Set the scan range from 200 nm to 600 nm. Fill both the sample and reference cuvettes with the chosen solvent (e.g., ethanol) and perform a baseline correction.
Causality: A dual-beam spectrophotometer measures the difference in light intensity between the reference (solvent) and sample beams. Baseline correction electronically subtracts the absorbance of the cuvette and the solvent itself, ensuring the final spectrum represents only the absorbance of the analyte.
Sample Measurement and Spectral Acquisition:
Action: Empty the sample cuvette, rinse it with the analyte solution, and then fill it with the analyte solution at the optimal concentration determined in Step 2. Place it in the sample holder and acquire the spectrum.
Causality: Rinsing the cuvette with the sample solution prevents dilution from any residual solvent, ensuring the measured concentration is accurate.
Investigating Solvatochromic Effects:
Action: Repeat steps 1, 3, and 4 using acetonitrile and cyclohexane as solvents.
Causality: The polarity of the solvent can stabilize the ground and excited states of a molecule differently, causing shifts in the absorption maxima (solvatochromism).[7][8] Comparing spectra in polar and non-polar solvents provides insight into the nature of the electronic transitions. For instance, π → π* transitions often exhibit a bathochromic shift with increasing solvent polarity, while n → π* transitions show a hypsochromic (blue) shift.[9][10]
Workflow Visualization
Caption: Experimental workflow for acquiring and analyzing the UV-Vis spectrum.
Comparative Spectral Data
While experimental data for 2-Chloroquinoxalin-6-ol is not publicly available, we can construct a comparative table based on the parent quinoxaline and structurally related compounds to predict its spectral behavior. The hydroxyl group's influence is approximated using 6-hydroxyquinoline as a proxy.
Compound
Key Substituents
Solvent
λmax (nm)
Rationale for Absorption
Quinoxaline
(Parent Core)
Ethanol
~233, ~316
π → π* transitions of the core aromatic system.[3]
6-Hydroxyquinoline
6-OH
Ethanol
~258, ~345
The electron-donating -OH group causes a strong bathochromic shift.[5][11]
2-Chloroquinoxaline
2-Cl
Ethanol
~243, ~322
The -Cl group is expected to cause a slight bathochromic shift.[1]
2-Chloroquinoxalin-6-ol (Predicted)
2-Cl, 6-OH
Ethanol
>350 nm
The combined bathochromic effects of the strong 6-OH and weak 2-Cl groups will shift absorption to significantly longer wavelengths.
This comparative analysis strongly suggests that the primary absorption bands for 2-Chloroquinoxalin-6-ol will be found at wavelengths significantly longer than 350 nm, a direct consequence of the extension of the conjugated system by the powerful hydroxyl auxochrome.
Conclusion
This guide provides a robust framework for the spectroscopic analysis of 2-Chloroquinoxalin-6-ol. By understanding the electronic contributions of the quinoxaline core and its substituents, researchers can anticipate the key features of its UV-Vis spectrum. The detailed, validated experimental protocol ensures that high-quality data can be obtained, allowing for accurate characterization and comparison with other quinoxaline derivatives. This foundational spectral data is critical for quality control, quantitative assays, and further investigation into the photophysical properties of this promising class of molecules.
References
Various Authors. (n.d.). UV-Vis spectra of quinoxaline derivatives. ResearchGate.
Various Authors. (n.d.). UV−vis spectra (CH2Cl2) of the compounds indicated. ResearchGate.
Bhattacharjee, A., et al. (2008). 2-Chloroquinoxaline. Acta Crystallographica Section E: Structure Reports Online, 65(2), o369. Available at: [Link]
Jorge, F. E., et al. (2025). Analysis and interpretation of experimental UV-Vis absorption spectra of benzochalcogenadiazoles and quinoxaline heterocycles through TDDFT. Journal of Molecular Modeling, 31(8), 241. Available at: [Link]
National Institute of Standards and Technology. (n.d.). Quinoxaline. In NIST Chemistry WebBook. Retrieved from [Link]
Sawicki, E., et al. (1956). Ultraviolet-Visible Absorption Spectra of Quinoxaline Derivatives. The Journal of Organic Chemistry, 21(7), 754–758. Available at: [Link]
Behera, J., et al. (2018). Solvent Effects on the Electronic Spectra of Some Heterocyclic Azo Dyes. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 1037-1048. Available at: [Link]
Hallas, G., & Choi, J. H. (2000). Stereoview Images of Hydrogen-Bonded Quinoxalines with a Helical Axis; Pyrimidines and a Pyridazine That Form Extended Tapes. Molecules, 5(4), 563-570. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 6-Hydroxyquinoline. PubChem Compound Database. Retrieved from [Link]
Al-Ammar, K. A., et al. (2021). Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo)phenyl)thiophene Dyes. Molbank, 2021(1), M1194. Available at: [Link]
Various Authors. (n.d.). Evolution of the UV-vis absorption spectra. ResearchGate.
Huillet, F. D. (1955). Ultraviolet absorption spectra of quinoxaline and some of its derivatives. Brigham Young University. Available at: [Link]
Behera, J., et al. (2018). Solvent Effects on the Electronic Spectra of Some Heterocyclic Azo Dyes. Korea Science. Available at: [Link]
LibreTexts Chemistry. (2023). 2.4: Effect of Solvent. Available at: [Link]
Various Authors. (n.d.). UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and.... ResearchGate.
Parker, S., et al. (1987). Synthesis and characterization of O6-(2-chloroethyl)guanine: a putative intermediate in the cytotoxic reaction of chloroethylnitrosoureas with DNA. Biochemical and Biophysical Research Communications, 148(3), 1124-1128. Available at: [Link]
University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra. Available at: [Link]
Various Authors. (n.d.). A revised synthesis of 6-alkoxy-2-aminopurines.... [URL not available]
Castillo, R., et al. (2012). Synthesis and biological evaluation of 4-alkoxy-6,9-dichloro[2][12][13]triazolo[4,3-a]quinoxalines as inhibitors of TNF-α and IL-6. European Journal of Medicinal Chemistry, 53, 226-234. Available at: [Link]
All about chemistry. (2021, August 19). Solvent Effects in UV-VISIBLE spectroscopy (π-π & n-π* Transitions)*. YouTube. Available at: [Link]
A Senior Application Scientist's Guide to the Proper Disposal of 2-Chloroquinoxalin-6-ol
As researchers and drug development professionals, our work with novel chemical intermediates like 2-Chloroquinoxalin-6-ol is foundational to innovation. This compound, a valuable heterocyclic building block in medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our work with novel chemical intermediates like 2-Chloroquinoxalin-6-ol is foundational to innovation. This compound, a valuable heterocyclic building block in medicinal chemistry, demands not only precision in its application but also uncompromising diligence in its handling and disposal.[1][2] Adherence to proper disposal protocols is not merely a regulatory formality; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity.
This guide provides a comprehensive, step-by-step framework for the safe disposal of 2-Chloroquinoxalin-6-ol. Moving beyond a simple checklist, it delves into the chemical reasoning behind these procedures, empowering you to manage this substance with the expertise and confidence required in a modern research environment.
Hazard Identification & Risk Assessment: Understanding the "Why"
Effective disposal begins with a thorough understanding of the material's intrinsic hazards. 2-Chloroquinoxalin-6-ol is a halogenated organic compound whose risk profile necessitates a cautious and informed approach.[3] Its primary hazards are summarized below.
Very toxic to aquatic life with long-lasting effects.[7]
Environmental Release
The presence of a chlorine atom classifies this compound as a halogenated organic . This is a critical distinction for waste management. Halogenated wastes cannot be disposed of with non-halogenated solvent waste, as they require specific, high-temperature incineration processes to prevent the formation of toxic byproducts like dioxins.[9][10] Furthermore, under the Resource Conservation and Recovery Act (RCRA), many halogenated compounds are considered hazardous waste, making their proper disposal a legal requirement.[11][12][13][14]
Immediate Safety Protocols & Personal Protective Equipment (PPE)
Before handling 2-Chloroquinoxalin-6-ol for any purpose, including disposal, ensure the following engineering controls and PPE are in place. The causality is clear: creating a barrier between the researcher and the chemical is the most direct way to mitigate risk.
Engineering Controls : Always handle solid 2-Chloroquinoxalin-6-ol inside a certified chemical fume hood to minimize inhalation of dust particles.[8] Ensure a safety shower and eyewash station are readily accessible.
Hand Protection : Wear nitrile gloves. Nitrile provides adequate protection against incidental contact with many chlorinated organic compounds.[3] Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid skin contamination.
Eye Protection : ANSI-rated safety glasses with side shields are mandatory for handling small quantities. When transferring larger volumes or when there is a risk of splashing, upgrade to splash-proof chemical goggles.[3]
Body Protection : A standard laboratory coat should be worn and kept fully buttoned.[1]
Hygiene : Do not eat, drink, or smoke in areas where this chemical is handled.[5][6] Wash hands thoroughly after handling, even if gloves were worn.
Waste Segregation & Container Management
Proper segregation is the most critical logistical step in hazardous waste disposal. Commingling incompatible waste streams is unsafe, environmentally irresponsible, and can lead to substantial financial penalties for non-compliance.
Designate a Waste Stream : Establish a specific hazardous waste stream for "Halogenated Organic Solids."
Select an Appropriate Container :
Use a wide-mouth, high-density polyethylene (HDPE) or glass container with a screw-top lid that can be securely sealed.[15]
The container must be clean, dry, and chemically compatible with 2-Chloroquinoxalin-6-ol.
Ensure the container is in good condition, with no cracks or leaks.[16]
Proper Labeling : As soon as the first item of waste is added, the container must be labeled.[10] The label must include:
The words "Hazardous Waste".
The full chemical name: "2-Chloroquinoxalin-6-ol". If other chemicals are added, they must also be listed.
The hazard characteristics (e.g., "Toxic," "Irritant," "Environmental Hazard").
The accumulation start date.
Step-by-Step Disposal Procedures
NEVER dispose of 2-Chloroquinoxalin-6-ol or its solutions down the sanitary sewer.[10][16][17] This is explicitly prohibited by EPA regulations for hazardous pharmaceutical waste and is a direct violation of environmental law.
Protocol 1: Disposal of Solid Waste & Contaminated Consumables
This procedure applies to expired pure compound, residual amounts on weigh paper, and contaminated items like gloves, wipes, and plasticware.
Preparation : Perform all actions within a chemical fume hood. Don the appropriate PPE as described in Section 2.
Collection : Carefully place the solid 2-Chloroquinoxalin-6-ol and any contaminated consumables directly into the designated "Halogenated Organic Solids" hazardous waste container.
Minimize Dust : Handle the solid gently to avoid creating airborne dust. If cleaning residual powder from a surface, use a wipe lightly dampened with a suitable solvent (like ethanol) and dispose of the wipe in the same container.
Sealing : Securely close the container lid. The container should remain closed at all times except when actively adding waste.[10]
Storage : Store the waste container in a designated satellite accumulation area that is secure and away from incompatible materials.
Protocol 2: Disposal of Contaminated Solutions
This procedure applies to solutions where 2-Chloroquinoxalin-6-ol is a solute.
Segregation : Collect this waste in a container designated for "Halogenated Organic Liquid Waste." Do not mix with non-halogenated waste.[10][15]
Container : Use a chemically compatible, sealable liquid waste container (e.g., HDPE or glass).
Labeling : Label the container with "Hazardous Waste" and list all chemical components by their full name, including solvents (e.g., "2-Chloroquinoxalin-6-ol, Dimethyl Sulfoxide").
Transfer : Carefully pour the liquid waste into the container using a funnel to prevent spills.
Storage : Seal and store the container in the satellite accumulation area.
Protocol 3: Managing Small Spills
This procedure is for minor spills (typically <100 mL of solution or a few grams of solid) that can be safely managed by laboratory personnel.
Alert & Isolate : Alert personnel in the immediate area. Restrict access to the spill zone.
Ventilate : Ensure the chemical fume hood is operating. If the spill is outside a hood, ensure the area is well-ventilated.
PPE : Don appropriate PPE, including double-gloving with nitrile gloves, safety goggles, and a lab coat.
Containment :
For Solids : Gently cover the spill with an absorbent pad to prevent dust from becoming airborne.
For Liquids : Contain the spill using absorbent pads or spill pillows, working from the outside in.
Cleanup :
Carefully sweep the solid or absorbed material into a dustpan or onto a stiff piece of cardboard.
Place the collected material and all contaminated cleaning materials (gloves, pads, etc.) into a heavy-duty plastic bag or a dedicated waste container.
Disposal : Seal the bag/container, label it as "Hazardous Waste: Spill Debris containing 2-Chloroquinoxalin-6-ol," and dispose of it through your institution's Environmental Health & Safety (EHS) office.
Decontaminate : Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and water. Dispose of the wipe as hazardous waste.
Decontamination of Glassware and Surfaces
Initial Rinse : Rinse the contaminated glassware or surface with a small amount of a suitable organic solvent (e.g., acetone, ethanol) in which 2-Chloroquinoxalin-6-ol is soluble. This initial rinsate is considered hazardous and must be collected in the "Halogenated Organic Liquid Waste" container.[18]
Washing : After the initial hazardous rinse, the glassware can typically be washed with soap and water.
Surface Decontamination : For work surfaces, after the initial solvent wipe (which is disposed of as solid hazardous waste), clean the area thoroughly with soap and water.
Disposal Decision Workflow
The following diagram provides a visual guide to the decision-making process for the proper disposal of 2-Chloroquinoxalin-6-ol waste streams.
Caption: Decision workflow for 2-Chloroquinoxalin-6-ol waste management.
By internalizing these protocols, you contribute to a culture of safety and responsibility. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines, as they provide the definitive policies for your location.
References
U.S. Environmental Protection Agency. (1975). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]
MIT Plasma Science and Fusion Center. (n.d.). PSFC Halogenated Solvents. Retrieved from [Link]
New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Quinoline. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination. Retrieved from [Link]
Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]
Braun Research Group, Northwestern University. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]
PharmWaste Technologies, Inc. (n.d.). EPA Subpart P Regulations - HW Drugs. Retrieved from [Link]
CIVCO Medical Solutions. (n.d.). How to Dispose of High Level Disinfectants Safely. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-Hydroxy-6-chloroquinoxaline. PubChem Compound Database. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Frequent Questions about the Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from [Link]
University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Organic Chemicals, Plastics and Synthetic Fibers Effluent Guidelines. Retrieved from [Link]
University of Louisville. (n.d.). Waste Disposal Manual. Retrieved from [Link]
American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from [Link]
Montero, V., et al. (2024). Quinoxaline derivatives: Recent discoveries and development strategies towards anticancer agents. European Journal of Medicinal Chemistry. Retrieved from [Link]
U.S. Environmental Protection Agency. (2017). Documents Related to the Hazardous Waste Listing of Chlorinated Aliphatics Production Wastes. Retrieved from [Link]
Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Methyl-2-quinoxalinol. Retrieved from [Link]
University of Wisconsin-La Crosse. (n.d.). Part G: Chemical Disposal Procedures. Retrieved from [Link]
U.S. Environmental Protection Agency. (2016). Documents Related to the Hazardous Waste Listing of Chlorinated Aliphatics Production Wastes. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Disinfectants and Disinfection Byproducts Rules (Stage 1 and Stage 2). Retrieved from [Link]
DWK Life Sciences. (n.d.). Chemical Compatibility Calculator. Retrieved from [Link]
Sterlitech Corporation. (n.d.). Chemical Compatibility Chart. Retrieved from [Link]
